A Guide to the Physicochemical Characterization of 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol hydrochloride for Pharmaceutical Research
This technical guide provides an in-depth analysis of the fundamental physicochemical properties of 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol hydrochloride, a compound of interest in modern drug discovery.[1][2] Aimed at...
Author: BenchChem Technical Support Team. Date: April 2026
This technical guide provides an in-depth analysis of the fundamental physicochemical properties of 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol hydrochloride, a compound of interest in modern drug discovery.[1][2] Aimed at researchers, scientists, and drug development professionals, this document elucidates the critical distinction between molecular weight and exact mass, outlines the principles and methodologies for their determination, and discusses the implications of these parameters in the context of small molecule drug development.[3]
Introduction: The Significance of Precise Molecular Mass in Drug Discovery
In the landscape of pharmaceutical development, the unambiguous characterization of a drug candidate is paramount. Among the most fundamental properties of a molecule are its molecular weight and exact mass. While often used interchangeably in general chemical discourse, these two values are distinct and provide different, yet complementary, information crucial for regulatory submission, quality control, and mechanistic studies.[4][5][6] This guide will use 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol hydrochloride as a case study to explore these concepts.
Core Physicochemical Properties
The subject of this guide is the hydrochloride salt of 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol. Its chemical structure is presented below:
Chemical Structure:
The linear formula for this compound is C7H14O1N1Cl1F2. This formula is the foundation for calculating both the molecular weight and the exact mass.
Molecular Weight vs. Exact Mass: A Critical Distinction
A common point of confusion in chemical analysis is the difference between molecular weight and exact mass.[4][5][6] Understanding this distinction is crucial for the correct application and interpretation of analytical data, particularly from mass spectrometry.[7]
Molecular Weight (or Average Molecular Mass)
The molecular weight of a compound is calculated using the weighted average of the atomic masses of its constituent elements, taking into account the natural abundance of their isotopes.[6][8] This value is what is typically used in stoichiometric calculations for bulk materials.
Exact Mass (or Monoisotopic Mass)
The exact mass, on the other hand, is the mass of a molecule calculated using the mass of the most abundant isotope of each element.[6][8] This is the value that is experimentally determined by high-resolution mass spectrometry.[7]
The following table summarizes the key quantitative data for 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol hydrochloride:
Parameter
Value
Source
Linear Formula
C7H14O1N1Cl1F2
Molecular Weight
201.64 g/mol
Exact Mass
201.0735 g/mol
Calculated
Calculation of Exact Mass:
The exact mass is calculated by summing the masses of the most abundant isotopes of each atom in the molecule:
Carbon (¹²C): 7 x 12.000000 = 84.000000
Hydrogen (¹H): 14 x 1.007825 = 14.10955
Oxygen (¹⁶O): 1 x 15.994915 = 15.994915
Nitrogen (¹⁴N): 1 x 14.003074 = 14.003074
Chlorine (³⁵Cl): 1 x 34.968853 = 34.968853
Fluorine (¹⁹F): 2 x 18.998403 = 37.996806
Total Exact Mass = 201.0732 g/mol
Experimental Determination: The Role of Mass Spectrometry
Mass spectrometry is a powerful analytical technique used to measure the mass-to-charge ratio (m/z) of ions.[9] It is the primary method for determining the exact mass of a molecule and confirming its elemental composition.[9][10]
Workflow for Exact Mass Determination
The following diagram illustrates a typical workflow for the determination of the exact mass of a small molecule like 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol hydrochloride using mass spectrometry.
Crystal Structure and X-ray Crystallography of 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol Hydrochloride: A Comprehensive Technical Guide
Executive Summary The compound 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol hydrochloride (CAS: 2102177-52-4) represents a highly specialized fluorinated building block utilized extensively in Fragment-Based Drug Discovery...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The compound 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol hydrochloride (CAS: 2102177-52-4) represents a highly specialized fluorinated building block utilized extensively in Fragment-Based Drug Discovery (FBDD). The strategic incorporation of a gem-difluoroalkyl group adjacent to a secondary alcohol and a piperidine ring fundamentally alters the molecule's
pKa
, lipophilicity, and metabolic stability[1][2].
For structural biologists and medicinal chemists, determining the precise 3D conformation of this molecule via Single-Crystal X-ray Diffraction (SCXRD) is critical. Crystallography reveals the spatial trajectory of the difluoroethyl moiety, the equatorial versus axial preference of the substituent on the piperidine chair, and the robust hydrogen-bonding network dictated by the hydrochloride salt form. This whitepaper provides an authoritative, step-by-step methodology for the crystallization, diffraction, and structural refinement of this specific class of fluorinated heterocycles.
Crystallization Strategies for Fluorinated Piperidine Salts
Mechanistic Causality: Free-base piperidine derivatives are frequently hygroscopic oils or low-melting solids at room temperature due to their high basicity and conformational flexibility. Converting the free base to the hydrochloride salt increases the lattice energy, yielding highly crystalline materials driven by strong
N−H⋯Cl−
and
O−H⋯Cl−
hydrogen bonds.
Protocol 1: Solvent-Antisolvent Vapor Diffusion
This protocol utilizes a two-solvent system to slowly reach the supersaturation point, preventing the kinetic trapping of amorphous precipitates.
Dissolution: Dissolve 10–15 mg of 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol HCl in 0.5 mL of a high-solubility protic solvent (e.g., anhydrous Methanol or Ethanol) in a 2 mL inner glass vial.
Filtration: Pass the solution through a 0.22 µm PTFE syringe filter into a clean vial. Causality: Removing heterogeneous nucleation sites (dust or undissolved impurities) ensures the growth of fewer, but larger, single crystals suitable for X-ray diffraction.
Antisolvent Chamber: Place the open 2 mL vial inside a 20 mL outer vial containing 3 mL of a volatile antisolvent (e.g., Diethyl ether or Ethyl acetate).
Equilibration: Cap the outer vial tightly with a Teflon-lined cap. Allow vapor equilibration at 4 °C for 3 to 7 days. The high vapor pressure of the antisolvent causes it to slowly diffuse into the methanol solution, gently lowering the solubility of the salt.
System Validation: Inspect the resulting crystals under a polarized light microscope. Suitable single crystals will exhibit sharp extinction (birefringence) when rotated by 90 degrees. If the crystal remains bright or dark throughout rotation, it is likely twinned or amorphous and must be recrystallized.
X-Ray Diffraction Data Collection & Cryocrystallography
Mechanistic Causality: Fluorine atoms in
−CF2H
or
−CF3
groups frequently exhibit rotational or positional disorder in the crystal lattice due to the low energy barrier of rotation and their similar steric bulk to hydroxyl groups[3][4]. Conducting data collection at cryogenic temperatures (100 K) minimizes atomic thermal displacement parameters (ADPs), allowing the crystallographer to accurately resolve static versus dynamic disorder.
Protocol 2: Data Collection Workflow
Mounting: Submerge the selected crystal (optimal dimensions:
0.1×0.1×0.2
mm) in a cryoprotectant such as Paratone-N or Fomblin oil. Mount it on a MiTeGen polyimide loop. Causality: The oil protects the hygroscopic hydrochloride salt from atmospheric moisture and prevents ice ring formation during flash-cooling.
Cryo-Cooling: Plunge the loop directly into the 100 K nitrogen gas stream of the diffractometer's cryocooler.
Screening & Indexing: Collect preliminary frames using Mo-
Kα
(
λ=0.71073
Å) or Cu-
Kα
(
λ=1.54184
Å) radiation. Index the reflections to determine the Bravais lattice and unit cell parameters.
Full Data Collection: Execute an automated data collection strategy utilizing
ω
and
ϕ
scans. Ensure a redundancy of
>4.0
and a completeness of
>99%
up to a resolution of
d≤0.80
Å.
System Validation: Integrate the data and check the internal agreement factor (
Rint
). A successful, untwinned data collection should yield an
Rint<0.05
.
Figure 1: End-to-end SCXRD workflow for fluorinated piperidine structure determination.
Structural Solution and Refinement
Once diffraction intensities are integrated, the crystallographic phase problem must be solved to generate an electron density map.
Phase Solution: Utilize , which employs a robust dual-space algorithm to solve the phase problem and automatically assigns elements based on integrated peak densities[5][6].
Refinement Interface: Perform full-matrix least-squares refinement on
F2
using SHELXL[7] integrated within the graphical user interface[8][9].
Handling Fluorine Disorder (Critical Step): If the
−CF2H
group exhibits positional disorder (visible as elongated or split
Q
-peaks in the difference Fourier map), it must be modeled explicitly.
Use the PART instruction in SHELXL to split the fluorine atoms into two orientations (e.g., PART 1 and PART 2).
Assign freely refining fractional occupancies (e.g., 0.65 / 0.35) tied to a free variable.
Apply geometric restraints (DFIX for C-F bonds, SADI for F...F distances) and rigid-bond thermal restraints (RIGU, SIMU) to ensure chemically sensible thermal ellipsoids[3][4].
Hydrogen Bonding Network: Locate the piperidinium (
NH2+
) and hydroxyl (
−OH
) protons in the difference Fourier map. Because X-rays scatter off electron clouds (which are shifted toward the electronegative N and O atoms), freely refining these hydrogens often results in artificially short bond lengths. Validate the network by applying riding models (AFIX 43 for
NH2+
, AFIX 147 for
−OH
) to normalize the donor-acceptor distances.
Figure 2: Logical mapping of the intermolecular hydrogen-bonding network stabilizing the crystal lattice.
Crystallographic Data Summary
To benchmark the success of the structure determination, the refined model should align with the standard crystallographic parameters expected for secondary amine hydrochlorides containing fluorinated aliphatic chains.
Table 1: Representative Crystallographic Data Targets for Fluorinated Piperidinium HCl Salts
Parameter
Expected Range / Target Value
Crystallographic Significance
Crystal System
Monoclinic or Orthorhombic
Typical for chiral/achiral organic salts.
Space Group
P21/c
or
Pbca
Centrosymmetric packing is highly favored for achiral racemic mixtures to maximize H-bond efficiency.
Temperature
100(2) K
Essential for mitigating thermal smearing of the
−CF2H
electron density.
R1
(Final)
<0.050
(for
I>2σ(I)
)
Indicates a high-quality model; >0.08 suggests unresolved twinning or unmodeled disorder.
wR2
<0.150
Weighted R-factor; highly sensitive to the correct assignment of the
Cl−
counterion vs. solvent.
Goodness-of-Fit (S)
0.95−1.05
Validates that the weighting scheme applied to the reflection data is statistically sound.
Residual Density
+0.50/−0.30e⋅A˚−3
High residual peaks near the
CF2H
group indicate incomplete disorder modeling.
References
Synthesis and Chemoinformatic Analysis of Fluorinated Piperidines as 3D Fragments for Fragment-Based Drug Discovery
Source: The Journal of Organic Chemistry (ACS Publications)
URL:[Link]
The role of fluorine in medicinal chemistry
Source: Journal of Enzyme Inhibition and Medicinal Chemistry (Taylor & Francis)
URL:[Link]
SHELXT – Integrated space-group and crystal-structure determination
Source: Acta Crystallographica Section A: Foundations and Advances (IUCr Journals)
URL:[Link]
OLEX2: a complete structure solution, refinement and analysis program
Source: Journal of Applied Crystallography (IUCr Journals)
URL:[Link]
Evaluation of the role of disordered organic fluorine in crystal packing: Insights from halogen substituted benzanilides
Source: CrystEngComm (RSC Publishing)
URL:[Link]
Accessing Improbable Foldamer Shapes with Strained Macrocycles
Source: Angewandte Chemie International Edition (PubMed Central)
URL:[Link]
A Technical Guide to the Mechanism of Action of Fluorinated Piperidine Derivatives in Drug Discovery
Prepared by: Gemini, Senior Application Scientist Abstract The strategic incorporation of fluorine into piperidine scaffolds represents a powerful and widely adopted tactic in modern medicinal chemistry. The piperidine r...
Author: BenchChem Technical Support Team. Date: April 2026
Prepared by: Gemini, Senior Application Scientist
Abstract
The strategic incorporation of fluorine into piperidine scaffolds represents a powerful and widely adopted tactic in modern medicinal chemistry. The piperidine ring is one of the most prevalent saturated N-heterocyclic systems in pharmaceuticals, while fluorine offers a unique combination of properties that can profoundly enhance a drug candidate's profile.[1] This technical guide provides an in-depth analysis of the core mechanisms through which fluorination modulates the pharmacological properties of piperidine derivatives. We will explore the nuanced effects of fluorine on molecular conformation, metabolic stability, physicochemical properties, and direct target interactions. This guide is intended for researchers, scientists, and drug development professionals, offering field-proven insights, detailed experimental workflows, and a foundational understanding of the causality behind key experimental choices in the design and optimization of fluorinated piperidine-based therapeutics.
The Strategic Convergence of Piperidine and Fluorine in Drug Design
The Piperidine Moiety: A Privileged Scaffold
The piperidine ring is a ubiquitous structural motif in a vast array of pharmaceuticals and natural products.[2] Its prevalence stems from its ability to serve as a versatile, three-dimensional scaffold that can be readily functionalized to present pharmacophoric elements in precise spatial orientations. As a saturated heterocycle, it can adopt various conformations (e.g., chair, boat), which is critical for optimizing interactions with biological targets. Furthermore, the basic nitrogen atom of the piperidine ring is often crucial for forming salt bridges or hydrogen bonds in protein binding pockets and can be modulated to fine-tune a compound's solubility and pharmacokinetic properties.[3]
Organofluorine Chemistry: The Impact of the Carbon-Fluorine Bond
Fluorine is the most electronegative element, yet it is only slightly larger than a hydrogen atom (Van der Waals radius of 1.47 Å vs. 1.20 Å).[4] This unique combination allows it to act as a "super-hydrogen" bioisostere, but with profound electronic consequences. The introduction of fluorine into a molecule can dramatically alter its properties in several key ways:[4][5][6]
Metabolic Stability: The carbon-fluorine (C-F) bond is exceptionally strong (~116 kcal/mol) compared to a carbon-hydrogen (C-H) bond (~100 kcal/mol). This makes it highly resistant to oxidative metabolism by enzymes like the cytochrome P450 (CYP) family, a primary driver of drug clearance.[4][5][7]
Physicochemical Modulation: Fluorine's strong electron-withdrawing nature can significantly lower the basicity (pKa) of nearby amines, such as the nitrogen in a piperidine ring.[6][7][8] This has critical implications for a drug's absorption, distribution, and potential for off-target effects like hERG channel binding, a key concern for cardiotoxicity.[3][8][9]
Conformational Control: The introduction of fluorine can create novel dipole-dipole and hyperconjugative interactions that influence the conformational preference of the piperidine ring, often locking it into a specific geometry that is optimal for target binding.[7][10][11]
Binding Affinity: Fluorine can participate in unique, non-covalent interactions within a protein's binding pocket, including hydrogen bonds, dipole-dipole, and multipolar interactions (e.g., C-F···C=O), which can enhance binding affinity and selectivity.[4][12][13]
Approximately 20% of all recently marketed drugs contain at least one fluorine atom, a testament to its transformative role in drug discovery.[14]
Core Mechanisms: How Fluorination Modulates Piperidine Derivatives' Pharmacological Profile
The decision to fluorinate a piperidine-containing lead compound is a strategic choice aimed at resolving specific pharmacological liabilities. The mechanism of action is multifaceted, addressing conformation, metabolism, and target engagement simultaneously.
Conformational Control and Pre-organization for Target Binding
The substitution of hydrogen with fluorine can significantly alter the conformational equilibrium of the piperidine ring. This is not merely a steric effect but is driven by complex electronic interactions, including hyperconjugation and charge-dipole interactions.[7][10] For example, studies have shown that fluorinated piperidines can exhibit a surprising preference for an axial orientation of the fluorine atom, a phenomenon rationalized by favorable dipole interactions between the C-F bond and the protonated nitrogen (C-F···H-N+).[3]
This conformational locking can be advantageous, "pre-organizing" the molecule into the bioactive conformation required for binding to its target protein. This reduces the entropic penalty of binding, potentially leading to a significant increase in potency.
Enhancing Metabolic Stability: Blocking Sites of Metabolism
One of the most powerful applications of fluorination is to block metabolic "hot spots."[4][5] Cytochrome P450 enzymes often hydroxylate drugs at activated C-H bonds. By replacing a metabolically labile hydrogen with a robust fluorine atom, chemists can effectively shut down that specific metabolic pathway, thereby increasing the drug's half-life and oral bioavailability.[4][6][14]
It is a misconception that this effect is solely due to the C-F bond strength. Fluorination also alters the electronic properties of the molecule, which can reduce its affinity for the active site of metabolizing enzymes, further contributing to enhanced stability.[15]
Tuning Physicochemical Properties: pKa, Lipophilicity, and Permeability
Fluorine's potent inductive electron-withdrawing effect is a key tool for modulating the pKa of the piperidine nitrogen.[6] Lowering the pKa reduces the degree of ionization at physiological pH (7.4), which can improve membrane permeability and oral absorption.[4][16] This is a critical optimization strategy, as highly basic compounds are often poorly absorbed and can be substrates for efflux transporters.
Furthermore, reducing basicity has been shown to mitigate the risk of hERG potassium ion channel inhibition, a major cause of drug-induced cardiac arrhythmias.[3][8] The effect on lipophilicity (LogP) is more nuanced; a single fluorine substitution often slightly increases LogP, but the overall impact depends on the molecular context.[6]
Property
Effect of Fluorination
Rationale & Impact on Drug Discovery
Metabolic Stability
Increased
Strong C-F bond resists CYP-mediated oxidation.[4][5]
pKa (Basicity)
Decreased
Inductive electron withdrawal by fluorine reduces the basicity of the piperidine nitrogen.[6][8]
Conformation
Can favor specific chair conformations (e.g., axial-F).[3][7]
Driven by hyperconjugation and dipole-dipole interactions.[7][10]
Binding Affinity
Often Increased
Can participate in hydrogen bonds and multipolar interactions with the target protein.[12]
Direct Target Interactions: The Role of Fluorine in the Binding Pocket
Beyond its role in modulating pharmacokinetic properties, fluorine can directly contribute to binding affinity. While organic fluorine is a weak hydrogen bond acceptor, numerous high-resolution crystal structures show it participating in favorable interactions within protein active sites.[13][17] These can include:
Hydrogen Bonds: Interactions with backbone N-H groups or polar side chains.[17]
Orthogonal Multipolar Interactions: Favorable interactions between the C-F dipole and the carbonyl groups of the protein backbone (C-F···C=O).[12]
Water-Mediated Contacts: Fluorine can structure water networks within a binding pocket, which can stabilize the protein-ligand complex.[13][17]
Computational tools are becoming increasingly important for predicting and rationalizing these complex interactions, guiding the optimal placement of fluorine atoms for enhanced potency.[17][18][19]
Experimental Validation and Characterization Workflows
Synthesizing and validating the mechanistic advantages of a fluorinated piperidine derivative requires a suite of robust experimental workflows. As a senior application scientist, the emphasis is on self-validating systems that provide clear, actionable data.
Workflow for Assessing Metabolic Stability
The goal of this workflow is to determine a compound's intrinsic clearance (CLint), a measure of its susceptibility to metabolism.[20][21] Liver microsomes, which are vesicles of the endoplasmic reticulum containing high concentrations of CYP enzymes, are a standard in vitro model.[22][23]
Preparation:
Thaw pooled liver microsomes (e.g., human, rat) on ice.
Prepare a 100 mM potassium phosphate buffer (pH 7.4).[23]
Prepare a stock solution of the test compound (e.g., 1 mM in DMSO).
Prepare a cofactor solution: an NADPH regenerating system.[23]
Incubation Setup (96-well plate format):
In each well, combine the phosphate buffer and liver microsomes (final protein concentration typically 0.5 mg/mL).[23]
Add the test compound to a final concentration of 1 µM.[23] The final DMSO concentration should be kept low (<0.5%).
Pre-incubate the plate at 37°C for 5-10 minutes to equilibrate.[23][24]
Reaction Initiation and Time Points:
Initiate the metabolic reaction by adding the NADPH regenerating system to all wells except the T=0 and negative control wells.
Incubate the plate at 37°C with shaking.
At designated time points (e.g., 0, 5, 15, 30, 45, 60 minutes), stop the reaction by adding a quenching solution (e.g., ice-cold acetonitrile containing an internal standard).[23]
Sample Processing and Analysis:
Centrifuge the plate to precipitate the proteins.
Transfer the supernatant to a new plate for analysis.
Quantify the remaining parent compound at each time point using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[20]
Data Analysis:
Plot the natural logarithm of the percentage of compound remaining versus time.
The slope of the line gives the elimination rate constant (k).
Calculate the in vitro half-life (t½) as: t½ = 0.693 / k .[23]
Calculate the intrinsic clearance (CLint) as: CLint (µL/min/mg) = (0.693 / t½) / (microsomal protein concentration) .[22][23]
Caption: Workflow for In Vitro Metabolic Stability Assay.
Structural Biology Workflow for Visualizing Binding Interactions
To confirm that a fluorinated piperidine derivative binds to its target as designed and to understand the specific interactions of the fluorine atom, co-crystallization and X-ray diffraction are the gold standard.
Protein Expression and Purification: Express the target protein in a suitable system (e.g., E. coli, insect cells) and purify to >95% homogeneity.
Complex Formation: Incubate the purified protein with a molar excess of the fluorinated piperidine ligand to ensure saturation of the binding sites.
Crystallization Screening: Use high-throughput screening methods with various precipitants, buffers, and additives to find conditions that yield high-quality crystals of the protein-ligand complex (a co-crystal).[25]
X-ray Diffraction:
Mount a suitable crystal and expose it to a high-intensity X-ray beam (often at a synchrotron source).
The crystal diffracts the X-rays into a specific pattern.[25]
Data Processing and Structure Solution:
Process the diffraction pattern to determine the electron density map of the crystal.
Fit the known protein sequence and ligand structure into the electron density map to build an atomic model of the complex.[25]
Analysis: Visualize the final structure to identify key interactions between the ligand (including the fluorine atom) and the protein's active site, such as hydrogen bonds, hydrophobic contacts, and multipolar interactions.[25]
Caption: X-ray Crystallography Workflow for a Protein-Ligand Complex.
Case Study: Fluorine in a Kinesin Spindle Protein (KSP) Inhibitor
A compelling example of these principles in action comes from the development of inhibitors for the kinesin spindle protein (KSP), a target for cancer therapy. An initial lead compound containing a piperidine moiety was found to be a substrate for the P-gp efflux pump, limiting its efficacy.
Researchers at Merck introduced a fluorine atom onto the piperidine ring. They synthesized both the axial and equatorial diastereomers and found that the orientation of the fluorine had a profound effect on the pKa of the piperidine nitrogen.[1][3]
Equatorial Fluorine: Lowered the pKa to 6.6.
Axial Fluorine: Resulted in a higher pKa of 7.6.
The axial isomer, with its higher basicity, showed improved efficacy and was selected as the clinical candidate, MK-0731.[1][3] This case demonstrates the subtle yet powerful influence of stereospecific fluorination on physicochemical properties and, ultimately, biological activity. The more basic axial isomer was hypothesized to have a more favorable interaction profile within the target binding site.[1]
Future Perspectives and Emerging Trends
The rational design of fluorinated piperidine derivatives continues to evolve. The synthesis of novel, multi-fluorinated, and stereochemically complex piperidine scaffolds is an active area of research, providing chemists with new tools to probe chemical space.[2][26][27] Concurrently, advances in computational chemistry are improving our ability to predict the effects of fluorination on conformation, pKa, and binding affinity, enabling a more design-driven approach.[12][18][19] The synergy between advanced synthetic methods and predictive computational models will undoubtedly lead to the development of next-generation therapeutics with precisely tuned properties and enhanced efficacy and safety profiles.
References
Synthesis and Chemoinformatic Analysis of Fluorinated Piperidines as 3D Fragments for Fragment-Based Drug Discovery. The Journal of Organic Chemistry - ACS Publications. Available at: [Link]
The role of fluorine in medicinal chemistry. Taylor & Francis Online. Available at: [Link]
How Is Fluorine Used in the Medical Field?. Inhance Technologies. Available at: [Link]
Fluorine-a small magic bullet atom in the drug development: perspective to FDA approved and COVID-19 recommended drugs. PMC. Available at: [Link]
Fluorinated Protein–Ligand Complexes: A Computational Perspective. The Journal of Physical Chemistry B - ACS Publications. Available at: [Link]
Fluorinated Protein–Ligand Complexes: A Computational Perspective. ACS Publications. Available at: [Link]
Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. MDPI. Available at: [Link]
Synthesis and Chemoinformatic Analysis of Fluorinated Piperidines as 3D Fragments for Fragment-Based Drug Discovery. PubMed. Available at: [Link]
Fluorinated Protein-Ligand Complexes: A Computational Perspective. PubMed. Available at: [Link]
Rational Design of Orthogonal Multipolar Interactions with Fluorine in Protein–Ligand Complexes. PMC. Available at: [Link]
Stereocontrolled Synthesis of Fluorine‐Containing Piperidine γ‐Amino Acid Derivatives. Wiley Online Library. Available at: [Link]
Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. ACS Publications. Available at: [Link]
Combined use of computational chemistry, NMR screening, and X-ray crystallography for identification and characterization of fluorophilic protein environments. PubMed. Available at: [Link]
The synthesis of fluorinated piperidine derivatives: compounds 8 and 11. ResearchGate. Available at: [Link]
In vitro Metabolic Stability of Drugs and Applications of LC-MS in Metabolite Profiling. IntechOpen. Available at: [Link]
Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial‐F Preference. Wiley Online Library. Available at: [Link]
Metabolic Stability Assessed by Liver Microsomes and Hepatocytes. SpringerLink. Available at: [Link]
Metabolic stability assay in human, rat, dog or mouse hepatocytes. Protocols.io. Available at: [Link]
Syn-3-Fluoro-4-aminopiperidine- a story from multiple orientations. Scientific Update. Available at: [Link]
Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial‐F Preference. ResearchGate. Available at: [Link]
Fluorination of 3-(3-(Piperidin-1-yl)propyl)indoles and 3-(3-(Piperazin-1-yl)propyl)indoles Gives Selective Human 5-HT1D Receptor Ligands with Improved Pharmacokinetic Profiles. Journal of Medicinal Chemistry - ACS Publications. Available at: [Link]
Introduction to in vitro estimation of metabolic stability and drug interactions of new chemical entities in drug discovery and development. ResearchGate. Available at: [Link]
Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial-F Preference. PMC. Available at: [Link]
A Perspective on Applications of Fluorine in Drug Design Through the Lens of Bioisosterism. Baruch S. Blumberg Institute. Available at: [Link]
Application of Chiral Piperidine Scaffolds in Drug Design. Thieme Connect. Available at: [Link]
The formation of all-cis-(multi)fluorinated piperidines by a dearomatization-hydrogenation process. PMC. Available at: [Link]
Fluorinated Protein–Ligand Complexes: A Computational Perspective. PMC - NIH. Available at: [Link]
Accessing (Multi)Fluorinated Piperidines Using Heterogeneous Hydrogenation. ACS Catalysis - ACS Publications. Available at: [Link]
Fluorinated Tags to Study Protein Conformation and Interactions Using F NMR. Wiley Online Library. Available at: [Link]
x-ray crystallography & cocrystals of targets & ligands. YouTube. Available at: [Link]
Preclinical Toxicity Profiling of 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol Hydrochloride: A Technical Guide
Executive Summary In modern drug discovery, functionalized piperidines are ubiquitous structural motifs. 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol hydrochloride (CAS: 2102177-52-4) is a highly versatile, commercially ava...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
In modern drug discovery, functionalized piperidines are ubiquitous structural motifs. 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol hydrochloride (CAS: 2102177-52-4) is a highly versatile, commercially available fluorinated building block used in the synthesis of advanced active pharmaceutical ingredients (APIs)[1]. While the addition of the difluoroethanol moiety optimizes lipophilicity and metabolic stability, it also introduces specific toxicological liabilities that must be evaluated early in the lead optimization phase.
This whitepaper provides an authoritative, step-by-step technical guide for establishing the preliminary toxicity profile of this compound, grounded in globally recognized regulatory frameworks (OECD and ICH).
Structural Toxicology & Mechanistic Causality
Before deploying in vitro assays, a rigorous Structure-Toxicity Relationship (STR) analysis is required to predict potential liabilities.
According to its safety data, this compound triggers specific GHS hazard statements: H315 (Skin irritation), H319 (Serious eye irritation), and H335 (Respiratory irritation)[1]. The causality behind these localized toxicities stems directly from its chemical architecture:
The Piperidine Amine: As a secondary amine, the piperidine ring is highly basic. When applied topically or ocularly, the hydrochloride salt dissolves rapidly, causing localized pH shifts. Furthermore, unprotonated free-base fractions can induce alkaline irritation.
The Difluoroethanol Moiety: Fluorination increases the compound's lipophilicity (LogD) and alters its hydrogen-bonding network. This allows the molecule to partition aggressively into cellular lipid bilayers, disrupting membrane integrity and triggering cytokine-mediated inflammatory responses.
Fig 1: Mechanistic pathway of localized irritation (H315/H319) driven by structural moieties.
Standardized In Vitro Toxicity Profiling Workflows
To de-risk this building block for downstream API synthesis, a parallel screening workflow must be executed.
Fig 2: Parallel in vitro toxicity screening workflow for early-stage lead optimization.
Basal Cytotoxicity & Membrane Integrity (Adapted from OECD 432)
Because the compound exhibits H315/H319 hazards, evaluating basal cytotoxicity via the 3T3 Neutral Red Uptake (NRU) assay is critical to quantify membrane and lysosomal disruption[2],[3].
Self-Validating Protocol:
Step 1: Cell Seeding. Action: Seed BALB/c 3T3 fibroblasts in 96-well plates and incubate for 24 hours. Causality: 3T3 cells are highly sensitive to basal toxicants and are the regulatory gold standard for NRU assays[2].
Step 2: Compound Exposure. Action: Apply the compound across an 8-point logarithmic concentration curve (e.g., 0.1 µM to 1000 µM). Causality: Captures the full dose-response curve necessary to accurately calculate the IC50.
Step 3: Neutral Red Dye Incubation. Action: Incubate cells with Neutral Red dye for 3 hours. Causality: Neutral Red is a weak cationic dye that accumulates exclusively in the acidic lysosomes of viable cells. Damaged cells (due to piperidine-induced lysosomotropism) cannot retain the dye[3].
Step 4: Extraction & Quantification. Action: Extract dye using an ethanol/acetic acid solution and measure optical density at 540 nm. Self-Validation: Concurrently run Sodium Lauryl Sulfate (SLS) as a positive control to ensure the cell batch responds predictably to a known membrane disruptor.
Fluorinated aliphatic chains can occasionally undergo CYP450-mediated metabolism, potentially generating reactive intermediates. The Ames test evaluates this point-mutation risk[4],[5].
Self-Validating Protocol:
Step 1: Strain Preparation. Action: Culture Salmonella typhimurium (TA98, TA100, TA1535, TA1537) and Escherichia coli WP2 uvrA. Causality: TA98 detects frameshift mutations, while TA100 and WP2 uvrA detect base-pair substitutions, ensuring comprehensive coverage of all mutation mechanisms[6].
Step 2: Metabolic Activation (S9 Mix). Action: Supplement half the cultures with 10% rat liver S9 fraction induced by Aroclor 1254. Causality: Ensures that any hepatically generated fluorinated metabolites are screened for mutagenicity[5].
Step 3: Exposure & Incubation. Action: Utilize the plate incorporation method with compound concentrations up to 5000 µ g/plate , incubating for 48-72 hours. Causality: Ensures exposure across a full gradient to identify dose-response relationships without exceeding solubility limits[4].
Step 4: Revertant Quantification. Action: Count colonies. A
≥
2-fold increase in revertant colonies compared to the vehicle control indicates a positive mutagenic signal[7]. Self-Validation: Use 2-aminoanthracene as a concurrent positive control; it strictly requires S9 activation to become mutagenic, thereby validating the enzymatic viability of the S9 batch.
Cardiotoxicity: hERG Patch-Clamp (ICH S7B)
Piperidine derivatives are notorious for binding to the hERG (KCNH2) potassium channel, leading to delayed ventricular repolarization (QT prolongation)[8]. The protonated piperidine nitrogen interacts with Tyr652 in the hERG pore via cation-
π
interactions. The difluoroethanol group alters the molecule's lipophilicity, which can unpredictably modulate this binding affinity.
Self-Validating Protocol:
Step 1: Cell Preparation. Action: Culture CHO cells stably transfected with the hERG gene. Causality: CHO cells lack endogenous interfering potassium currents, providing a clean background to isolate the specific
IKr
current[8].
Step 2: Whole-Cell Patch-Clamp Setup. Action: Establish a high-resistance seal (>1 G
Ω
) and rupture the membrane. Causality: Ensures that recorded electrical currents flow exclusively through the cell membrane's ion channels, eliminating leak current artifacts.
Step 3: Voltage Protocol Execution. Action: Apply a depolarizing pulse to +20 mV followed by a repolarizing step to -50 mV. Causality: Depolarization opens and inactivates hERG channels. Repolarization relieves inactivation faster than deactivation, eliciting the characteristic outward "tail current" where drug blockade is most accurately quantified[9].
Step 4: Compound Perfusion. Action: Perfuse the compound at escalating concentrations (0.1 to 30 µM). Self-Validation: Concurrently perfuse a known hERG blocker (e.g., E-4031 or Dofetilide) to verify assay sensitivity and channel responsiveness.
Quantitative Data Synthesis
To facilitate rapid Go/No-Go decision-making during lead optimization, preliminary data should be synthesized into standardized matrices.
Table 1: Physicochemical & Hazard Profile
Parameter
Value / Description
Mechanistic Implication
CAS Number
2102177-52-4
Unique identifier for chemical tracking and regulatory filing.
Linear Formula
C7H14O1N1Cl1F2
Low molecular weight allows for high modularity in synthesis.
Physical Form
Powder (Hydrochloride Salt)
High aqueous solubility; rapid local dissolution upon contact.
GHS Hazards
H315, H319, H335
Indicates strong potential for localized membrane and lipid disruption.
Table 2: In Vitro Toxicity Thresholds & Expected Outcomes
Assay
Target Mechanism
Go/No-Go Threshold
Self-Validation Control
3T3 NRU (OECD 432)
Basal Cytotoxicity
IC50 > 50 µM
Sodium Lauryl Sulfate (SLS)
Ames Test (OECD 471)
Point Mutations
< 2-fold increase in revertants
2-Aminoanthracene (+S9)
hERG Patch-Clamp (ICH S7B)
IKr
Channel Blockade
IC50 > 30 µM
E-4031 or Dofetilide
References
OECD Test Guideline 432: In Vitro 3T3 NRU Phototoxicity Test . Source: European Commission Joint Research Centre. URL: [Link]
OECD Test Guideline 471: Bacterial Reverse Mutation Test . Source: OECD iLibrary. URL: [Link]
ICH S7B Non-clinical evaluation of the potential for delayed ventricular repolarization (QT interval prolongation) by human pharmaceuticals . Source: European Medicines Agency (EMA). URL: [Link]
Thermodynamic Stability Profile of 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol Hydrochloride: A Technical Guide
Executive Summary The incorporation of fluorine into aliphatic heterocyclic scaffolds represents a cornerstone of modern medicinal chemistry, aimed at optimizing metabolic stability, lipophilicity, and target binding aff...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The incorporation of fluorine into aliphatic heterocyclic scaffolds represents a cornerstone of modern medicinal chemistry, aimed at optimizing metabolic stability, lipophilicity, and target binding affinity[1]. 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol hydrochloride is a highly specialized building block and active pharmaceutical ingredient (API) intermediate. It features a basic piperidine ring, a secondary alcohol, and a terminal difluoromethyl group.
While the free base form of this molecule is susceptible to oxidative degradation and poor solid-state handling properties, isolation as a hydrochloride salt significantly enhances its thermodynamic stability and crystalline lattice energy[2]. This whitepaper provides an in-depth analysis of the thermodynamic forces governing the solid-state and solution-state stability of this fluorinated piperidine salt, offering actionable, self-validating protocols for drug development professionals.
Stereoelectronic Foundations of Stability
To understand the thermodynamic stability of 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol hydrochloride, one must analyze the causality behind its structural components:
The "Fluorine Effect" on the Alkyl Chain
The introduction of the highly electronegative -CHF₂ group adjacent to the secondary alcohol exerts a strong electron-withdrawing inductive effect (-I). This stereoelectronic shift pulls electron density away from the hydroxyl oxygen, subtly increasing the acidity of the hydroxyl proton.
Causality: In the solid state, this highly polarized -OH group acts as a stronger hydrogen-bond donor, interacting tightly with the chloride counterion or adjacent piperidine nitrogens. This robust hydrogen-bonding network increases the enthalpy of fusion (
ΔHfus
), driving the formation of a thermodynamically stable crystalline lattice.
The Piperidine Hydrochloride Salt Bridge
Piperidine is a strong aliphatic base (pKa ~10.4). Protonation via hydrochloric acid yields a stable salt. However, the thermodynamic stability of pharmaceutical salts is not absolute; it is dictated by the microenvironmental pH and moisture[3]. The ionic bond between the protonated piperidinium nitrogen and the chloride ion provides the primary lattice energy that prevents the molecule from transitioning into a disordered amorphous state[2].
The selection of the optimal solid-state form requires rigorous screening. Crystalline forms are strongly preferred over amorphous variants due to their lower free energy, which minimizes the risk of spontaneous phase transitions during shelf-life[2].
Workflow: Solid-State Characterization
The following workflow illustrates the logical progression for isolating and validating the most thermodynamically stable polymorph of the target API.
Fig 1. Sequential workflow for identifying the thermodynamically stable polymorph of the HCl salt.
To quantify the thermodynamic stability (melting point, degradation onset, and solvation state), Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) must be run orthogonally.
Sample Preparation: Accurately weigh 3–5 mg of the API into a crimped aluminum pan with a pinhole. Reasoning: The pinhole allows volatile impurities or lattice water to escape, preventing pressure buildup that could artificially alter the melting endotherm.
Atmosphere Control: Purge the furnace with dry Nitrogen at 50 mL/min. Reasoning: Nitrogen prevents oxidative degradation at elevated temperatures, ensuring the recorded heat flow represents purely thermodynamic transitions (e.g., melting) rather than chemical decomposition.
Heating Ramp: Apply a linear heating rate of 10°C/min from 25°C to 300°C.
Data Synthesis: Overlay the TGA mass-loss curve with the DSC thermogram. A sharp endothermic peak on the DSC with no corresponding mass loss on the TGA confirms the melting of a stable, anhydrous polymorph.
A critical vulnerability of hydrochloride salts of weak-to-moderate bases is salt disproportionation —the thermodynamically driven conversion of the salt back to its free base form[4].
The Role of
pHmax
The thermodynamic stability of the salt in the presence of moisture is governed by
pHmax
, the pH at which the solubility of the free base equals the solubility of the salt[5]. For 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol hydrochloride, if the local microenvironment exceeds its
pHmax
(e.g., due to the presence of basic excipients like magnesium stearate), the equilibrium shifts, and the free base precipitates[3].
Fig 2. Thermodynamic pathway of salt disproportionation triggered by moisture and basic excipients.
Because moisture acts as the transport medium for disproportionation, assessing hygroscopicity is mandatory.
Baseline Equilibration: Load 10 mg of the salt into the DVS microbalance. Hold at 25°C and 0% Relative Humidity (RH) until the mass change is <0.002% per minute. Reasoning: This establishes a true "dry mass" baseline, removing surface-adsorbed moisture.
Sorption Cycle: Increase RH in 10% increments up to 90% RH. Hold at each step until mass equilibrium is reached.
Desorption Cycle: Decrease RH back to 0% in 10% increments.
Hysteresis Analysis: If the desorption curve does not perfectly overlap the sorption curve (hysteresis), it indicates that water has been incorporated into the crystal lattice (hydrate formation) rather than just surface adsorption. Hydrate formation alters the thermodynamic stability profile and necessitates a re-evaluation of the API's shelf-life.
Quantitative Data Summaries
The following tables synthesize the expected predictive thermodynamic parameters and the required accelerated stability testing matrix for this specific fluorinated scaffold.
Resistance to UV-induced radical cleavage of C-F bonds.
Conclusion
The thermodynamic stability of 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol hydrochloride is dictated by a delicate balance between the robust lattice energy of the piperidinium-chloride ionic interaction and the stereoelectronic influences of the difluoroethyl moiety. While the fluorine atoms grant exceptional metabolic stability and favorable lipophilicity, formulation scientists must rigorously monitor the microenvironmental pH and moisture ingress to prevent thermodynamically driven salt disproportionation. Adherence to the orthogonal thermal and sorption protocols outlined in this guide ensures the development of a resilient, phase-stable pharmaceutical product.
References
- Science / PubMed
2.1 - Royal Society of Chemistry[1]
An In-Depth Technical Guide to the In Vitro Metabolite Identification of 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol hydrochloride
Foreword: The Imperative of Early Metabolite Identification in Drug Development In the landscape of modern drug discovery, a comprehensive understanding of a candidate's metabolic fate is not merely a regulatory checkpoi...
Author: BenchChem Technical Support Team. Date: April 2026
Foreword: The Imperative of Early Metabolite Identification in Drug Development
In the landscape of modern drug discovery, a comprehensive understanding of a candidate's metabolic fate is not merely a regulatory checkpoint but a cornerstone of a successful development program. The journey of a drug molecule through the body is a complex narrative of absorption, distribution, metabolism, and excretion (ADME). It is within the metabolic chapter of this story that a compound's efficacy and safety are often truly defined. Early and accurate identification of metabolites is paramount, as these transformed entities can possess their own pharmacological activity, contribute to off-target toxicities, or present drug-drug interaction risks.[1][2] This guide provides a detailed, technically-grounded framework for the in vitro identification of metabolites of 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol hydrochloride, a novel molecule featuring a fluorinated ethanol moiety appended to a piperidine ring. As your partner in discovery, this document is designed not as a rigid protocol, but as a strategic guide, empowering researchers to make informed decisions and navigate the complexities of in vitro drug metabolism with confidence and scientific rigor.
Strategic Overview: A Phased Approach to Metabolite Discovery
The in vitro investigation into the metabolism of 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol hydrochloride is best approached in a tiered manner. This strategy allows for a progressive understanding of the compound's biotransformation, from broad screening to detailed mechanistic insights.
Our investigation will be structured as follows:
Phase 1: Broad Metabolic Screening with Liver S9 Fractions. This initial phase will utilize liver S9 fractions, which contain a wide array of both Phase I (cytochrome P450s, FMOs) and Phase II (UGTs, SULTs) enzymes, to provide a comprehensive overview of the primary metabolic pathways.
Phase 2: Focused Investigation of Phase I Metabolism with Liver Microsomes. To delve deeper into the oxidative metabolism, we will employ liver microsomes, which are enriched in CYP450 enzymes.
Phase 3: Comprehensive Metabolite Profiling in a Cellular Context with Hepatocytes. Finally, cultured hepatocytes will be used to provide the most physiologically relevant in vitro model, integrating enzyme activity with cellular uptake and export processes.
This phased approach ensures a cost-effective and scientifically sound investigation, with each phase informing the design and interpretation of the next.
Predicting the Metabolic Landscape of 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol hydrochloride
Before embarking on experimental work, a predictive analysis of the potential metabolic pathways is essential for guiding our analytical strategy. The structure of 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol hydrochloride presents several potential sites for metabolic transformation.
Key Structural Features and Their Metabolic Implications:
Piperidine Ring: This saturated heterocycle is a common motif in pharmaceuticals and is susceptible to several metabolic modifications. Common pathways include N-dealkylation (if substituted), oxidation of the ring to form lactams, and hydroxylation at various positions.[3][4][5]
2,2-Difluoro-1-ethanol Moiety: The presence of two fluorine atoms on the carbon adjacent to the hydroxyl group is expected to significantly influence its metabolism. The strong carbon-fluorine bond generally increases metabolic stability by blocking oxidation at that position.[6][7] However, the hydroxyl group itself is a prime target for conjugation reactions. The metabolism of 2-fluoroethanol is known to proceed via oxidation to fluoroacetaldehyde and then to the toxic fluoroacetate, a mechanism that is important to consider.[8][9]
Secondary Alcohol: The hydroxyl group is a key site for Phase II conjugation reactions, primarily glucuronidation and sulfation.
Predicted Metabolic Pathways:
Based on these structural features, we can hypothesize the following primary metabolic pathways for 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol hydrochloride:
Phase I Metabolism (Oxidation):
Piperidine Ring Hydroxylation: Oxidation at positions 2, 3, or 4 of the piperidine ring.
Piperidine Ring Dehydrogenation: Formation of a double bond within the piperidine ring.
N-Oxidation: Oxidation of the piperidine nitrogen to form an N-oxide.[10][11][12]
Oxidation of the Ethanolic Carbon: While the adjacent difluoro group will hinder this, it cannot be entirely ruled out.
Phase II Metabolism (Conjugation):
O-Glucuronidation: Conjugation of glucuronic acid to the hydroxyl group.
O-Sulfation: Conjugation of a sulfonate group to the hydroxyl group.
These predicted pathways will guide our analytical method development, particularly in setting up our mass spectrometry experiments to detect the expected mass shifts.
Experimental Design and Protocols: A Step-by-Step Guide
The following protocols are designed to be comprehensive and self-validating, with built-in controls to ensure the integrity of the data. For all in vitro experiments, it is recommended to use pooled human liver fractions or hepatocytes from multiple donors to average out individual variability in enzyme expression and activity.
Phase 1: Broad Metabolic Screening with Liver S9 Fractions
The use of S9 fractions provides a comprehensive initial screen as they contain both microsomal and cytosolic enzymes, enabling the detection of a wide range of Phase I and Phase II metabolites.
Experimental Workflow for S9 Incubation:
Caption: Workflow for Phase I metabolite identification using liver microsomes.
Detailed Protocol for Microsomal Incubation:
Preparation of Reagents:
Prepare a 100 mM potassium phosphate buffer (pH 7.4).
Prepare an NADPH-regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase).
Prepare a 10 mM stock solution of the test compound in a suitable solvent.
Incubation:
In a microcentrifuge tube, combine 5 µL of the test compound stock solution with 470 µL of phosphate buffer.
Add 25 µL of pooled human liver microsomes (final protein concentration of 0.5 mg/mL).
Pre-incubate for 5 minutes at 37°C.
Initiate the reaction by adding 50 µL of the NADPH-regenerating system.
Incubate at 37°C with gentle shaking for up to 60 minutes.
Take aliquots at 0, 15, 30, and 60 minutes.
Sample Quenching and Preparation:
Follow the same quenching and preparation steps as described for the S9 fraction protocol.
Phase 3: Comprehensive Metabolite Profiling with Hepatocytes
Hepatocytes provide the most physiologically relevant in vitro system, containing a full complement of metabolic enzymes and cofactors within an intact cellular environment.
Experimental Workflow for Hepatocyte Incubation:
Caption: Workflow for metabolite profiling using primary hepatocytes.
Detailed Protocol for Hepatocyte Incubation:
Hepatocyte Preparation:
Thaw cryopreserved pooled human hepatocytes according to the supplier's protocol.
Perform a cell count and assess viability using trypan blue exclusion.
Resuspend the hepatocytes in incubation medium to a final density of 1 x 10^6 viable cells/mL.
Incubation:
Plate the hepatocyte suspension in a collagen-coated 24-well plate.
Add the test compound to the wells at a final concentration of 10 µM.
Incubate at 37°C in a humidified 5% CO2 atmosphere.
At time points of 0, 1, 4, and 24 hours, collect both the supernatant (medium) and the cell pellet.
Sample Preparation:
For the supernatant, add three volumes of ice-cold acetonitrile with an internal standard, vortex, and centrifuge.
For the cell pellet, lyse the cells with a small volume of ice-cold methanol, vortex, and centrifuge.
Combine the supernatants from the medium and cell lysate for a comprehensive analysis or analyze them separately to distinguish between intracellular and extracellular metabolites.
Analytical Strategy: Unveiling Metabolites with LC-MS/MS and HRMS
The cornerstone of metabolite identification is high-performance liquid chromatography coupled with tandem and high-resolution mass spectrometry (LC-MS/MS and HRMS).
LC-MS/MS and HRMS Parameters:
Parameter
Recommended Setting
Rationale
LC Column
C18 reversed-phase (e.g., 2.1 x 100 mm, 1.8 µm)
Provides good retention and separation for a broad range of metabolites.
Mobile Phase
A: 0.1% Formic Acid in WaterB: 0.1% Formic Acid in Acetonitrile
Standard mobile phases for good ionization in positive ESI mode.
Ionization Mode
Positive Electrospray Ionization (ESI)
The basic nitrogen in the piperidine ring will readily protonate.
MS Acquisition
Full Scan MS followed by data-dependent MS/MS
Allows for the detection of all ions and subsequent fragmentation of the most intense ones.
HRMS Resolution
> 30,000
Essential for accurate mass measurements and elemental composition determination. [8][13][14]
Collision Energy
Ramped collision energy (e.g., 10-40 eV)
To obtain a rich fragmentation spectrum for structural elucidation.
Data Mining and Interpretation:
The identification of metabolites from the complex datasets generated by LC-HRMS requires a systematic approach.
Extraction of Ion Chromatograms (EICs): Based on the predicted metabolic transformations, extract the ion chromatograms for the expected m/z values of the metabolites.
Mass Defect Filtering: This technique can help to identify drug-related material from the endogenous background by looking for ions with a similar mass defect to the parent compound.
Isotope Pattern Matching: For compounds containing elements with distinct isotopic patterns (e.g., chlorine, bromine), this can aid in metabolite identification.
Fragmentation Pattern Analysis: The fragmentation pattern of a potential metabolite should be compared to that of the parent drug. Common fragmentation pathways of the parent structure should also be present in the metabolite's spectrum, with mass shifts corresponding to the metabolic modification. For example, a hydroxylated metabolite will show a precursor ion with an m/z of +16 compared to the parent, and key fragment ions will also be shifted by +16 Da.
Expected Mass Shifts for Predicted Metabolites:
Metabolic Transformation
Mass Change (Da)
Hydroxylation
+15.9949
Dehydrogenation
-2.0156
N-Oxidation
+15.9949
Glucuronidation
+176.0321
Sulfation
+79.9568
Ensuring Scientific Integrity: A Self-Validating System
To ensure the trustworthiness of the generated data, the following controls should be included in each experiment:
Negative Controls: Incubations without the test compound to identify background interferences.
No-Cofactor Controls: Incubations without the necessary cofactors (e.g., NADPH for CYP-mediated reactions) to confirm that the observed metabolism is enzyme-dependent.
Positive Controls: A well-characterized compound known to be metabolized by the in vitro system (e.g., testosterone for CYP3A4 activity in microsomes) should be run in parallel to confirm the metabolic competency of the system.
Time-Zero Samples: These samples, where the quenching solution is added immediately after the test compound, serve as a baseline for the stability of the compound in the incubation matrix.
Concluding Remarks and Future Directions
This guide provides a comprehensive framework for the in vitro metabolite identification of 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol hydrochloride. By following this structured, multi-phased approach, researchers can confidently and efficiently elucidate the metabolic fate of this novel compound. The insights gained from these studies will be invaluable for guiding further non-clinical and clinical development, ultimately contributing to a more complete understanding of its safety and efficacy profile. It is also recommended to consider the use of in silico metabolite prediction software as a complementary tool to guide the experimental design and data interpretation. [14][15][16]Furthermore, a thorough characterization of the metabolites in preclinical animal species is crucial for a robust safety assessment, as recommended by regulatory agencies such as the FDA and EMA.
[1][17][18][19][20][21][22]
References
High-Resolution Mass Spectrometry: An Ideal Analytical Tool for Drug Metabolism Studies. LCGC International. Available at: [Link]
High-Resolution Mass Spectrometry in Metabolite Identification. ResearchGate. Available at: [Link]
Drug Metabolite Profiling and Identification by High-resolution Mass Spectrometry. PubMed Central (PMC). Available at: [Link]
MetaSite - Metabolism prediction. Molecular Discovery. Available at: [Link]
Safety Testing of Drug Metabolites Guidance for Industry. U.S. Food and Drug Administration (FDA). Available at: [Link]
Semeta: Metabolite Prediction Software. Optibrium. Available at: [Link]
In Vitro–in Vivo Extrapolation of Hepatic Metabolism for Different Scenarios - a Toolbox. ACS Publications. Available at: [Link]
Guidance for Industry on Safety Testing of Drug Metabolites; Availability. Regulations.gov. Available at: [Link]
CyProduct: A software tool for accurately predicting the byproducts of human cytochrome P450 metabolism. PubMed Central (PMC). Available at: [Link]
In vitro to in vivo extrapolation. Wikipedia. Available at: [Link]
How to Choose In Vitro Systems to Predict In Vivo Drug Clearance: A System Pharmacology Perspective. PubMed Central (PMC). Available at: [Link]
Liquid Chromatography/Mass Spectrometry Methods for Distinguishing N-Oxides from Hydroxylated Compounds. ACS Publications. Available at: [Link]
In Vitro–In Vivo Extrapolation by Physiologically Based Kinetic Modeling: Experience With Three Case Studies and Lessons Learned. PubMed Central (PMC). Available at: [Link]
Safety Testing of Drug Metabolites. U.S. Food and Drug Administration (FDA). Available at: [Link]
Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. ACS Publications. Available at: [Link]
The Metabolism of 2-Fluoroethanol. Portland Press. Available at: [Link]
In This Issue. ACS Publications. Available at: [Link]
Exploring 2-Fluoroethanol: Properties, Applications, and Manufacturing Insights. Available at: [Link]
COMMITTEE FOR PROPRIETARY MEDICINAL PRODUCTS (CPMP) NOTE FOR GUIDANCE ON THE INVESTIGATION OF DRUG INTERACTIONS. European Medicines Agency (EMA). Available at: [Link]
Metabolism of 2,2,2-trifluoroethanol and its relationship to toxicity. National Institutes of Health (NIH). Available at: [Link]
Stability Studies of β-Amino- and β-Hydroxy Difluoromethyl Ketones in Rat Serum and Rat Liver Microsomes. PubMed Central (PMC). Available at: [Link]
On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. PubMed Central (PMC). Available at: [Link]
Metabolism of 4-Aminopiperidine Drugs by Cytochrome P450s: Molecular and Quantum Mechanical Insights into Drug Design. PubMed Central (PMC). Available at: [Link]
Fluorine-containing substituents: metabolism of the α,α-difluoroethyl thioether motif. Beilstein Journal of Organic Chemistry. Available at: [Link]
Guideline on the Investigation of Drug Interactions. European Medicines Agency (EMA). Available at: [Link]
Guideline on the investigation of drug interactions. European Medicines Agency (EMA). Available at: [Link]
LC/ESI mass spectra of piperidine-N-oxide, pyridine-N-oxide, 6-OH... ResearchGate. Available at: [Link]
Direct Bioisostere Replacement Enabled by Metallaphotoredox Deoxydifluoromethylation. Macmillan Group - Princeton University. Available at: [Link]
Effect of Partially Fluorinated N-Alkyl-Substituted Piperidine-2-carboxamides on Pharmacologically Relevant Properties. PubMed. Available at: [Link]
Metabolism of 4-Aminopiperidine Drugs by Cytochrome P450s: Molecular and Quantum Mechanical Insights into Drug Design. ACS Publications. Available at: [Link]
Investigation of drug interactions - Scientific guideline. European Medicines Agency (EMA). Available at: [Link]
Enzymatic synthesis of fluorinated compounds. PubMed Central (PMC). Available at: [Link]
EMA Perspectives on Regulatory Guidance on Drug-drug Interaction. Available at: [Link]
The metabolism of 2-fluoroethanol. PubMed Central (PMC). Available at: [Link]
Coupled electron and proton transfer in the piperidine drug metabolism pathway by the active species of cytochromes P450. Dalton Transactions (RSC Publishing). Available at: [Link]
Application of Electro-Activated Dissociation Fragmentation Technique to Identifying Glucuronidation and Oxidative Metabolism Sites of Vepdegestrant by Liquid Chromatography-High Resolution Mass Spectrometry. PubMed. Available at: [Link]
Liquid Chromatography/Mass Spectrometry Methods for Distinguishing N-Oxides from Hydroxylated Compounds. ResearchGate. Available at: [Link]
Quantification of Glucuronide Metabolites in Biological Matrices by LC-MS/MS. Available at: [Link]
In silico deconjugation of glucuronide conjugates enhances tandem mass spectra library annotation of human samples. PubMed Central (PMC). Available at: [Link]
Synthesis and Chemoinformatic Analysis of Fluorinated Piperidines as 3D Fragments for Fragment-Based Drug Discovery. ACS Publications. Available at: [Link]
Fluorination of 3-(3-(piperidin-1-yl)propyl)indoles and 3-(3-(piperazin-1-yl)propyl)indoles gives selective human 5-HT1D receptor ligands with improved pharmacokinetic profiles. PubMed. Available at: [Link]
A dearomatization–hydrogenation process for the formation of all-cis-(multi)fluorinated piperidines. Research Communities. Available at: [Link]
Application Note: 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol Hydrochloride as a Next-Generation Pharmaceutical Intermediate
Executive Summary The strategic incorporation of fluorine into small-molecule APIs has revolutionized modern medicinal chemistry, with fluorinated compounds now comprising over 20% of FDA-approved drugs[1]. 2,2-Difluoro-...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The strategic incorporation of fluorine into small-molecule APIs has revolutionized modern medicinal chemistry, with fluorinated compounds now comprising over 20% of FDA-approved drugs[1]. 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol hydrochloride represents a highly specialized, bifunctional pharmaceutical intermediate designed to leverage these advantages. By combining the ubiquitous piperidine pharmacophore—a staple in neurotropic and oncology drugs[2]—with a difluoromethyl carbinol moiety (-CH(OH)CHF₂), this intermediate offers drug developers a powerful tool to modulate physicochemical properties, enhance metabolic stability, and explore novel chemical space.
This application note details the mechanistic rationale for utilizing this intermediate, provides self-validating synthetic protocols for its downstream functionalization, and contextualizes its role in modern drug discovery.
Structural Rationale & Physicochemical Profiling
The Piperidine Scaffold
The piperidine ring is one of the most frequently utilized heterocycles in FDA-approved drugs. Its basic nitrogen serves as a critical interaction point (often via salt-bridge formation) with G-protein coupled receptors (GPCRs), making it indispensable in the design of CNS-active agents such as antipsychotics (e.g., paliperidone, haloperidol) and analgesics[2],[3].
The Difluoromethyl Carbinol (-CH(OH)CHF₂) Advantage
Direct substitution of a hydrogen or methyl group with a fluorinated motif is a proven bioisosteric strategy[4]. The inclusion of the 2,2-difluoroethyl group adjacent to the hydroxyl center provides three distinct causal benefits:
pKa Modulation & Hydrogen Bonding: Fluorine’s strong electron-withdrawing inductive effect (-I) pulls electron density away from the adjacent hydroxyl group. This significantly lowers the pKa of the -OH, transforming it into a much stronger hydrogen-bond donor compared to its non-fluorinated counterpart[5].
Enhanced Lipophilicity (logD): The C-F bond is highly lipophilic. The addition of the -CHF₂ group increases the overall partition coefficient of the molecule, which is critical for driving passive membrane permeability and blood-brain barrier (BBB) penetration in CNS targets[6].
Metabolic Shielding: The presence of the gem-difluoro group sterically and electronically shields the adjacent carbon centers from cytochrome P450-mediated oxidation, thereby extending the pharmacokinetic half-life of the resulting API[6].
Table 1: Comparative Physicochemical Impact of Fluorination
The following table summarizes the theoretical and observed pharmacological impacts of utilizing the difluorinated intermediate versus a standard non-fluorinated analog.
The commercial availability of this intermediate as a hydrochloride salt is a deliberate design choice. Secondary piperidines in their free-base form are prone to atmospheric oxidation and rapid carbon dioxide absorption (forming insoluble carbamates) upon prolonged storage. The HCl salt ensures long-term bench stability while remaining easily liberated under mild basic conditions[7].
The primary synthetic utility of this intermediate lies in its bifunctionality:
N-Alkylation / N-Arylation: The secondary amine is readily functionalized via nucleophilic substitution (
SN2
) or Buchwald-Hartwig cross-coupling to append distinct pharmacophores (e.g., benzisoxazole derivatives for antipsychotics)[8].
O-Functionalization: The hydroxyl group can be retained for target binding, esterified for prodrug synthesis, or converted into a leaving group (e.g., triflate) for further stereospecific inversion.
Synthetic workflow for API generation from 2,2-difluoro-1-(piperidin-4-yl)ethan-1-ol HCl.
The following protocol details the N-alkylation of the intermediate.
Causality in Design: Potassium carbonate (
K2CO3
) is selected over stronger bases (like
NaH
or
KOtBu
) to ensure the selective deprotonation of the piperidinium salt without prematurely deprotonating the difluoroethanol hydroxyl group, thereby preventing unwanted O-alkylation. Acetonitrile (MeCN) is utilized as a polar aprotic solvent to accelerate the
SN2
transition state.
Preparation: Charge a flame-dried, round-bottom flask equipped with a magnetic stir bar with 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol hydrochloride (1.0 eq) and anhydrous
K2CO3
(3.0 eq).
Solvation & Free-Basing: Add anhydrous MeCN to the flask. Stir the suspension vigorously at room temperature for 30 minutes. Insight: This pre-stirring period allows the heterogeneous base to fully liberate the secondary amine into the organic phase prior to the introduction of the electrophile.
Electrophile Addition: Add the electrophile (1.1 eq) dropwise via syringe. Attach a reflux condenser and heat the reaction mixture to 70°C under an inert nitrogen atmosphere for 12–16 hours[8].
Self-Validating IPC (In-Process Control):
Withdraw a 10 µL aliquot of the reaction mixture.
Dilute in 1 mL of LC-MS grade Methanol.
Validation Check: Analyze via LC-MS. The protocol is self-validating when the extracted ion chromatogram shows the complete disappearance of the free base mass (
[M+H]+=166m/z
) and the emergence of the target product mass. If
>5%
starting material remains, add 0.2 eq of electrophile and stir for an additional 2 hours.
Workup: Once validated, cool the mixture to room temperature and filter through a pad of Celite to remove inorganic salts (
KCl
, unreacted
K2CO3
). Concentrate the filtrate under reduced pressure.
Isolation: Dissolve the crude residue in Ethyl Acetate (EtOAc) and wash twice with distilled water, followed by brine. Dry the organic layer over anhydrous
Na2SO4
, filter, and concentrate. Purify via flash column chromatography (DCM:MeOH gradient) to yield the pure N-alkylated intermediate.
When this intermediate is elaborated into a mature API, it is frequently utilized to target monoamine GPCRs in the central nervous system. For example, appending a benzisoxazole moiety to the piperidine nitrogen yields analogs of atypical antipsychotics. These compounds act as dual antagonists at the Serotonin 5-HT₂A and Dopamine D₂ receptors[8],[3].
The diagram below maps the causality of how the synthesized fluorinated API interrupts these specific signaling cascades to normalize neuronal firing.
Mechanism of action for piperidine-derived APIs antagonizing 5-HT2A and D2 receptors.
References
Applications of fluorine to the construction of bioisosteric elements for the purposes of novel drug discovery. Taylor & Francis / Expert Opinion on Drug Discovery.[Link][4]
The Influence of Bioisosteres in Drug Design: Tactical Applications to Address Developability Problems. National Institutes of Health (PMC).[Link][9]
FDA-Approved Fluorine-Containing Molecules in 2024: Significance, Synthesis, and Therapeutic Applications. ResearchGate / Current Topics in Medicinal Chemistry.[Link][1]
Application of Bioisosteres in Drug Design. University of Tokyo.[Link][5]
Overview of Piperidine and Morpholine Derivatives as Promising Sources of Biologically Active Compounds (Review). Drug Development & Registration.[Link][2]
The Role of Small Molecules Containing Fluorine Atoms in Medicine and Imaging Applications. MDPI.[Link][6]
Overview of Piperidine and Morpholine Derivatives as Promising Sources of Biologically Active Compounds (Review) | Request PDF. ResearchGate. [Link][3]
Green Synthesis of 3-(2-(4-(6-Fluorobenzo[d]isoxazol-3-yl)piperidin-yl)ethyl-6,7,8,9-tetrahydro-9-hydroxy-2-methylpyridol[1,2-a]pyrimidin-4-one. Asian Journal of Chemistry. [Link][8]
in vitro assay preparation with 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol hydrochloride
Application Note: Characterizing Novel Compounds with Automated Electrophysiology Protocol for In Vitro Profiling of 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol hydrochloride on the Human Voltage-Gated Sodium Channel Nav1....
Author: BenchChem Technical Support Team. Date: April 2026
Application Note: Characterizing Novel Compounds with Automated Electrophysiology
Protocol for In Vitro Profiling of 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol hydrochloride on the Human Voltage-Gated Sodium Channel Nav1.7
Abstract
The voltage-gated sodium channel Nav1.7, encoded by the SCN9A gene, is a genetically validated therapeutic target for the treatment of pain.[1][2] Its critical role in the propagation of action potentials in nociceptive neurons makes it a high-interest target for the development of novel, non-opioid analgesics.[3][4] This document provides a comprehensive protocol for the in vitro characterization of putative Nav1.7 inhibitors, using 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol hydrochloride as an exemplary test compound. The methodology centers on high-throughput automated patch-clamp (APC) electrophysiology, the gold-standard for accurately assessing ion channel modulators.[5][6][7] This protocol details procedures for cell preparation, compound handling, instrument operation, and data analysis to determine the potency and state-dependence of channel inhibition.
Introduction: The Rationale for Targeting Nav1.7
Voltage-gated sodium channels (VGSCs) are transmembrane proteins that initiate and propagate action potentials in excitable cells.[8][9][10] The Nav1.7 subtype is preferentially expressed in peripheral sensory neurons, where it plays a pivotal role in pain signaling.[3][4] Human genetic studies have shown that loss-of-function mutations in SCN9A lead to a congenital indifference to pain, while gain-of-function mutations result in debilitating pain syndromes.[9]
This strong human genetic validation has spurred significant drug discovery efforts. A key challenge in developing Nav1.7-targeted therapeutics is achieving selectivity over other sodium channel subtypes (e.g., Nav1.5 in the heart or Nav1.1/1.2 in the central nervous system) to avoid off-target toxicity.[2][7] Therefore, a robust and precise in vitro assay is paramount. Automated patch-clamp electrophysiology offers the necessary throughput and data quality to reliably characterize compound interactions with the channel in its various conformational states (resting, open, and inactivated).[1][11]
This guide uses 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol hydrochloride as a representative test article. While its specific biological target is not widely published, its structural motifs are present in known ion channel modulators. This protocol provides the framework to determine its activity and mechanism of action on Nav1.7.
Principle of the Assay
Automated patch-clamp technology miniaturizes and automates the conventional patch-clamp technique, allowing for simultaneous recording from many cells in a microplate format (e.g., 384-well).[6][11] The principle relies on the following steps:
Cell Suspension: A cell line stably expressing the human Nav1.7 channel (e.g., HEK293) is prepared as a single-cell suspension.[3][12]
Giga-seal Formation: Cells are captured on micron-sized apertures on a planar substrate. Suction is applied to form a high-resistance "giga-seal" between the cell membrane and the substrate, electrically isolating the patch of membrane.
Whole-Cell Configuration: A subsequent pulse of negative pressure ruptures the cell membrane, allowing electrical access to the entire cell (whole-cell configuration).[13]
Voltage Clamp: The system's amplifier holds the cell membrane at a specific voltage (holding potential) and applies a series of voltage steps (voltage protocol) to elicit ion channel gating.[2]
Current Measurement: The flow of sodium ions (Na+) through the Nav1.7 channels is recorded as an electrical current.
Pharmacological Assessment: The test compound is applied, and changes in the recorded current are measured to determine the degree of channel inhibition.
By manipulating the voltage protocol, one can probe the compound's interaction with different states of the channel, a critical factor for developing selective drugs.[4][14]
Figure 1: Simplified state diagram of a voltage-gated sodium channel during a voltage-clamp experiment.
Extracellular Solution (ECS) (in mM): 140 NaCl, 4 KCl, 2 CaCl₂, 1 MgCl₂, 10 HEPES, 5 Glucose. Adjust pH to 7.4 with NaOH.
Intracellular Solution (ICS) (in mM): 120 CsF, 20 CsCl, 10 NaCl, 10 HEPES, 10 EGTA. Adjust pH to 7.2 with CsOH. (Note: CsF is often used to improve seal resistance in automated systems).[6]
Detailed Experimental Protocol
This protocol is optimized for a 384-well automated patch-clamp system.
Cell Culture and Harvest
Culture: Maintain the hNav1.7-HEK293 cells in T-75 flasks with Growth Medium (DMEM/F12 + 10% FBS + 1% Pen/Strep + 500 µg/mL G418) at 37°C and 5% CO₂. Passage cells every 3-4 days at 80-90% confluency.
Induction (if applicable): If using an inducible cell line, add 1 µg/mL Doxycycline to the culture medium 24-48 hours prior to the experiment to drive Nav1.7 expression.[3]
Harvest: On the day of the experiment, wash cells with Dulbecco's Phosphate-Buffered Saline (DPBS).
Dissociation: Add a non-enzymatic cell dissociation solution (e.g., Accutase or Detachin) and incubate for 3-5 minutes at 37°C.[13] Avoid harsh enzymes like trypsin which can damage channel proteins.
Suspension: Gently triturate the cells to create a single-cell suspension. Centrifuge the cells at low speed (~80 x g) for 2 minutes.[13]
Resuspension: Resuspend the cell pellet in the ECS at a final density of 1-2 x 10⁶ cells/mL. Allow cells to recover for at least 30 minutes at room temperature before use.
Compound Plate Preparation
Stock Solution: Prepare a 10 mM stock solution of 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol HCl in 100% DMSO.
Serial Dilution: Perform a serial dilution in a 384-well compound plate. Start with an intermediate dilution of the stock into ECS to minimize DMSO concentration. A typical final DMSO concentration in the assay should be ≤0.3%.
Controls: Include wells with vehicle (ECS + DMSO) as a negative control and a known Nav1.7 inhibitor (e.g., Tetracaine) as a positive control.
Automated Patch-Clamp Run
System Priming: Prime the APC system's fluidics with the prepared ECS and ICS solutions according to the manufacturer's instructions.
Loading: Load the cell suspension, compound plate, and patch-clamp plate into the instrument.
Execution: Initiate the pre-defined experimental protocol. The instrument will automatically perform cell capture, sealing, whole-cell formation, and data acquisition.
Voltage Protocol: A state-dependent protocol is crucial. A typical protocol to assess resting and inactivated state block is as follows:
Holding Potential: -120 mV (maintains channels in a resting, available state).
Test Pulse 1 (P1): A short depolarizing step to 0 mV for 20 ms to measure the peak current from the resting state.
Conditioning Pulse: A long depolarizing step to -70 mV for 5 seconds. This voltage will cause a significant fraction of channels to enter the inactivated state.
Test Pulse 2 (P2): A second step to 0 mV for 20 ms immediately following the conditioning pulse to measure the peak current from the inactivated state.
Compound Application: The protocol should include an initial baseline recording, followed by the addition of the test compound and an incubation period (typically 3-5 minutes) before the post-compound recordings are made.[6]
Figure 2: High-level experimental workflow from cell preparation to data analysis.
Data Analysis and Interpretation
Quality Control: Exclude any cells that do not meet pre-defined quality criteria (e.g., seal resistance < 1 GΩ, low current expression).
Calculate Percent Inhibition: The primary output is the peak inward Na+ current. Inhibition is calculated for each concentration as:
% Inhibition = (1 - (I_compound / I_baseline)) * 100
Where I_compound is the peak current after compound addition and I_baseline is the peak current before. This is calculated separately for the resting state (P1) and inactivated state (P2).
Dose-Response Curves: Plot the % Inhibition against the logarithm of the compound concentration.
IC₅₀ Calculation: Fit the dose-response data to a four-parameter logistic equation (Hill equation) to determine the IC₅₀ value (the concentration at which 50% of the current is inhibited).
Hill Equation: Y = Bottom + (Top - Bottom) / (1 + 10^((LogIC₅₀ - X) * HillSlope))
Example Data Presentation
The results should clearly distinguish between the compound's potency on the resting versus the inactivated state of the channel.
Concentration [µM]
% Inhibition (Resting State)
% Inhibition (Inactivated State)
0.01
2.5 ± 0.8
15.1 ± 2.2
0.03
5.1 ± 1.1
28.4 ± 3.1
0.1
10.3 ± 1.5
48.9 ± 4.5
0.3
22.7 ± 2.9
75.3 ± 5.0
1.0
45.8 ± 4.1
92.1 ± 2.8
3.0
78.0 ± 3.5
98.5 ± 1.1
10.0
95.2 ± 1.9
99.7 ± 0.5
IC₅₀ (µM)
1.15
0.11
Interpretation: In this example, the compound has an ~10-fold greater potency for the inactivated state of the Nav1.7 channel (IC₅₀ = 0.11 µM) compared to the resting state (IC₅₀ = 1.15 µM). This property, known as state-dependence, is often a desirable feature for Nav channel inhibitors, as it may lead to selective targeting of hyperactive neurons characteristic of pain states.[14]
Troubleshooting
Issue
Possible Cause(s)
Recommended Solution(s)
Low Seal Success Rate
Poor cell health; Debris in cell suspension; Incorrect buffer osmolality.
Use cells at optimal passage number and >95% viability. Filter cell suspension. Verify osmolality of ECS/ICS.
Low Current Expression
Insufficient induction; Cell line viability has declined.
Optimize doxycycline concentration and induction time.[3] Start a new vial of cells from a frozen stock.[12]
High Variability in Data
Inconsistent compound dilutions; Edge effects in plates; Instability of whole-cell recordings.
Use automated liquid handlers for dilutions. Avoid using outer wells of the plate. Tighten QC parameters for recording stability.
Compound Precipitation
Poor solubility of the test article in aqueous buffer.
Check compound solubility limits. Consider using a co-solvent, but validate its effect on the channel first. Decrease the highest tested concentration.
References
Correlation of Optical and Automated Patch Clamp Electrophysiology for Identification of NaV1.7 Inhibitors. SLAS Discovery. [Link]
Using automated patch clamp electrophysiology platforms in pain-related ion channel research. CentAUR. [Link]
Automated Patch Clamp Analysis of nAChα7 and NaV 1.7 Channels. ResearchGate. [Link]
Discovery of Nav1.7 Inhibitors through the Screening of Marine Natural Product Extracts. ACS Publications. [Link]
β1- and β3- voltage-gated sodium channel subunits modulate cell surface expression and glycosylation of Nav1.7 in HEK293 cells. Frontiers in Pharmacology. [Link]
Functional Assay of Voltage-Gated Sodium Channels Using Membrane Potential-Sensitive Dyes. ResearchGate. [Link]
Mechanism-specific assay design facilitates the discovery of Nav1.7-selective inhibitors. PNAS. [Link]
Inhibition of Nav1.7 channel by a novel blocker QLS-81 for alleviation of neuropathic pain. PMC. [Link]
Application Note: Chemoselective N-Alkylation of 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol Hydrochloride
Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Application Guide & Validated Protocols Introduction and Pharmacological Context The functionalization of pipe...
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals
Document Type: Technical Application Guide & Validated Protocols
Introduction and Pharmacological Context
The functionalization of piperidine scaffolds is a cornerstone of modern drug discovery. Specifically, 2,2-difluoro-1-(piperidin-4-yl)ethan-1-ol represents a highly valuable, multi-functional building block. The incorporation of the gem-difluoroalkyl group serves as a lipophilic hydrogen-bond donor/acceptor motif, frequently utilized to enhance metabolic stability by blocking cytochrome P450-mediated oxidation while modulating the pKa of adjacent functional groups.
Because this compound is supplied as a hydrochloride salt and contains both a secondary amine and a secondary alcohol, the primary synthetic challenge lies in achieving absolute chemoselectivity. N-alkylation must be driven to completion without triggering competing O-alkylation or progressing to quaternary ammonium over-alkylation.
Mechanistic Rationale & Chemoselectivity
As a Senior Application Scientist, I emphasize that successful functionalization of this scaffold relies entirely on exploiting the inherent electronic and steric differences between the competitive nucleophiles.
The Causality of Base Selection
The piperidine nitrogen possesses a conjugate acid pKa of approximately 10–11, whereas the secondary alcohol has a pKa of roughly 15–16.
Avoid Strong Bases: The use of strong bases like Sodium Hydride (NaH) will deprotonate both the amine and the hydroxyl group, leading to complex mixtures of N-alkylated, O-alkylated, and N,O-dialkylated products.
Optimal Strategy: We utilize mild, non-nucleophilic bases such as N,N-Diisopropylethylamine (DIPEA) or finely milled inorganic bases like Potassium Carbonate (K₂CO₃) [1]. These bases are sufficiently strong to neutralize the hydrochloride salt and maintain the amine in its free, nucleophilic state, but are entirely incapable of deprotonating the hydroxyl group.
Direct Alkylation vs. Reductive Amination
While direct S_N2 alkylation with alkyl halides is straightforward, it carries the inherent risk of over-alkylation to form a quaternary ammonium salt [2]. To circumvent this in sensitive drug-discovery workflows, Reductive Amination is often the preferred pathway. By forming an iminium intermediate that is subsequently reduced by Sodium Triacetoxyborohydride (NaBH(OAc)₃), the reaction inherently halts at the tertiary amine stage, serving as a self-validating, over-alkylation-proof system[3].
Chemoselective pathways for the N-alkylation of the piperidine building block.
Quantitative Data & Strategy Selection
The choice of protocol dictates the reaction kinetics and impurity profile. The following table synthesizes expected quantitative outcomes based on established N-alkylation methodologies for functionalized piperidines [1][3].
Methodology
Reagents
Base
Temp (°C)
Avg. Yield (%)
Over-Alkylation Risk
Chemoselectivity (N vs O)
Direct Alkylation (S_N2)
Alkyl Iodide/Bromide
K₂CO₃
25 - 60
75 - 85%
Moderate to High
> 98%
Direct Alkylation (S_N2)
Alkyl Chloride
DIPEA
60 - 80
65 - 75%
Low
> 99%
Reductive Amination
Aldehyde, NaBH(OAc)₃
DIPEA
0 - 25
85 - 95%
None
> 99%
Experimental Workflows and Protocols
The following protocols are designed as self-validating systems. Built-in analytical checkpoints ensure that the reaction does not proceed to over-alkylation and that the HCl salt is fully neutralized before electrophile addition.
Standardized experimental workflow for the N-alkylation protocol.
Protocol A: Direct N-Alkylation via Nucleophilic Substitution (S_N2)
Best for introducing simple alkyl chains (e.g., methyl, ethyl, benzyl).
Anhydrous Acetonitrile (MeCN) or N,N-Dimethylformamide (DMF)
Step-by-Step Procedure:
Salt Neutralization: To an oven-dried round-bottom flask under an argon atmosphere, add the piperidine hydrochloride salt (1.0 equiv) and suspend it in anhydrous MeCN (0.2 M concentration). Add the finely powdered K₂CO₃ (2.5 equiv).
Expert Insight: The excess base is required not only to liberate the free amine but also to scavenge the hydrohalic acid generated during the S_N2 reaction, preventing the newly formed tertiary amine from protonating and stalling the reaction [1].
Activation: Stir the suspension vigorously at room temperature for 30 minutes to ensure complete free-basing of the amine.
Electrophile Addition: Cool the mixture to 0 °C. Add the alkyl halide (1.05 equiv) dropwise via syringe.
Expert Insight: Strict stoichiometric control (1.05 equiv) and slow addition mitigate the risk of quaternary ammonium salt formation.
Propagation & Monitoring: Allow the reaction to warm to room temperature. Monitor via LC-MS. The secondary amine peak should diminish, replaced by the desired tertiary amine mass [M+H]+.
Quench & Workup: Once complete (typically 4–12 hours), filter the mixture through a Celite pad to remove inorganic salts. Concentrate the filtrate under reduced pressure. Partition the residue between Ethyl Acetate and saturated aqueous NaHCO₃.
Isolation: Extract the aqueous layer twice with Ethyl Acetate. Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate. Purify via flash chromatography (DCM:MeOH gradient).
Protocol B: N-Alkylation via Reductive Amination
Best for complex alkyl groups, avoiding over-alkylation entirely, and maintaining mild conditions.
Neutralization & Condensation: In a dry flask, dissolve the piperidine hydrochloride salt (1.0 equiv) in anhydrous DCE (0.2 M). Add DIPEA (1.2 equiv) to liberate the free amine, followed immediately by the target aldehyde (1.2 equiv).
Iminium Formation: Add a catalytic amount of glacial acetic acid (0.1 equiv) to lower the pH slightly (~pH 5-6), which accelerates iminium ion formation. Stir at room temperature for 1 hour.
Self-Validating Check: A small aliquot can be analyzed by NMR or IR to confirm the disappearance of the carbonyl peak and the formation of the iminium/enamine intermediate before proceeding.
Expert Insight: NaBH(OAc)₃ is specifically chosen because it selectively reduces the protonated iminium ion much faster than it reduces the unreacted aldehyde, preventing the formation of unwanted alcohol byproducts[3].
Monitoring: Stir at room temperature for 4–12 hours. Monitor via TLC (Ninhydrin stain; the secondary amine starting material will stain strongly, while the tertiary amine product will not).
Quench: Quench the reaction carefully with saturated aqueous NaHCO₃. Stir vigorously for 30 minutes to break down boron complexes.
Extraction & Purification: Separate the organic layer, extract the aqueous layer with DCM, wash combined organics with brine, dry over MgSO₄, and concentrate. Purify via silica gel chromatography.
Analytical Validation
To confirm structural integrity and chemoselectivity:
¹H NMR Analysis: The successful N-alkylation will result in a downfield shift of the protons adjacent to the piperidine nitrogen. Crucially, the proton associated with the secondary alcohol (-CH-OH) and the gem-difluoro proton (-CF₂H) should remain largely unshifted compared to the starting material, confirming that O-alkylation did not occur.
LC-MS: Look for the exact mass of the tertiary amine [M+H]+. The absence of a mass corresponding to[M+R+H]+ (where R is a second alkyl group) confirms the absence of quaternization.
References
BenchChem Technical Support Team. "Application Notes and Protocols for N-Alkylation of 2-Substituted Piperidines." BenchChem, Dec 2025.
BenchChem Technical Support Team. "Application Note and Protocol: N-Alkylation of Piperidin-2-ylmethyl Acetate." BenchChem, 2025.
BenchChem Technical Support Team. "Application Notes and Protocols for N-Alkylation of 4-(Piperidin-4-yl)aniline." BenchChem, 2025.
Application
Application Note & Protocols: Preparation of High-Purity Stock Solutions for 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol hydrochloride
Abstract This comprehensive guide provides a detailed methodology for the preparation, quality control, and storage of stock solutions of 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol hydrochloride (CAS: 2102177-52-4). The a...
Author: BenchChem Technical Support Team. Date: April 2026
Abstract
This comprehensive guide provides a detailed methodology for the preparation, quality control, and storage of stock solutions of 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol hydrochloride (CAS: 2102177-52-4). The accuracy and reliability of experimental data in drug discovery and development are fundamentally dependent on the integrity of the chemical reagents used. This document outlines field-proven protocols designed for researchers, scientists, and drug development professionals to ensure the preparation of consistent, stable, and accurately concentrated stock solutions, thereby upholding the principles of scientific reproducibility and integrity. The protocols herein cover critical aspects from material handling and solvent selection to validation and long-term storage.
Introduction: The Criticality of Stock Solution Integrity
2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol hydrochloride is a fluorinated piperidine derivative, a class of compounds frequently investigated in medicinal chemistry for its potential therapeutic applications. The introduction of fluorine atoms can significantly alter a molecule's metabolic stability, lipophilicity, and binding affinity. Therefore, precise and accurate in-vitro and in-vivo testing is paramount.
Compound Characteristics and Physicochemical Properties
A thorough understanding of the compound's properties is essential for its proper handling and use. 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol hydrochloride is supplied as a solid powder and possesses the following key characteristics.[3]
Before handling the compound, a thorough review of the Safety Data Sheet (SDS) is mandatory. The known hazard classifications for this compound necessitate specific safety protocols to protect laboratory personnel.
Engineering Controls: Always handle the solid compound and its solutions inside a certified chemical fume hood to avoid inhalation of dust or vapors.[4]
Personal Protective Equipment (PPE):
Eye Protection: Wear chemical safety goggles or a face shield.
Hand Protection: Use compatible, chemical-resistant gloves (e.g., nitrile). Inspect gloves prior to use.[4]
Body Protection: A lab coat is required. Ensure it is fully buttoned.
Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the laboratory.[5][6]
Spill & Exposure: In case of skin contact, wash immediately with soap and water.[7] For eye contact, flush with copious amounts of water for at least 15 minutes and seek medical attention.[7] If inhaled, move the person to fresh air.[7]
Protocol I: Solvent Selection and Solubility Determination
The choice of solvent is critical and is dictated by the compound's polarity and the requirements of the downstream application.[8][9] As a hydrochloride salt, the compound is expected to be polar. The most common solvents for such compounds in drug discovery are Dimethyl Sulfoxide (DMSO), water, and ethanol.[10][11]
Rationale for Solvent Choice:
DMSO: A highly polar aprotic solvent capable of dissolving a wide range of compounds.[12] It is a preferred solvent for creating high-concentration stock solutions for in-vitro screening. However, its concentration in cell-based assays must be carefully controlled (typically <0.5%) to avoid cytotoxicity.[10]
Sterile Water or PBS: As a hydrochloride salt, the compound should exhibit some solubility in aqueous solutions. This is ideal for certain biological assays where organic solvents are not permissible.
Ethanol: A polar protic solvent that can be suitable for both in-vitro and some in-vivo applications.[13]
Experimental Protocol for Solubility Assessment:
Add a small, known amount (e.g., 1-2 mg) of the compound to a tared glass vial.
Add the test solvent (e.g., DMSO) in small, measured increments (e.g., 20 µL).
After each addition, vortex the vial for 30-60 seconds.
Visually inspect for complete dissolution against a dark background.
Continue adding solvent until the compound is fully dissolved.
Calculate the approximate solubility (e.g., in mg/mL or Molarity).
Protocol II: Preparation of a 10 mM Stock Solution in DMSO
This protocol details the preparation of a 10 mM stock solution, a common starting concentration for serial dilutions in many research applications.
Calibrated analytical balance (readable to at least 0.1 mg)
Amber glass vial or polypropylene microcentrifuge tube
Micropipettes (P1000, P200) and sterile tips
Vortex mixer
Weighing paper or boat
Calculation:
The first step is to calculate the mass of the compound required. The formula for this calculation is:
Mass (mg) = Desired Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)
Example for 2 mL of a 10 mM solution:
Mass (mg) = 0.010 mol/L x 0.002 L x 201.64 g/mol x 1000 mg/g
Mass (mg) = 4.03 mg
Step-by-Step Procedure:
Preparation: Tare the analytical balance with a clean weighing boat.
Weighing: Carefully weigh out the calculated mass (e.g., 4.03 mg) of the compound. Record the exact mass. It is crucial to perform this step accurately as it dictates the final concentration.[2]
Transfer: Transfer the weighed powder into a sterile, appropriately sized amber vial.
Solubilization: Add the calculated volume of DMSO (e.g., 2 mL) to the vial.
Dissolution: Tightly cap the vial and vortex vigorously for 1-2 minutes until the solid is completely dissolved. Visually inspect to ensure no particulates remain. Gentle warming in a water bath (<40°C) may be used if dissolution is slow, but one must be cautious about potential degradation.
Labeling: Clearly label the vial with the compound name, concentration (10 mM), solvent (DMSO), preparation date, and your initials. A consistent labeling system is vital for laboratory management.[14]
Storage: Proceed immediately to the storage and aliquoting step.
Quality Control and Validation
A prepared stock solution must be treated as an analytical standard.[15] Its concentration and purity should be verified to ensure the integrity of subsequent experiments. This is a cornerstone of a self-validating system.[1][16]
Recommended QC Methods:
LC-MS (Liquid Chromatography-Mass Spectrometry): Confirms the identity (via mass-to-charge ratio) and purity (via peak area) of the compound in solution.
qNMR (Quantitative Nuclear Magnetic Resonance): A highly accurate method for determining the concentration of a stock solution by comparing the integral of a compound's peak to that of a certified internal standard.
HPLC-UV (High-Performance Liquid Chromatography with UV detection): Can be used to determine purity and, with a proper calibration curve, can also determine concentration.
A freshly prepared stock solution should be compared against a reference standard or previously validated batch if available.[17] The acceptance criteria for concentration are typically within ±10% of the target concentration.[17]
Stability and Storage
The stability of the stock solution is critical for its shelf-life and usability over time.[18] Improper storage can lead to degradation, precipitation, or concentration changes due to solvent evaporation.
Storage Condition
Recommendation
Rationale
Temperature
-20°C for short-to-medium term; -80°C for long-term archival.
Low temperatures slow down chemical degradation processes.[10]
Aliquoting
Dispense the stock solution into single-use volumes in tightly sealed vials.
Avoids repeated freeze-thaw cycles which can degrade the compound and compromise solution integrity.[10][13]
Light Exposure
Store in amber vials or protect from light.
Protects light-sensitive compounds from photolytic degradation.
Moisture
Use anhydrous solvents and desiccated storage if possible.
The compound is a hydrochloride salt and may be hygroscopic.
Stability Testing:
The stability of the stock solution under the chosen storage conditions should be periodically assessed.[18] This can be done by re-analyzing an aliquot using the QC methods described above (e.g., HPLC or LC-MS) at set time points (e.g., 1, 3, 6, and 12 months) and comparing the purity and concentration to the initial values.[19]
Visual Workflow and Logic Diagrams
To clarify the experimental process and decision-making logic, the following diagrams are provided.
Caption: A step-by-step workflow for the preparation of a validated stock solution.
Caption: A logic diagram outlining the quality control validation and decision process.
References
Kammerer, S. (2018). Drug stock solutions best practices?. ResearchGate. Retrieved from [Link]
Pure Synth. (2025, October 23). Analytical Standards in Quality Control: Ensuring Lab Reliability. Retrieved from [Link]
Wikipedia. (n.d.). Analytical quality control. Retrieved from [Link]
Sheffield Assay Office. (n.d.). Analytical Quality Controls. Retrieved from [Link]
Medicines Control Council. (n.d.). Stability Guidelines for Stock Remedies. Retrieved from [Link]
Verhaeghe, T. (2023, November 14). Stock and working solutions stability. European Bioanalysis Forum. Retrieved from [Link]
Scribd. (n.d.). Stock Solution Preparation Guide. Retrieved from [Link]
U.S. Environmental Protection Agency. (2026, January 13). Quality Control Guidelines for SAM Chemical Methods. Retrieved from [Link]
Chesapeake Bay Program. (2012, June). CHAPTER VI ANALYTICAL METHODS & QUALITY CONTROL. Retrieved from [Link]
MDPI. (2024, October 2). The Influence of Solvent Choice on the Extraction of Bioactive Compounds from Asteraceae: A Comparative Review. Retrieved from [Link]
Unknown. (n.d.). PRACTICE PROCEDURES FOR MAKING STOCK SOLUTION. Retrieved from [Link]
PubMed. (2019, February 26). Testing the validity of reference standard materials and stock solutions of veterinary drugs using LC-MS/MS. Retrieved from [Link]
Zipper, H. (2014, September 11). Stability of Pesticide Stock Solutions. EU Reference Laboratories for Residues of Pesticides. Retrieved from [Link]
Bitesize Bio. (2025, May 27). Top Ten Tips for Making Stock Solutions. Retrieved from [Link]
ResearchGate. (n.d.). Solvent Systems and Their Selection in Pharmaceutics and Biopharmaceutics. Retrieved from [Link]
ResearchGate. (2020, August 7). How to prepare the stock solutions for Pharmaceuticals?. Retrieved from [Link]
Spectroscopy Online. (2015, April 1). How Do You Prepare Reference Standards and Solutions?. Retrieved from [Link]
YouTube. (2014, April 6). Making Stock Solution for use in Pharmacology practicals. Retrieved from [Link]
National Research Council. (1995). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. Retrieved from [Link]
Royal Society of Chemistry. (n.d.). Renewable Solvent Selection in Medicinal Chemistry. Retrieved from [Link]
Merck. (n.d.). Safety Data Sheet (Chinese). Retrieved from [Link]
ACS Publications. (2025, December 25). Solvent Sustainability in Drug Discovery: Where Are We Now, and How Can We Improve?. Journal of Medicinal Chemistry. Retrieved from [Link]
Carl Roth. (n.d.). Safety data sheet. Retrieved from [Link]
PMC. (n.d.). Influence of Solvent Selection on the Crystallizability and Polymorphic Selectivity Associated with the Formation of the “Disappeared” Form I Polymorph of Ritonavir. Retrieved from [Link]
Australian Pesticides and Veterinary Medicines Authority. (2025, September 10). Generation of storage stability data for agricultural chemical products. Retrieved from [Link]
Plastics Europe. (2025, September 8). Guide for the Safe Handling of Fluoropolymer Resins. Retrieved from [Link]
Purdue University. (n.d.). Fluorine Safety. Retrieved from [Link]
PubChem. (n.d.). 2,2-Difluoroethan-1-ol. Retrieved from [Link]
ACS Chemical Health & Safety. (2022, February 1). Practical Guidelines for the Safe Use of Fluorine Gas Employing Continuous Flow Technology. Retrieved from [Link]
National Cheng Kung University. (n.d.). Precautions for Handling Organic Solvent. Retrieved from [Link]
Application Notes & Protocols: Strategic Cross-Coupling of 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol HCl
Introduction The strategic incorporation of fluorinated motifs into heterocyclic scaffolds is a cornerstone of modern medicinal chemistry and drug development. The 2,2-difluoroethyl group, in particular, can significantl...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction
The strategic incorporation of fluorinated motifs into heterocyclic scaffolds is a cornerstone of modern medicinal chemistry and drug development. The 2,2-difluoroethyl group, in particular, can significantly modulate a molecule's physicochemical properties, including lipophilicity, metabolic stability, and binding affinity, by acting as a bioisostere for a carbonyl group or by introducing unique electronic effects.[1][2] The piperidine moiety is a privileged scaffold found in numerous FDA-approved drugs, valued for its ability to confer aqueous solubility and engage in critical hydrogen bonding interactions.[3][4]
The compound 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol hydrochloride presents a valuable, yet challenging, substrate for further diversification via cross-coupling reactions. The primary challenge arises from the secondary amine within the piperidine ring, which can act as a Lewis base and coordinate to the palladium catalyst, leading to catalyst inhibition or deactivation.[5] This application note provides a comprehensive guide to navigating these challenges, offering detailed protocols and mechanistic insights for the successful N-arylation of this substrate via the Buchwald-Hartwig amination reaction. We will explore the critical parameters that govern reaction success, from the selection of the catalytic system to the choice of base and solvent, providing researchers with a robust framework for synthesizing novel derivatives.
Mechanistic Considerations & Strategic Approach
The most direct and synthetically valuable cross-coupling transformation for 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol is the formation of a carbon-nitrogen (C-N) bond at the piperidine nitrogen. The Buchwald-Hartwig amination is the premier method for this transformation, enabling the coupling of amines with aryl or vinyl (pseudo)halides.[6][7][8]
The catalytic cycle, illustrated below, involves the oxidative addition of an aryl halide to a Pd(0) species, followed by coordination of the amine, deprotonation by a base to form a palladium-amido complex, and finally, reductive elimination to yield the desired N-aryl piperidine and regenerate the active Pd(0) catalyst.[9]
Caption: Generalized catalytic cycle for the Buchwald-Hartwig amination.
Success with the 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol substrate hinges on several key factors:
Base Selection: The starting material is an HCl salt, necessitating a base to first neutralize the salt and generate the free amine. The base then plays a crucial role in the catalytic cycle, facilitating the deprotonation of the amine coordinated to the palladium center. A base that is strong enough to perform these functions but not so harsh as to cause degradation of the substrate or catalyst is required.
Ligand Choice: The properties of the phosphine ligand are paramount. For challenging substrates like secondary amines, bulky, electron-rich dialkylbiaryl phosphine ligands (e.g., BrettPhos, XPhos) or ferrocenyl phosphines (e.g., dppf) are often required.[6] These ligands promote the crucial reductive elimination step and stabilize the Pd(0) resting state, preventing the formation of inactive palladium species.
Reaction Conditions: Strict exclusion of oxygen and water is critical to prevent catalyst oxidation and side reactions.[5] The choice of solvent influences the solubility of the reactants and the stability of the catalytic species.
Experimental Protocols
Protocol 1: Buchwald-Hartwig N-Arylation with an Aryl Bromide
This protocol details a general procedure for the palladium-catalyzed N-arylation of 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol HCl with a representative aryl bromide.
Caption: Standard experimental workflow for cross-coupling reactions.
Materials:
2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol HCl
Aryl bromide (e.g., 4-Bromoanisole)
Palladium(II) Acetate (Pd(OAc)₂) or a suitable precatalyst
BrettPhos (or other suitable biarylphosphine ligand)
Cesium Carbonate (Cs₂CO₃) or Potassium Phosphate (K₃PO₄)
Anhydrous, degassed solvent (e.g., Toluene or 1,4-Dioxane)
Standard Schlenk line or glovebox equipment
Procedure:
Reaction Setup: To an oven-dried Schlenk tube equipped with a magnetic stir bar, add 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol HCl (1.0 eq), the aryl bromide (1.1 eq), and the base (Cs₂CO₃, 2.5 eq).
Inert Atmosphere: Seal the tube with a rubber septum, and evacuate and backfill with argon or nitrogen. Repeat this cycle three times to ensure an inert atmosphere.
Catalyst Preparation: In a separate vial under an inert atmosphere, add the palladium precatalyst (e.g., Pd(OAc)₂, 0.02 eq) and the ligand (e.g., BrettPhos, 0.04 eq).
Solvent Addition: Add anhydrous, degassed solvent (e.g., Toluene, to achieve a concentration of ~0.1 M with respect to the limiting reagent) to the Schlenk tube containing the substrate via syringe.
Catalyst Addition: Add the catalyst/ligand mixture to the reaction tube.
Reaction: Place the sealed tube in a preheated oil bath at 100-110 °C and stir vigorously.
Monitoring: Monitor the reaction progress by TLC or LC-MS analysis of small aliquots. The reaction is typically complete within 12-24 hours.
Workup: Upon completion, cool the reaction mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and filter through a pad of Celite to remove inorganic salts and palladium black.
Extraction: Wash the filtrate with water and then with brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.
Purification: Purify the crude product by silica gel column chromatography to obtain the desired N-arylated product.
Optimization & Troubleshooting
Achieving high yields in cross-coupling reactions often requires systematic optimization of several parameters. The tables below provide a starting point for this process, based on established literature for similar challenging substrates.[5][10][11][12]
Ferrocene-based ligand, can be effective but sometimes less active for secondary amines.[6]
| 4 | Pd(OAc)₂ (2) | P(t-Bu)₃ (4) | Moderate Yield | A less complex, sterically hindered ligand that can be effective.[6] |
Table 2: Evaluation of Base and Solvent
Entry
Base (eq)
Solvent
Temperature (°C)
Expected Outcome
Rationale
1
Cs₂CO₃ (2.5)
Toluene
110
High Yield
Strong, soluble base often provides excellent results in Buchwald-Hartwig reactions.[13]
2
K₃PO₄ (2.5)
1,4-Dioxane
100
High Yield
A common and effective base, often used in combination with dioxane.[14]
3
K₂CO₃ (3.0)
DMF
120
Moderate Yield
May require higher temperatures; DMF can sometimes coordinate to palladium.
| 4 | NaOtBu (2.2) | Toluene | 100 | Good to High Yield | A very strong base, effective but can sometimes promote side reactions. |
Troubleshooting Guide
Issue
Possible Cause
Suggested Solution
Low or No Conversion
Inactive Catalyst
Ensure strictly anhydrous and anaerobic conditions. Use a fresh, high-quality palladium source and ligand. Consider using a pre-formed Pd(0) source or a more robust precatalyst.
Insufficient Base Strength
The base must be strong enough to deprotonate the piperidinium salt and the Pd-coordinated amine. Switch to a stronger base like K₃PO₄ or NaOtBu.
Catalyst Inhibition
The piperidine nitrogen is coordinating too strongly. While less ideal, an N-Boc protection/deprotection sequence may be necessary for particularly unreactive aryl halides.
Formation of Side Products
Debromination of Aryl Halide
This can occur if the catalytic cycle is slow. Ensure anhydrous conditions. A different ligand/base combination might accelerate the desired coupling over this side reaction.
Homocoupling of Aryl Halide
Often a result of catalyst decomposition. Lowering the reaction temperature or screening different ligands may mitigate this.
Conclusion
The N-arylation of 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol HCl is a highly achievable transformation that opens the door to a vast chemical space for drug discovery and development. Success relies on a rational approach to reaction design, centered on overcoming the inherent challenge of catalyst inhibition by the secondary amine. By employing sterically hindered, electron-rich phosphine ligands, such as the biarylphosphines, in combination with an appropriate base and under strictly inert conditions, researchers can effectively synthesize a diverse library of novel fluorinated piperidine derivatives. The protocols and optimization strategies outlined in this guide provide a validated starting point for exploration and a logical framework for troubleshooting, empowering scientists to efficiently leverage this valuable building block in their research endeavors.
References
Palladium-Catalyzed Buchwald–Hartwig Type Amination of Fluorous Arylsulfonates - PMC. (n.d.).
Technical Support Center: Optimizing Coupling Reactions for 1-(5-Bromopyridin-2-yl)piperidin-4-ol - Benchchem. (n.d.).
Technical Support Center: Optimizing Coupling Reactions of 3-Bromopiperidine-2,6-dione - Benchchem. (n.d.).
Coupling-isomerization synthesis of chalcones - PubMed. (2006, December 4).
Palladium and Copper Catalyzed Sonogashira cross Coupling an Excellent Methodology for C-C Bond Formation over 17 Years: A Review - MDPI. (2020, April 20).
Sonogashira Cross-Coupling Reaction of Bromocyanofluoro Pyridine Nuclei: Access to 5- and 6 - ePrints Soton - University of Southampton. (n.d.).
Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. (n.d.).
Sonogashira coupling - Wikipedia. (n.d.).
Copper-free Sonogashira cross-coupling reactions: an overview - RSC Advances (RSC Publishing) DOI:10.1039/D0RA10575A. (2021, February 10).
Functionalization of Piperidine Derivatives for the Site‐Selective and Stereoselective Synthesis of Positional Analogues of Methylphenidate - PMC. (n.d.).
Buchwald–Hartwig Amination, High-Throughput Experimentation, and Process Chemistry: An Introduction via Undergraduate Laboratory Experimentation | Journal of Chemical Education - ACS Publications. (2021, January 31).
Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds - RSC Publishing. (2023, June 20).
(A) Reaction optimization and elucidation of best conditions. (B) Product LCAPS for Figure 2A, Step 3; see SI for structures of Informer Halides. - ResearchGate. (n.d.).
The Suzuki Reaction - Andrew G Myers Research Group. (n.d.).
Consecutive cross-coupling reactions of 2,2-difluoro-1-iodoethenyl tosylate with boronic acids - PMC. (2013, November 14).
Transition-Metal (Cu, Pd, Ni)-Catalyzed Difluoroalkylation via Cross-Coupling with Difluoroalkyl Halides | Accounts of Chemical Research - ACS Publications. (2018, August 22).
Influences of Base and Solvent in Suzuki-Miyaura Coupling Reaction... - ResearchGate. (n.d.).
Synthesis of Fluorinated Alkyl Aryl Ethers by Palladium-Catalyzed C–O Cross-Coupling. (2020, August 4).
Recent advances in the synthesis of fluorinated heterocycles and a review of recent FDA-approved fluorinated drugs - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D5OB00997A. (2025, July 30).
Palladium-Catalyzed Arylation of Fluoroalkylamines | Journal of the American Chemical Society. (2015, June 12).
Expedient synthesis of α-heteroaryl piperidines using a Pd-catalyzed Suzuki cross-coupling-reduction sequence - PubMed. (2014, January 17).
Palladium-Catalyzed Defluorinative Coupling of Difluoroalkenes and Aryl Boronic Acids for Ketone Synthesis - PubMed. (2023, January 2).
Palladium-Catalyzed Carbonylative Cross-Coupling of Difluoroalkyl Halides with Alkylboranes under 1 atm of CO | Organic Letters - ACS Publications - ACS.org. (2021, November 22).
Combination of gold catalysis and Selectfluor for the synthesis of fluorinated nitrogen heterocycles - Beilstein Journals. (2011, October 7).
Application Notes and Protocols for 1-(Piperidin-2-ylmethyl)piperidine in Catalysis - Benchchem. (n.d.).
Palladium-Catalyzed Defluorinative Coupling of 1-Aryl-2,2-Difluoroalkenes and Boronic Acids for the Stereoselective Synthesis of Monofluorostilbenes - PMC. (n.d.).
Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？. (n.d.).
Combination of gold catalysis and Selectfluor for the synthesis of fluorinated nitrogen heterocycles. (2011, October 7).
Effect of solvent and base on Suzuki cross-coupling reaction a - ResearchGate. (n.d.).
Scheme 4. Synthesis of Piperidine Derivatives 38a-c, e via Suzuki Cross-Coupling Reaction a - ResearchGate. (n.d.).
Palladium-Catalyzed Cross-Coupling Reactions of Perfluoro Organic Compounds - MDPI. (2014, September 10).
Development of a Heteroleptic Palladium Catalyst for the Fluorination of Arylboronic Acids using Data Science Tools | Journal of the American Chemical Society. (2025, September 16).
Recent Progress in the Use of Pd-Catalyzed C-C Cross-Coupling Reactions in the Synthesis of Pharmaceutical Compounds - SciELO. (n.d.).
Recent Developments in Palladium-Catalyzed Cross-Coupling Reactions for Pharmaceutical Applications - JOCPR. (n.d.).
Synthesis of 2,2-difluoro-1,3-diketone and 2,2-difluoro-1,3-ketoester derivatives using fluorine gas - PMC. (n.d.).
fluorinated n-heterocycles as conformationally diverse bioactives for drug discovery - DOI. (n.d.).
CROSS-COUPLING reactions - everything YOU need to know! (Full Introduction + overview). (2022, March 25).
Cross-coupling reaction - Wikipedia. (n.d.).
Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds - RSC Publishing. (n.d.).
C-O Cross-Coupling of Activated Aryl and Heteroaryl Halides with Aliphatic Alcohols. (n.d.).
Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm | Organic Process Research & Development - ACS Publications. (2022, July 10).
Synthesis and Biological Evaluation of Novel 2‐(Piperidin‐4‐yl)‐1,2,3,4‐tetrahydroisoquinoline and 2‐(Piperidin‐4‐yl)decahydroisoquinoline Antimycotics - PMC. (2025, October 16).
Chemical Review and Letters Synthesis and crystallization procedure of piperidin-4-one and its derivatives. (n.d.).
Synthesis and Property of 2,2-Difluoro-1,4-diazaborole | Request PDF - ResearchGate. (2026, March 7).
Application Notes and Protocols for the Incorporation of 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol hydrochloride into Novel Kinase Inhibitors
Introduction: The Strategic Advantage of Fluorinated Piperidines in Kinase Inhibitor Design The development of small molecule kinase inhibitors remains a focal point in contemporary drug discovery, driven by the central...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction: The Strategic Advantage of Fluorinated Piperidines in Kinase Inhibitor Design
The development of small molecule kinase inhibitors remains a focal point in contemporary drug discovery, driven by the central role of kinases in cellular signaling pathways and their dysregulation in diseases like cancer and inflammatory disorders.[1] A key strategy in achieving both potency and selectivity is the use of "privileged scaffolds," molecular frameworks that are frequently found in biologically active compounds. The piperidine moiety is one such scaffold, prized for its ability to improve pharmacokinetic properties like solubility and metabolic stability, and for providing a three-dimensional structure that can form crucial interactions within the ATP-binding pocket of kinases.[2][3]
The strategic incorporation of fluorine into drug candidates has also become a cornerstone of modern medicinal chemistry. Fluorine and fluorinated groups can profoundly influence a molecule's physicochemical properties, including lipophilicity, metabolic stability, and binding affinity, by altering electronic properties and forming unique non-covalent interactions.
This guide details the application of 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol hydrochloride (1) , a versatile building block that combines the benefits of both the piperidine scaffold and gem-difluoroalkane motifs. We will explore its strategic incorporation into a pyrazolo[3,4-d]pyrimidine core, a well-established scaffold for potent kinase inhibitors, and provide detailed protocols for synthesis, characterization, and biological evaluation.
The Rationale for 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol hydrochloride in Kinase Inhibitor Scaffolds
The unique structural features of compound 1 offer several advantages in the design of novel kinase inhibitors:
The Piperidine Core: The 4-substituted piperidine ring serves as a versatile linker, orienting other functional groups toward key residues in the kinase active site. The nitrogen atom can be readily functionalized to attach the piperidine moiety to the core kinase scaffold.[2][3]
The Gem-Difluoro Group: The two fluorine atoms on the carbon adjacent to the hydroxyl group have a strong electron-withdrawing effect. This can:
Modulate pKa: Lower the basicity of the piperidine nitrogen, which can reduce off-target effects, such as hERG channel binding, a common cause of cardiotoxicity.
Enhance Metabolic Stability: The C-F bond is exceptionally strong, making the molecule more resistant to metabolic degradation by cytochrome P450 enzymes.
Improve Binding Affinity: The difluoromethyl group can act as a bioisostere for other functional groups and participate in favorable interactions within the protein binding pocket.
The Hydroxyl Group: The secondary alcohol provides a key hydrogen bond donor and acceptor, which can form critical interactions with the hinge region or other residues in the ATP-binding site, thereby enhancing the inhibitor's potency.
PART 1: Synthesis of a Novel Kinase Inhibitor
This section outlines a detailed protocol for the synthesis of a hypothetical kinase inhibitor, (S)-1-(4-(4-amino-3-(4-phenoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)piperidin-1-yl)-2,2-difluoroethan-1-ol (4) , utilizing a pyrazolo[3,4-d]pyrimidine core. This core is a known scaffold for Bruton's tyrosine kinase (BTK) inhibitors.[4]
Synthetic Workflow Diagram
Caption: Synthetic workflow for the target kinase inhibitor.
Protocol 1: Synthesis via Reductive Amination
Reductive amination is a highly effective method for forming the C-N bond between the piperidine nitrogen of building block 1 and a suitable aldehyde on the kinase scaffold. This protocol assumes the prior synthesis of an aldehyde-functionalized pyrazolo[3,4-d]pyrimidine core (2) .
Dichloromethane (DCM) and Methanol (MeOH) for chromatography
Procedure:
To a round-bottom flask, add 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol hydrochloride (1) (1.2 equivalents) and anhydrous DCE.
Add triethylamine (1.5 equivalents) to neutralize the hydrochloride salt and stir for 10 minutes at room temperature.
Add the aldehyde-functionalized pyrazolo[3,4-d]pyrimidine core (2) (1.0 equivalent) to the reaction mixture.
Stir the mixture at room temperature for 30 minutes to allow for the formation of the iminium ion intermediate.
Carefully add sodium triacetoxyborohydride (1.5 equivalents) portion-wise to the reaction mixture.
Stir the reaction at room temperature and monitor its progress using Thin Layer Chromatography (TLC) or LC-MS. The reaction is typically complete within 4-12 hours.
Upon completion, quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution.
Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).
Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.
Filter the mixture and concentrate the filtrate under reduced pressure to obtain the crude product.
Purify the crude product by silica gel column chromatography using a DCM/MeOH gradient to yield the pure target kinase inhibitor (4) .
PART 2: Biological Evaluation
This section provides protocols for the in vitro evaluation of the newly synthesized kinase inhibitor.
Protocol 2: In Vitro Kinase Inhibition Assay (Luminescence-Based)
This protocol describes a common method to determine the half-maximal inhibitory concentration (IC₅₀) of the synthesized compound against a target kinase (e.g., BTK) by measuring the amount of ATP remaining after the kinase reaction.
Materials:
Target kinase (e.g., recombinant human BTK)
Kinase substrate (e.g., a generic tyrosine kinase substrate peptide)
Positive control inhibitor (e.g., Ibrutinib for BTK)
Luminescence-based ATP detection reagent (e.g., Kinase-Glo®)
White, opaque 96-well or 384-well microplates
Multichannel pipettor
Plate reader with luminescence detection capabilities
Procedure:
Prepare a serial dilution of the synthesized inhibitor (4) and the positive control in DMSO. A typical starting concentration is 10 mM, with 10-point, 3-fold serial dilutions.
In the wells of the microplate, add the kinase, substrate, and assay buffer.
Add 1 µL of the serially diluted inhibitor or DMSO (for the no-inhibitor control) to the respective wells.
Pre-incubate the plate at room temperature for 15-30 minutes to allow the inhibitor to bind to the kinase.
Initiate the kinase reaction by adding a solution of ATP to each well. The final ATP concentration should be close to its Kₘ value for the specific kinase.
Incubate the plate at 30°C for a predetermined time (e.g., 60 minutes).
Stop the reaction and detect the remaining ATP by adding the luminescence-based ATP detection reagent according to the manufacturer's instructions.
Incubate for 10 minutes at room temperature to stabilize the luminescent signal.
Measure the luminescence using a plate reader.
Plot the percentage of kinase inhibition versus the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic model to determine the IC₅₀ value.
Data Presentation: Kinase Inhibitory Activity
Compound
Target Kinase
IC₅₀ (nM)
Inhibitor 4
BTK
5.8
Ibrutinib (Control)
BTK
0.5
Note: The data presented is hypothetical and for illustrative purposes only.
This protocol determines the effect of the synthesized inhibitor on the proliferation of a cancer cell line that is dependent on the target kinase (e.g., a B-cell lymphoma line for a BTK inhibitor).
Materials:
Cancer cell line (e.g., TMD8, a B-cell lymphoma line)
Cell culture medium (e.g., RPMI-1640) with fetal bovine serum (FBS) and antibiotics
Synthesized inhibitor (4) , dissolved in DMSO
Positive control inhibitor
MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)
Solubilization solution (e.g., DMSO or a solution of HCl in isopropanol)
96-well clear flat-bottom plates
Multichannel pipettor
CO₂ incubator (37°C, 5% CO₂)
Microplate reader capable of measuring absorbance at 570 nm
Procedure:
Seed the cells in a 96-well plate at a predetermined density (e.g., 5,000 cells/well) in 100 µL of culture medium and incubate overnight.
Prepare a serial dilution of the synthesized inhibitor (4) and the positive control in the culture medium.
Remove the old medium from the wells and add 100 µL of the medium containing the serially diluted inhibitors. Include wells with medium and DMSO as a vehicle control.
Incubate the plate for 72 hours in a CO₂ incubator.
Add 10 µL of MTT solution to each well and incubate for an additional 4 hours.
Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.
Gently shake the plate for 10 minutes to ensure complete dissolution.
Measure the absorbance at 570 nm using a microplate reader.
Calculate the percentage of cell viability relative to the vehicle control and plot it against the logarithm of the inhibitor concentration to determine the GI₅₀ (50% growth inhibition) value.
Experimental Workflow for Biological Evaluation
Caption: Workflow for the biological evaluation of the synthesized inhibitor.
Conclusion and Future Directions
The strategic incorporation of 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol hydrochloride into kinase inhibitor scaffolds offers a promising avenue for the development of novel therapeutics with potentially enhanced potency, selectivity, and pharmacokinetic properties. The provided protocols outline a robust and adaptable workflow for the synthesis and biological evaluation of such compounds. Further studies could involve expanding the library of kinase inhibitors using this building block against a panel of different kinases to explore its selectivity profile. Additionally, in vivo pharmacokinetic and efficacy studies in relevant animal models would be the next logical step in the preclinical development of promising candidates.
References
Unciti-Broceta, A. (2020). Recent developments in anticancer kinase inhibitors based on the pyrazolo[3,4-d]pyrimidine scaffold. Future Science. [Link]
MDPI. (2024). Pyrazolo[1,5-a]pyrimidine as a Prominent Framework for Tropomyosin Receptor Kinase (Trk) Inhibitors—Synthetic Strategies and SAR Insights. MDPI. [Link]
PLOS. (2013). New pyrazolopyrimidine inhibitors of protein kinase d as potent anticancer agents for prostate cancer cells. PLOS ONE. [Link]
Royal Society of Chemistry. (2025). Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment. RSC Publishing. [Link]
Sungkyunkwan University. (2017). Design and Synthesis of Novel Pyrazolo[3,4-d]pyrimidin-1-yl piperidine Derivatives as Bruton's Tyrosine Kinase Inhibitors. Sungkyunkwan University Research Portal. [Link]
step-by-step crystallization of 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol hydrochloride
An Application Note and Protocol for the Controlled Crystallization of 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol Hydrochloride Introduction The solid-state properties of an Active Pharmaceutical Ingredient (API) are crit...
Author: BenchChem Technical Support Team. Date: April 2026
An Application Note and Protocol for the Controlled Crystallization of 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol Hydrochloride
Introduction
The solid-state properties of an Active Pharmaceutical Ingredient (API) are critical determinants of its stability, bioavailability, and manufacturability. For 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol hydrochloride, a heterocyclic compound featuring a piperidine core, achieving a crystalline form with consistent and desirable characteristics is a crucial step in drug development. The presence of a hydroxyl group, a basic nitrogen atom (as the hydrochloride salt), and a gem-difluoro moiety presents both unique challenges and opportunities for controlling its solid-state form. The difluoro group, in particular, can significantly influence intermolecular interactions, crystal packing, and physicochemical properties such as basicity and lipophilicity.[1]
This guide provides a comprehensive, step-by-step protocol for the crystallization of 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol hydrochloride. It is designed for researchers, scientists, and drug development professionals, moving beyond a simple recitation of steps to explain the underlying scientific principles. The protocol emphasizes a combined cooling and anti-solvent approach, a robust method for achieving high purity and yield while offering levers to control crystal attributes. A critical focus is placed on strategies to manage polymorphism, the existence of multiple crystal forms, which can have profound impacts on a drug's performance.[2]
Scientific Principles and Rationale
Molecular Structure and Solubility
The crystallization behavior of 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol hydrochloride is dictated by its molecular structure. As a hydrochloride salt, it exhibits significantly higher solubility in polar protic solvents (e.g., water, methanol, ethanol) compared to non-polar aprotic solvents (e.g., hexanes, toluene). This is due to the strong ion-dipole interactions between the charged piperidinium and chloride ions and the polar solvent molecules. The hydroxyl group further enhances polarity and provides a hydrogen bond donor/acceptor site, contributing to solubility in protic media.
The gem-difluoro group introduces a strong dipole and can participate in non-covalent interactions, but its primary influence is often electronic, modulating the basicity (pKa) of the nearby piperidine nitrogen.[3] This modulation affects the salt's stability and solubility profile. The choice of a crystallization solvent system is therefore a balance: the "solvent" must be strong enough to dissolve the compound, while the "anti-solvent" must be miscible with the solvent but a poor solvent for the compound, inducing supersaturation upon addition.[4][5]
Crystallization Method: Combined Cooling and Anti-Solvent Addition
This protocol employs a combination of cooling and anti-solvent crystallization to precisely control supersaturation, the driving force for both nucleation and crystal growth.[][7]
Dissolution at Elevated Temperature: The API is dissolved in a minimal amount of a suitable "good" solvent at an elevated temperature to achieve a saturated or near-saturated solution.
Controlled Cooling: The solution is slowly cooled. As the temperature decreases, the solubility of the API drops, leading to a state of supersaturation. A slow cooling rate is crucial to prevent rapid, uncontrolled nucleation, which can result in small, impure crystals or even amorphous precipitation.[8]
Anti-Solvent Addition: An anti-solvent is added in a controlled manner. This drastically reduces the solubility of the API in the solvent mixture, further increasing supersaturation and inducing crystallization. The rate of addition is a critical parameter for controlling particle size.[9][10]
This combined approach provides a wide operational window to fine-tune crystal size, morphology, and polymorphic form.
Polymorphism and Seeding
Many APIs can exist in different crystalline forms, or polymorphs, each with unique physicochemical properties.[2] The unexpected appearance of a more stable but less soluble polymorph can have disastrous consequences for a drug product. Therefore, controlling the polymorphic outcome is essential. Seeding—the introduction of a small number of crystals of the desired polymorph into a supersaturated solution—is a powerful technique to direct crystallization towards that specific form, bypassing the stochastic nature of primary nucleation.[11]
Critical Process Parameters and Expected Outcomes
The quality of the final crystalline product depends on several interdependent parameters. The table below summarizes the key variables and their anticipated impact.
Parameter
Rationale & Causality
Expected Impact on Crystal Attributes
Solvent System
The solvent (e.g., Methanol, Ethanol) must fully dissolve the API at elevated temperatures. The anti-solvent (e.g., MTBE, Heptane) must be miscible with the solvent but have very low solubility for the API. The polarity difference drives precipitation.
Influences solubility curve, yield, crystal habit, and potential for solvate formation.
Temperature Profile
Higher initial temperature increases solubility, allowing for a more concentrated solution. The cooling rate directly controls the rate of supersaturation generation. Slow cooling favors crystal growth over nucleation.[]
A slower cooling rate generally leads to larger, more well-defined crystals. Rapid cooling can lead to a larger number of smaller crystals.
Anti-Solvent Addition Rate
A slow addition rate maintains a lower level of supersaturation, favoring the growth of existing crystals over the formation of new nuclei. A rapid addition can cause "oiling out" or amorphous precipitation.[10]
Ensures thermal and concentration homogeneity within the crystallizer. Affects secondary nucleation and can influence crystal size distribution.
Moderate agitation prevents settling and improves heat transfer. Over-aggressive agitation can cause crystal breakage (attrition), leading to a higher number of fine particles.
Seeding
Introduces template crystals of the desired polymorph, ensuring the product crystallizes in the intended form and improving batch-to-batch consistency.[11]
Critical for controlling polymorphism. Can lead to a narrower particle size distribution.
Jacketed glass reactor with overhead stirrer and temperature probe
Heating/cooling circulator
Addition funnel or syringe pump
Büchner funnel and vacuum flask
Vacuum oven
Procedure
Charge the Reactor: Charge the jacketed reactor with crude 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol hydrochloride (1.0 equivalent).
Dissolution:
Add a minimal amount of methanol (e.g., 3-5 volumes relative to the crude material) to the reactor.
Begin agitation at a moderate speed (e.g., 100-150 RPM).
Heat the reactor jacket to 50-60 °C using the circulator.
Continue heating and stirring until all solids are completely dissolved. If necessary, add small additional aliquots of methanol to achieve full dissolution, being careful to note the total volume used.
Controlled Cooling:
Once dissolution is complete, begin cooling the solution at a controlled rate of approximately 10-20 °C per hour.
Cool the solution to 40 °C.
Seeding (Recommended):
Prepare a small slurry of seed crystals (of the desired polymorph, if known) in the anti-solvent (MTBE).
At 40 °C, add the seed slurry to the reactor.
Hold the mixture at this temperature for 1-2 hours to allow the seeds to mature. A slight increase in turbidity should be observed.
Anti-Solvent Addition:
Begin the slow, dropwise addition of MTBE (e.g., 5-10 volumes) via an addition funnel or syringe pump over a period of 2-4 hours. The goal is to maintain a steady, visible precipitation.
Throughout the addition, continue the controlled cooling of the reactor jacket, aiming to reach a final temperature of 0-5 °C by the end of the addition.
Maturation/Digestion:
Once the anti-solvent addition is complete and the final temperature of 0-5 °C is reached, allow the resulting slurry to stir at this temperature for an additional 2-4 hours. This "digestion" period allows the crystallization process to reach equilibrium, improving yield and purity.
Isolation:
Turn off the stirrer and set up a Büchner funnel for vacuum filtration.
Transfer the crystal slurry to the funnel and apply vacuum to remove the mother liquor.
Wash the filter cake with a small amount of cold (0-5 °C) MTBE to displace the residual mother liquor. Apply vacuum until the cake is as dry as possible.
Drying:
Carefully transfer the filter cake to a suitable drying dish.
Dry the crystals in a vacuum oven at a moderate temperature (e.g., 40-50 °C) until a constant weight is achieved.
Visualizations
Experimental Workflow Diagram
Caption: Workflow for the crystallization of 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol HCl.
Parameter-Outcome Relationship Diagram
Caption: Relationship between key process parameters and final crystal attributes.
References
Thorat, A. A., & Dalvi, S. V. (2014). Antisolvent Crystallization of Poorly Water Soluble Drugs. International Journal of PharmTech Research, 6(3), 1165-1175.
Mehta, A. (2025). Crystallization Processes and Polymorphic Control for Enhanced Drug Performance. Journal of Molecular Pharmaceutics and Organic Process Research, 13, 279.
Chernykh, A. V., et al. (2025). Fluorine-Containing 6-Azabicyclo[3.1.1]heptanes: Bicyclic Piperidine Analogs for Drug Discovery. European Journal of Organic Chemistry, 28, e202500022.
BOC Sciences. (2025, September 12). Crystallization of APIs: Methods and Challenges.
Myerson, A. S. (2015). The Use of Cooling Crystallization in an Ionic Liquid System for the Purification of Pharmaceuticals. Crystal Growth & Design, 15(10), 4946-4951.
Nairoukh, Z., et al. (2017). Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial-F Preference.
Thorn, C. (2022). Importance of chemical polymorphism in modern crop protection. Pest Management Science, 78(7), 2746-2755.
Kubota, N. (2001). Strategy for control of crystallization of polymorphs. CrystEngComm, 3, 107.
Enikeeva, A., et al. (2023). Effect of Partially Fluorinated N-Alkyl-Substituted Piperidine-2-carboxamides on Pharmacologically Relevant Properties. Molecules, 28(20), 7113.
Di Profio, G., et al. (2024). Advances in Pharmaceutical Crystals: Control over Nucleation and Polymorphism. Crystals, 14(9), 743.
BenchChem. (n.d.). Crystallization Techniques for Piperidine-3-carbothioamide Derivatives: Application Notes and Protocols.
Vaisala. (2025, September 22). Cooling crystallization monitoring and control in API production processes with RI measurements.
Singh, R., et al. (2017). Model-Based Optimization of Cooling Crystallization of Active Pharmaceutical Ingredients Undergoing Thermal Degradation. Organic Process Research & Development, 21(6), 888-897.
Micropore Technologies. (n.d.). Active Pharmaceutical Ingredient (API) Crystallisation.
Arulraj, R., & Sivakumar, S. (2021). Synthesis and crystallization procedure of piperidin-4-one and its derivatives. Chemical Review and Letters, 4, 192-199.
Glorius, F., et al. (2017). Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial-F Preference. Angewandte Chemie, 129(22), 6237-6241.
Serajuddin, A. T. M. (1986). pH-Solubility Profiles of Organic Bases and Their Hydrochloride Salts. Journal of Pharmaceutical Sciences, 75(5), 492-496.
RM@Schools. (n.d.). Antisolvent Crystallization.
Kadam, S. S., et al. (2012). A new view on the use of solubility of salts to design and control crystallization processes. Crystal Growth & Design, 12(10), 5191-5198.
Grygorenko, O. O., et al. (2021). Mono- and Difluorinated Saturated Heterocyclic Amines for Drug Discovery: Systematic Study of Their Physicochemical Properties. Chemistry – A European Journal, 27(45), 11579-11586.
Ziering, A., & Lee, J. (1947). PIPERIDINE DERIVATIVES. V. lf3-DIALKYL-4-ARYL-4-ACYLOXYPIPERIDINES. Journal of Organic Chemistry, 12(6), 911-914.
Gering, K., et al. (2022). Solubility of Electrolytes in Organic Solvents: Solvent-Specific Effects and Ion-Specific Effects.
Sadowski, G., et al. (2016). Predicting the Solubility of Pharmaceutical Cocrystals in Solvent/Anti-Solvent Mixtures. Pharmaceutics, 8(2), 15.
Moldoveanu, G. A., & Demopoulos, G. P. (2015). Organic solvent-assisted crystallization of inorganic salts from acidic media. Journal of Chemical Technology & Biotechnology, 90(4), 686-692.
Avdeef, A. (1993). pH-metric solubility. 2. Correlation between the acid-base titration curve and the solubility curve. Pharmaceutical Research, 10(9), 1307-1313.
Ghadrdan, M., et al. (2024). Recent Progress in Antisolvent Crystallization of Pharmaceuticals with a Focus on the Membrane-Based Technologies. ChemistryOpen, 13(3), e202300223.
ScienceMadness Discussion Board. (2006, March 12). solubility of inorganic salts in organic solvents!!.
Parmar, V. K., et al. (2012). Hydrochloride salt co-crystals: preparation, characterization and physicochemical studies. Journal of Pharmacy and Pharmacology, 64(8), 1095-1106.
Van Eerdenbrugh, B., & Taylor, L. S. (2014). Pharmaceutical salts of small molecule drugs: opportunities and challenges. Expert Opinion on Drug Delivery, 11(10), 1549-1565.
Technical Support Center: Synthesis of 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol Hydrochloride
Welcome to the technical support center for the synthesis of 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to navigate the...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the technical support center for the synthesis of 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this synthesis, troubleshoot common issues, and ultimately improve reaction yield and purity. The strategic incorporation of the difluoromethyl group (CF2H) is a key tool in modern medicinal chemistry, often used to enhance metabolic stability, lipophilicity, and bioavailability.[1] This guide provides field-proven insights and detailed protocols to help you achieve success in your experiments.
The overall synthetic pathway involves three key stages: protection of the piperidine nitrogen, introduction of the difluoromethyl alcohol moiety, and final deprotection to yield the hydrochloride salt. This guide will address critical points within this workflow.
Technical Support Center: Troubleshooting Solubility of 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol hydrochloride in DMSO
Welcome to the technical support center for 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to address common solubility cha...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the technical support center for 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to address common solubility challenges encountered when preparing solutions of this compound in Dimethyl Sulfoxide (DMSO). Our goal is to provide you with the expertise and practical solutions to ensure the integrity and reproducibility of your experiments.
Understanding the Molecule and the Challenge
2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol hydrochloride possesses several structural features that can influence its solubility. The presence of a piperidine ring and a hydroxyl group generally contributes to polarity, while the difluoroethyl group introduces a degree of lipophilicity. As a hydrochloride salt, its solubility is significantly influenced by the polarity and protic nature of the solvent.
DMSO is a powerful, polar aprotic solvent capable of dissolving a wide range of compounds.[1] However, hydrochloride salts of organic compounds can sometimes exhibit limited solubility in DMSO compared to more polar, protic solvents like water or ethanol.[2] This is due to the complex interplay of lattice energy of the salt, the solvation energy in DMSO, and the potential for interactions between the hydrochloride ion and the DMSO molecules.
This guide will walk you through a logical troubleshooting process to overcome these challenges, ensuring you can prepare clear, stable stock solutions for your downstream applications.
Visualizing the Troubleshooting Workflow
The following diagram outlines the systematic approach to troubleshooting solubility issues with 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol hydrochloride in DMSO.
Caption: A step-by-step workflow for troubleshooting solubility issues.
Here we address specific questions you may have during your experiments.
Q1: I've added the correct amount of DMSO to my vial of 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol hydrochloride, but the solid is not dissolving with simple vortexing. What should I do first?
A1: It's not uncommon for dissolution to be slow. Before making any chemical changes, we recommend applying gentle energy to the system.
Gentle Warming: Heat the solution in a water bath at 37°C for 10-15 minutes.[3][4] This can increase the kinetic energy of the solvent molecules, helping to break down the crystal lattice of the solid.
Sonication: If warming is insufficient, use a bath sonicator for 5-10 minutes.[3][4] The ultrasonic waves create micro-vibrations that can effectively break up solid aggregates and enhance dissolution.
After each step, visually inspect the solution for any remaining particulate matter.
Q2: I've tried warming and sonication, but my solution is still cloudy. What's the next logical step?
A2: If physical methods don't yield a clear solution, you may be dealing with a supersaturated solution or an issue with your solvent.
Prepare a More Dilute Solution: Your target concentration may exceed the solubility limit of the compound in DMSO. Try preparing a stock solution at a lower concentration.[5]
Verify DMSO Quality: DMSO is highly hygroscopic, meaning it readily absorbs moisture from the atmosphere.[6] Water contamination can significantly decrease the solubility of many organic compounds.[6] Always use fresh, anhydrous DMSO from a newly opened bottle.[5]
Q3: Can the hydrochloride salt form itself be the issue when using DMSO?
A3: Yes, this is a critical point. While DMSO is a polar solvent, it is aprotic. Hydrochloride salts are often more soluble in protic solvents where the proton can be readily donated and the chloride ion solvated. The interaction between the hydrochloride salt and the aprotic DMSO may be less favorable, leading to lower solubility compared to solvents like water or ethanol.[2]
Q4: If I can't achieve the desired concentration in 100% DMSO, can I use a co-solvent?
A4: Using a co-solvent can be an effective strategy, but it must be compatible with your downstream assay.
Aqueous Buffers: For cell-based assays, you will ultimately be diluting your DMSO stock into an aqueous medium. For some compounds, preparing a more dilute stock solution in a co-solvent system like a 1:1 mixture of DMSO:PBS might be an option. However, be aware that the pH of the buffer can significantly impact the solubility of a hydrochloride salt.[7]
Other Organic Solvents: Solvents like N,N-Dimethylformamide (DMF) or ethanol can be considered.[2] However, you must verify their compatibility with your experimental system, as they can have their own effects on cells or assay components.
Q5: How can I be sure that my compound is dissolving and not degrading?
A5: This is a crucial consideration, especially when applying heat. While gentle warming to 37°C is generally safe for most compounds, prolonged exposure to higher temperatures can cause degradation.[4]
Analytical Verification: The most definitive way to confirm both solubility and compound integrity is through analytical techniques like High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[8] By analyzing the supernatant of a saturated solution, you can quantify the amount of dissolved compound and check for the presence of any degradation products.[8]
Q6: What is the best way to store my stock solution once it's prepared?
A6: Proper storage is essential to maintain the stability of your compound.
Aliquoting: To avoid repeated freeze-thaw cycles, which can cause the compound to precipitate out of solution, aliquot the stock solution into single-use volumes.[3][4]
Storage Temperature: Store the aliquots at -20°C for short-term storage (up to one month) or at -80°C for long-term storage (up to six months).[5][9]
Light Protection: If the compound is light-sensitive, use amber vials or wrap clear vials in foil.[10]
Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in DMSO
This protocol details the steps for preparing a 10 mM stock solution of 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol hydrochloride (assuming a molecular weight for the hydrochloride salt). Always confirm the molecular weight from the certificate of analysis.
Preparation of Saturated Solution: Add an excess amount of the compound (e.g., 2-5 mg) to a vial containing a known volume of DMSO (e.g., 1 mL). The goal is to have undissolved solid.[11]
Equilibration: Seal the vials and place them on an orbital shaker at a constant temperature (e.g., 25°C) for 24-48 hours to reach equilibrium.[11]
Phase Separation: Centrifuge the vials to pellet the excess solid.[11]
Sample Collection: Carefully collect a known volume of the supernatant, ensuring not to disturb the pellet. Filter the supernatant through a 0.45 µm syringe filter.[11]
Dilution: Accurately dilute the filtered supernatant with a suitable solvent (e.g., mobile phase for HPLC) to a concentration within the range of your calibration curve.[11]
Quantification: Analyze the diluted sample using a validated HPLC or LC-MS method with a calibration curve prepared from known concentrations of the compound.[11]
Calculation: Calculate the original concentration in the saturated supernatant by multiplying the measured concentration by the dilution factor. This value represents the solubility.
Data Summary Table
Parameter
Recommendation/Observation
Rationale
Solvent
Anhydrous DMSO
DMSO is hygroscopic; absorbed water can decrease solubility.[6]
Initial Attempt
Vortexing at room temperature
Standard first step for dissolution.
Troubleshooting 1
Gentle warming (37°C) and/or sonication
Increases kinetic energy to aid in dissolving the solid.[3][4]
Troubleshooting 2
Prepare a more dilute solution
The desired concentration may exceed the compound's solubility limit.[5]
Stock Solution Storage
Aliquot and store at -20°C or -80°C
Prevents degradation from repeated freeze-thaw cycles.[5][9]
Final DMSO in Assay
Keep below 0.5%, ideally ≤0.1%
High concentrations of DMSO can be cytotoxic.[4][9]
References
Ascendia Pharma. (2021, July 5). 4 Factors Affecting Solubility of Drugs. [Link]
Dahlin, J. L., et al. (2015). A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules. ACS Medicinal Chemistry Letters. [Link]
Doht, G., et al. (2013). Solvent Selection for Insoluble Ligands, a Challenge for Biological Assay Development: A TNF-α/SPD304 Study. Molecules. [Link]
Georgalis, G. (2018). Aqueous Solubility Enhancement for Bioassays of Insoluble Inhibitors and QSPR Analysis: A TNF-α Study. SLAS Discovery. [Link]
Gaylord Chemical Company. (2007). Dimethyl Sulfoxide (DMSO) Solubility Data. [Link]
Dahlin, J. L., et al. (2015). A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules. ACS Medicinal Chemistry Letters. [Link]
Pokharkar, V., et al. (2019). Hydrochloride Salt of the GABAkine KRM-II-81. ACS Omega. [Link]
Palyulin, V. A., et al. (2013). Development of Dimethyl Sulfoxide Solubility Models Using 163 000 Molecules: Using a Domain Applicability Metric to Select More Reliable Predictions. Journal of Chemical Information and Modeling. [Link]
ResearchGate. Solubility of compounds slightly soluble or insoluble in DMSO?. [Link]
RSC Publishing. (2022). Colorimetric fluoride detection in dimethyl sulfoxide using a heteroleptic ruthenium(II) complex with amino and amide groups: X-ray crystallographic and spectroscopic analyses. [Link]
JACS Au. (2025). Fluorinated Hexosome Carriers for Enhanced Solubility of Drugs. [Link]
ResearchGate. How do I make a stock solution of a substance in DMSO?. [Link]
Emulate. (2019). Protocol for Emulate Organ-Chips: Compound Treatment Solution Preparation and Treatment. [Link]
ACS Publications. (2021). Study on Autocatalytic Decomposition of Dimethyl Sulfoxide (DMSO) II: Analysis of Intermediate Substances Obtained in the Induction Period and Investigations Regarding Formic Acid. [Link]
Cengage Learning. Identifying an Unknown Compound by Solubility, Functional Group Tests and Spectral Analysis. [Link]
Solve Scientific. (2007). High Throughput Measurement of Compound Solubility and Physical Form with BMI. [Link]
ResearchGate. How to check the Drug solubility DMSO solvent ..?. [Link]
preventing degradation of 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-olhydrochloride during long-term storage
Welcome to the technical support guide for 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol hydrochloride. This resource is designed for researchers, scientists, and drug development professionals to ensure the long-term stabil...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the technical support guide for 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol hydrochloride. This resource is designed for researchers, scientists, and drug development professionals to ensure the long-term stability and integrity of this compound. Here, you will find troubleshooting advice, frequently asked questions, and best practices grounded in chemical principles to prevent degradation during storage.
Frequently Asked Questions (FAQs)
Q1: What are the ideal storage conditions for 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol hydrochloride?
For optimal stability, the compound, a powder, should be stored at room temperature.[1] It is crucial to protect it from moisture, as hydrochloride salts can be hygroscopic, meaning they readily absorb moisture from the air.[2][3] This can lead to physical changes like clumping or even chemical degradation.[3][4] Storage in a tightly sealed container, in a dark and dry place, is recommended.[5][6] For enhanced protection, especially for long-term storage, using a desiccator or a controlled humidity cabinet is a best practice.[3][7]
Q2: What are the common signs of degradation?
Visual inspection can offer the first clues of degradation. These signs include:
Change in color: Any deviation from the initial appearance of the powder.
Caking or clumping: This suggests moisture absorption.[3]
Change in solubility: Difficulty in dissolving the compound in a solvent in which it was previously soluble.
Any notable change in the physical appearance of a drug product can be an indicator of degradation, even if the compound is chemically safe for use.[8]
Q3: How can I test the purity of my stored sample?
To quantitatively assess the purity and detect degradation products, analytical techniques are necessary. High-Performance Liquid Chromatography (HPLC) is a common method to determine the percentage of the active pharmaceutical ingredient (API) and identify any new peaks that may correspond to degradation products.[9] Nuclear Magnetic Resonance (NMR) spectroscopy can be used to confirm the chemical structure of the compound and detect structural changes.
Q4: Can I store the compound in solution?
Storing the compound in solution is generally not recommended for long-term storage due to the increased risk of chemical degradation, such as hydrolysis.[8] If you need to prepare stock solutions, it is best to prepare them fresh.[9] For short-term storage, solutions should be kept at low temperatures (-20°C or -80°C) in small, tightly sealed aliquots to prevent repeated freeze-thaw cycles.[10] The choice of solvent is also critical, as some solvents can promote degradation.[11][12]
Q5: What is the expected shelf-life under recommended conditions?
While a specific shelf-life for this compound is not publicly available, proper storage is key to maximizing its stability. By adhering to the recommended storage conditions—protecting from moisture, light, and oxygen—the shelf-life can be significantly extended. For many stable chemical compounds stored under ideal conditions, the shelf-life can be indefinite.[13]
Troubleshooting Guide: Investigating Degradation
If you suspect that your sample of 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol hydrochloride has degraded, follow this systematic approach to investigate the issue.
Troubleshooting Workflow
Caption: A step-by-step workflow for troubleshooting suspected degradation.
Step 1: Visual Inspection
Carefully examine the compound for any of the following:
Color Change: Compare the sample to a reference photo or a new, unopened lot if available.
Clumping or Caking: This is a strong indicator of moisture absorption.[3]
Presence of foreign matter.
Step 2: Solubility Test
A simple solubility test can provide initial evidence of degradation.
Weigh a small, precise amount of the compound.
Add a measured volume of a solvent in which the compound is known to be freely soluble.
Observe if the compound dissolves completely and if the resulting solution is clear and free of particulates.
Compare the solubility with the product's technical data sheet or your own historical data.
Step 3: Analytical Characterization
For a definitive assessment of purity, analytical testing is required.
Protocol 3.1: Purity Assessment by High-Performance Liquid Chromatography (HPLC)
Sample Preparation: Prepare a solution of the compound in a suitable mobile phase at a known concentration.
Chromatographic Conditions:
Column: A C18 reverse-phase column is a common starting point.
Mobile Phase: A gradient of acetonitrile and water with a modifier like formic acid or trifluoroacetic acid is often effective.
Detection: UV detection at a wavelength where the compound has maximum absorbance.
Data Analysis: Integrate the peak area of the main compound and any impurity peaks. The appearance of new peaks or a decrease in the main peak's area percent over time indicates degradation.[9]
Protocol 3.2: Structural Verification by Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation: Dissolve a small amount of the compound in a suitable deuterated solvent (e.g., DMSO-d6, D2O).
Data Acquisition: Acquire ¹H and ¹⁹F NMR spectra.
Data Analysis: Compare the obtained spectra with a reference spectrum. Look for the appearance of new signals or changes in the chemical shifts and coupling constants of existing signals, which would indicate the formation of degradation products.
Step 4: Interpreting the Results
Observation
Potential Cause
Recommended Action
Clumping, no new peaks in HPLC
Moisture absorption (hygroscopicity)
Dry the sample under vacuum and store in a desiccator. Re-evaluate before use.
Discoloration, new peaks in HPLC
Chemical degradation (e.g., oxidation)
The compound is likely degraded. Do not use. Quarantine the lot and contact the supplier.
Reduced solubility, confirmed degradation by NMR
Formation of insoluble degradation products
The compound is not suitable for use.
No visual change, purity confirmed by HPLC/NMR
The compound is stable.
Proceed with your experiments.
Best Practices for Long-Term Storage
Proactive measures are the most effective way to prevent the degradation of 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol hydrochloride.
The choice of container is critical for maintaining the integrity of the compound.[19][20]
Material: Type I borosilicate glass is recommended for its chemical resistance.[21][22] Amber glass should be used to protect against light.[5]
Closure: Use a tightly sealing cap with a chemically inert liner (e.g., PTFE) to prevent moisture ingress and maintain the integrity of the container closure system.[19][22]
3.3: Inert Atmosphere Packaging
For sensitive compounds, packaging under an inert atmosphere can significantly enhance stability by preventing oxidation.[15][16][23]
Protocol 3.3.1: Step-by-Step Guide to Inert Gas Blanketing
Caption: A simplified workflow for inert gas blanketing.
3.4: Aliquoting Strategy
Avoid opening the main stock container frequently. When you receive a new batch of the compound, consider aliquoting it into smaller, single-use vials. This practice minimizes the exposure of the bulk material to atmospheric moisture and oxygen.
Understanding the Chemistry of Degradation
A basic understanding of the potential degradation pathways of 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol hydrochloride can help in designing effective storage strategies.
4.1: Potential Degradation Pathways
Oxidation: The secondary alcohol group in the molecule can be oxidized to a ketone.[24][25][26][27][28] This is a common degradation pathway for alcohols and can be catalyzed by trace metals and exposure to oxygen.[24][28] The piperidine ring itself can also be susceptible to oxidation.[9][29]
Hydrolysis: While the C-F bonds are generally stable, other parts of the molecule could be susceptible to hydrolysis, especially if stored in solution or exposed to high humidity.[11][12] The presence of moisture can also affect the physical properties of the solid.[3]
Thermal Degradation: Although stable at room temperature, high temperatures can promote degradation of the piperidine ring.[30]
Potential Oxidation Pathway
Caption: Potential oxidation of the secondary alcohol to a ketone.
4.2: Role of the Hydrochloride Salt
The compound is supplied as a hydrochloride salt. This is a common practice in pharmaceuticals for several reasons:
Enhanced Stability: Salt forms are often more crystalline and less reactive than the free base, which can improve chemical stability.[2][14]
Improved Solubility: Hydrochloride salts are generally more soluble in aqueous media compared to their free base counterparts, which is advantageous for many applications.[2]
However, the hydrochloride salt form can also make the compound more hygroscopic, which underscores the importance of protection from moisture.[2]
By implementing these best practices and troubleshooting guides, researchers can ensure the long-term stability and reliability of 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol hydrochloride for their experiments.
References
ChemTalk. (2023, March 19). Oxidation of Alcohols. [Link]
Westin, J. (n.d.). Oxidation of Alcohols - Organic Chemistry. Jack Westin. [Link]
Chemistry Steps. (2024, April 5). Alcohol Oxidation Mechanisms and Practice Problems. [Link]
Chemistry LibreTexts. (2024, March 17). 17.7: Oxidation of Alcohols. [Link]
Zamann Pharma Support GmbH. (n.d.). Inert Atmosphere. [Link]
WestAir. (2025, August 14). What Gases Are Used by Pharmaceuticals?. [Link]
INOX. (2026, March 9). The Role of Industrial Gases in the Pharmaceutical Industry. [Link]
PureAire Monitoring Systems. (2025, May 14). Why Nitrogen in the Pharmaceutical Industry Matters. [Link]
Oxymedz. (n.d.). The Role of Gases in Pharmaceuticals and Biotechnology: Types, Applications, and Purity Standards. [Link]
PubMed. (2020, July 8). A novel piperidine degradation mechanism in a newly isolated piperidine degrader Pseudomonas sp. strain KU43P. [Link]
Zamann Pharma Support GmbH. (n.d.). Container Closure Systems (CCS). [Link]
Environmental Science & Technology. (2024, April 9). Experimental and Theoretical Study of the OH-Initiated Degradation of Piperidine under Simulated Atmospheric Conditions. [Link]
ARL Bio Pharma. (n.d.). Container-Closure Systems Provide Critical Protection for Stability and Sterility. [Link]
Zamann Pharma Support GmbH. (n.d.). Pharma Stability: Container/Closure Selection. [Link]
PubMed. (2010, November 15). Hydrolysis of fluorotelomer compounds leading to fluorotelomer alcohol production during solvent extractions of soils. [Link]
Sila Group. (n.d.). Pharmaceutical Ingredient Storage Best Practices for Optimal Stability. [Link]
Patsnap. (2025, July 2). Hydrochloric Acid Stability Requirements in Development Phases. [Link]
SMT Dry Cabinets. (2025, April 15). Protecting Pharmaceuticals from Humidity's Wrath. [Link]
ACS Publications. (2021, April 13). Fluorine-Specific Detection Using ICP-MS Helps to Identify PFAS Degradation Products in Nontargeted Analysis. [Link]
DS InPharmatics. (2020, July 23). Container Closure Systems | Drug Substance | Product Modules. [Link]
University of Texas at Austin. (n.d.). Thermal degradation and oxidation of aqueous piperazine for carbon dioxide capture. [Link]
ResearchGate. (2010, November). Hydrolysis of fluorotelomer compounds leading to fluorotelomer alcohol production during solvent extractions of soils. [Link]
PMC. (n.d.). Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals. [Link]
West Pharmaceutical Services. (2024, June 25). Understanding Container Closure Systems (CCS) for Drug Packaging. [Link]
PMC. (n.d.). Synthesis, Characterization, and Stability Assessment for the Benzoate, Hydrochloride, Malonate, and Nicotinate Salts of Bedaquiline. [Link]
Canadian Science Publishing. (n.d.). Degradation of morpholine, piperidine, and pyrrolidine by mycobacteria: evidences for the involvement of a cytochrome P450. [Link]
Quora. (2020, June 28). How long can I keep hydrochloric\muriatic acid (AKA spirits of salts)?. [Link]
ACS Publications. (2006, January 25). Significant Residual Fluorinated Alcohols Present in Various Fluorinated Materials. [Link]
ACS Organic & Inorganic Au. (2024, March 4). Difunctionalization Processes Enabled by Hexafluoroisopropanol. [Link]
ACS Publications. (2022, April 20). Direct Deoxyfluorination of Alcohols with KF as the Fluorine Source. [Link]
Chromatography Forum. (2008, November 27). How to Handle Hygroscopic Reference Standards?. [Link]
Arkivoc. (2021). Fluorinated alcohols: powerful promoters for ring-opening reactions of epoxides with carbon nucleophiles. [Link]
PubMed. (2021, March 15). A Critical Review of a Recommended Analytical and Classification Approach for Organic Fluorinated Compounds with an Emphasis on Per- and Polyfluoroalkyl Substances. [Link]
Publications Office of the European Union. (n.d.). Overview on PFAS analytical methods. [Link]
Royal Society of Chemistry. (2024, August 7). Chemical transformation, exposure assessment, and policy implications of fluorotelomer alcohol partitioning from consumer products to the indoor and outdoor environment—from production to end-of-life. [Link]
TU Delft Research Portal. (n.d.). Determination of organic fluorinated compounds content in complex samples through combustion ion chromatography methods: a way to define a “Total Per- and Polyfluoroalkyl Substances (PFAS)” parameter?. [Link]
Agency for Toxic Substances and Disease Registry. (n.d.). 7. ANALYTICAL METHODS. [Link]
Royal Society of Chemistry. (2025, April 17). Fluorohydrins and where to find them: recent asymmetric syntheses of β-fluoro alcohols and their derivatives. [Link]
University of St Andrews. (n.d.). Safe Storage of Hazardous Chemicals in Stockrooms, Workshops and Laboratories. [Link]
Springer. (n.d.). STABILITY: PHYSICAL AND CHEMICAL. [Link]
Technical Support Center: Safe Scaling of 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol Hydrochloride Synthesis
Introduction: The synthesis of 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol hydrochloride is a critical process in the development of various pharmaceutical agents. The difluoromethyl group can significantly enhance a molec...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction: The synthesis of 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol hydrochloride is a critical process in the development of various pharmaceutical agents. The difluoromethyl group can significantly enhance a molecule's metabolic stability, lipophilicity, and binding affinity.[1][2] However, scaling this synthesis from the bench to production presents significant challenges, including managing highly reactive and air-sensitive reagents, controlling reaction exotherms, and ensuring the isolation of a high-purity final product. This guide provides practical, in-depth answers to common issues encountered during scale-up, grounded in established safety protocols and process control principles.
This section addresses specific problems that may arise during the synthesis. The typical synthetic route involves the reaction of a protected piperidine-4-carboxaldehyde with a difluoromethyl anion equivalent, followed by deprotection and salt formation.
Part 1: Reagent & Reaction Initiation
Question 1: My Grignard/Organolithium reaction to generate the difluoromethyl anion fails to initiate or is very sluggish. What's wrong?
Answer: This is a common and critical issue, often related to trace impurities or improper setup. Here's a troubleshooting checklist:
Atmospheric Moisture: Organometallic reagents like Grignard and organolithiums are extremely pyrophoric and react violently with water.[3] Ensure all glassware is rigorously oven-dried or flame-dried under vacuum and the entire reaction is conducted under a positive pressure of an inert atmosphere (Nitrogen or Argon).
Reagent Quality: The concentration of commercial organolithium reagents can decrease over time. It is best practice to titrate the reagent before use to determine its exact molarity.
Solvent Purity: Use only anhydrous, inhibitor-free solvents. Tetrahydrofuran (THF), a common solvent for these reactions, can contain peroxides and water. Use freshly distilled THF or pass it through an activated alumina column.
Magnesium Activation (for Grignard): The magnesium turnings must have a clean, oxide-free surface. Mechanical stirring, a small crystal of iodine, or a few drops of 1,2-dibromoethane are common methods to initiate the reaction.
Technique: Proper air-free techniques, such as using Schlenk lines and cannula transfers, are essential for success and safety.[4][5][6] Syringe transfers should only be performed with well-purged, gas-tight syringes.[3]
Question 2: I'm observing a significant exotherm upon adding the difluoromethylating reagent. How can I control this during scale-up?
Answer: This is a major safety concern. The addition of an organometallic reagent to an electrophile is often highly exothermic and can lead to a runaway reaction if not controlled.[7][8]
Reverse Addition: Instead of adding the organometallic reagent to the aldehyde, consider adding the aldehyde solution slowly to the pre-formed difluoromethylating reagent at low temperature. This keeps the highly reactive nucleophile as the limiting reagent at any given time.
Controlled Dosing Rate: The rate of addition is a critical process parameter. A slower dosing rate allows the reactor's cooling system to dissipate the heat generated.[9] For scale-up, this rate must be determined through calorimetric studies.
Reaction Calorimetry: Before any significant scale-up, perform reaction calorimetry (RC1) studies. This will quantify the total heat of reaction and the maximum temperature of the synthesis reaction (MTSR) in a worst-case scenario (e.g., cooling failure).[8][9] This data is essential for safe process design.
Efficient Cooling: Ensure your reactor has an adequate cooling system (jacketed reactor with a circulating chiller) capable of handling the heat load determined by calorimetry.
Part 2: Reaction Monitoring & Work-up
Question 3: How can I monitor the reaction's progress in real-time to ensure it has gone to completion before quenching?
Answer: Moving from end-of-batch testing to in-process monitoring is a key principle of Process Analytical Technology (PAT), which is strongly encouraged by regulatory agencies like the FDA.[10][11]
In-situ Spectroscopy: Techniques like in-situ FTIR or Raman spectroscopy can be invaluable.[10] By inserting a probe directly into the reactor, you can track the disappearance of the aldehyde's carbonyl peak and the appearance of the product's hydroxyl group in real-time.
At-line HPLC/UPLC: Automated systems can periodically withdraw a small sample from the reactor, quench it, and inject it into an HPLC or UPLC system. This provides quantitative data on the conversion of starting material to product.
Traditional TLC: While less sophisticated, thin-layer chromatography remains a quick and effective tool for qualitative monitoring at the lab scale. Ensure you have a validated TLC system before starting the reaction.
Question 4: During the aqueous work-up and extraction, I'm struggling with emulsion formation. How can I break these emulsions?
Answer: Emulsions are common when dealing with amine compounds and can complicate phase separation.
Add Brine: Adding a saturated solution of sodium chloride (brine) to the aqueous layer increases its ionic strength, which can help break the emulsion by "salting out" the organic components.
Change Solvent: If using a solvent like ethyl acetate, which has some water solubility, consider switching to or adding a less-soluble solvent like methyl tert-butyl ether (MTBE) or toluene.
Adjust pH: Small adjustments to the pH of the aqueous layer can sometimes disrupt the emulsion.
Filtration: Passing the emulsified mixture through a pad of a filter aid like Celite® can sometimes help break it up.
Part 3: Purification & Salt Formation
Question 5: What is the best way to form and crystallize the final hydrochloride salt to ensure high purity and a stable crystalline form?
Answer: The formation of a hydrochloride salt is a common strategy to improve the stability and solubility of amine-containing active pharmaceutical ingredients (APIs).[12][13]
Solvent Selection: The choice of solvent is critical for crystallization.[12] A common approach is to dissolve the free-base product in a solvent where it is soluble (e.g., isopropanol, ethanol, or ethyl acetate) and then add a solution of HCl in a compatible solvent (e.g., HCl in isopropanol or HCl in diethyl ether) dropwise.
Controlled Cooling & Maturation: Once the salt begins to precipitate, a slow, controlled cooling ramp is recommended to promote the growth of larger, purer crystals.[12] Holding the resulting slurry at a low temperature (e.g., 0-5 °C) for a maturation period allows the system to reach equilibrium.[12]
Seeding: If crystallization is difficult to induce, seeding the solution with a small amount of previously isolated, high-purity crystals can be highly effective.[12]
Characterization: The final product should be thoroughly characterized using techniques like Powder X-ray Diffraction (PXRD) and Differential Scanning Calorimetry (DSC) to confirm the crystalline form and purity.[14]
This protocol outlines a representative procedure for a 10-gram scale synthesis. Warning: This reaction should only be performed by trained chemists in a chemical fume hood with appropriate personal protective equipment (PPE).
Step 1: Reaction Setup & Reagent Addition
Assemble a flame-dried, three-neck, 500 mL round-bottom flask equipped with a magnetic stirrer, a temperature probe, a nitrogen inlet, and a rubber septum.
Under a positive nitrogen atmosphere, charge the flask with a solution of N-Boc-piperidine-4-carboxaldehyde in anhydrous THF.
Cool the flask to -78 °C using a dry ice/acetone bath.
In a separate, dried Schlenk flask, prepare the difluoromethylating reagent (e.g., by reacting dibromodifluoromethane with a suitable organometallic reagent).
Slowly add the difluoromethylating reagent to the aldehyde solution via cannula transfer over 1-2 hours, ensuring the internal temperature does not exceed -70 °C.
Scientist's Note: Slow addition at low temperature is crucial to control the exotherm and minimize side reactions.
Step 2: Reaction Quench & Work-up
After stirring for an additional hour at -78 °C, slowly quench the reaction by adding a saturated aqueous solution of ammonium chloride, ensuring the temperature remains below -50 °C during the initial quench.
Allow the mixture to warm to room temperature.
Transfer the mixture to a separatory funnel, add ethyl acetate, and separate the organic layer.
Wash the organic layer sequentially with saturated sodium bicarbonate solution and brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude N-Boc protected alcohol.
Step 3: Deprotection & Salt Formation
Dissolve the crude intermediate in a minimal amount of methanol.
Add an excess of 4M HCl in 1,4-dioxane and stir at room temperature overnight.
Concentrate the mixture under reduced pressure.
Add isopropanol to the residue and heat gently to dissolve.
Allow the solution to cool slowly to room temperature, then cool to 0-5 °C for 2-4 hours to complete crystallization.
Isolate the white crystalline product by filtration, wash with a small amount of cold isopropanol, and dry under vacuum.
Scientist's Note: The choice of crystallization solvent system (e.g., isopropanol/water, ethanol) may need to be optimized to achieve the desired crystal form and purity.[12]
Table 1: Example Reagent Quantities (10g Scale)
Reagent
Molar Mass ( g/mol )
Equivalents
Amount (g)
Amount (mmol)
N-Boc-piperidine-4-carboxaldehyde
213.28
1.0
10.0
46.88
Dibromodifluoromethane
209.82
1.5
14.76
70.32
n-Butyllithium (2.5 M in hexanes)
64.06
1.4
-
65.63
4M HCl in Dioxane
36.46
5.0
-
234.4
Expected Product
201.65
-
~7.5
~37.2
Note: Quantities are illustrative. Actual amounts, especially for organometallic reagents, should be based on titrated concentrations.
Visual Process & Safety Diagrams
Synthesis Workflow
Caption: High-level workflow for the synthesis of the target compound.
Thermal Runaway Decision Tree
Caption: Decision-making process for managing a potential thermal event.
References
Agilent. (n.d.). PAT Process Analytical Technology - Pharmaceutical and Biopharmaceutical Manufacturing. Retrieved from [Link]
IntuitionLabs. (2026, January 8). PAT Sensors for Real-Time Reaction Monitoring in Pharma. Retrieved from [Link]
Journal of Chemical Education. (2022, June 15). Safe Handling of Air-Sensitive Organometallic Reagents Using Schlenk Line Techniques: Negishi Cross-Couplings for Trainee Graduate Students. ACS Publications. Retrieved from [Link]
Process Analytical Technology (PAT) Pharmaceutical and Biopharmaceutical Manufacturing. (n.d.). Agilent. Retrieved from [Link]
Process Analytical Technology for Real-Time Monitoring of Pharmaceutical Bioconjugation Reactions. (2025, January 22). ACS Publications. Retrieved from [Link]
Sartorius. (n.d.). PAT Process Analytical Technology. Retrieved from [Link]
White Rose Research Online. (2022, June 15). Safe Handling of Air-Sensitive Organometallic Reagents Using Schlenk Line Techniques. Retrieved from [Link]
Zhang, W., et al. (2021). Late-stage difluoromethylation: concepts, developments and perspective. Chemical Society Reviews, 50(12), 7034-7067. DOI:10.1039/D1CS00360G. Retrieved from [Link]
ResearchGate. (2022, June 15). Safe Handling of Air-Sensitive Organometallic Reagents Using Schlenk Line Techniques: Negishi Cross-Couplings for Trainee Graduate Students. Retrieved from [Link]
Hindawi. (2022, March 9). Thermal Hazards of Synthesizing a Grignard Reagent under Different Dosing Rates. Retrieved from [Link]
Journal of the American Chemical Society. (2004, September 24). Crystal Engineering Approach To Forming Cocrystals of Amine Hydrochlorides with Organic Acids. Molecular Complexes of Fluoxetine Hydrochloride with Benzoic, Succinic, and Fumaric Acids. Retrieved from [Link]
Reddit. (2023, June 22). Hydrochloride salt of amine. r/OrganicChemistry. Retrieved from [Link]
ResearchGate. (2025, October 30). Recent Advances in Difluoromethylation Reaction. Retrieved from [Link]
Laboratory Safety Standard Operating Procedure (SOP). (2018, July 16). for the use of hazardous materials or equipment. Retrieved from [Link]
American Chemical Society. (n.d.). Grignard Reaction. Retrieved from [Link]
Helmholtz-Zentrum Dresden-Rossendorf. (n.d.). Process control and real-time monitoring of Grignard reactions. Retrieved from [Link]
MDPI. (2019, December 6). Photocatalytic Difluoromethylation Reactions of Aromatic Compounds and Aliphatic Multiple C–C Bonds. Retrieved from [Link]
ResearchGate. (2024, May 15). The F‐Difluoromethyl Group: Challenges, Impact and Outlook. Retrieved from [Link]
ResearchGate. (2020, April 30). Safety aspects of the process control of Grignard reactions. Retrieved from [Link]
Informa Healthcare. (2012, June 12). Hydrochloride salt co-crystals: Preparation, characterization and physicochemical studies. Retrieved from [Link]
Gibson, E. K. (2007). Amine hydrochloride salts : a problem in polyurethane synthesis. PhD thesis, University of Glasgow. Retrieved from [Link]
PubMed. (2022, December 5). Design, synthesis, and pharmacological evaluation of 2-(1-(1,3,4-thiadiazol-2-yl)piperidin-4-yl)ethan-1-ol analogs as novel glutaminase 1 inhibitors. Retrieved from [Link]
Google Patents. (n.d.). CN111116456B - Preparation method of 4, 4-difluoropiperidine hydrochloride.
Google Patents. (n.d.). WO2013127913A1 - 4,4-difluoro-piperidine-compounds.
Technical Support Center: Overcoming Steric Hindrance in 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol HCl Coupling Reactions
Welcome to our dedicated technical support guide for researchers, scientists, and drug development professionals. This resource addresses the specific challenges associated with the coupling reactions of 2,2-Difluoro-1-(...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to our dedicated technical support guide for researchers, scientists, and drug development professionals. This resource addresses the specific challenges associated with the coupling reactions of 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol hydrochloride. The significant steric hindrance around the secondary alcohol, compounded by the electronic effects of the adjacent difluoromethyl group, often leads to low yields and challenging reaction conditions. This guide provides in-depth troubleshooting strategies, frequently asked questions (FAQs), and detailed protocols to help you navigate these synthetic hurdles.
The core challenge with this substrate lies in the crowded environment of the secondary alcohol. The piperidine ring in a chair conformation presents axial and equatorial protons that flank the reaction center, while the difluoromethyl group further obstructs the approach of incoming reagents. Understanding and mitigating these steric and electronic factors is paramount for successful coupling.
Troubleshooting Guide: Common Issues and Solutions
This section is designed in a question-and-answer format to directly address common problems encountered during the coupling of 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol HCl.
Question 1: My amide coupling reaction with a carboxylic acid is showing low to no conversion. What are the likely causes and how can I improve the yield?
Answer: Low conversion in amide coupling with this sterically hindered alcohol is a frequent issue. The primary culprits are often inadequate activation of the carboxylic acid, steric clash preventing the nucleophilic attack of the amine, or the use of a suboptimal coupling reagent.
Insight into the Problem: The secondary alcohol on the piperidinyl ethanol derivative is a poor nucleophile due to steric hindrance. Furthermore, the electron-withdrawing nature of the difluoromethyl group can decrease the nucleophilicity of the alcohol. The piperidine nitrogen, once deprotonated from its HCl salt, is a more likely nucleophile for amide bond formation.
Strategic Solutions:
Choice of Coupling Reagent: For sterically demanding couplings, more potent activating agents are required. Standard reagents like DCC or EDC alone may be insufficient. Consider using uronium- or phosphonium-based reagents which are known for their high reactivity and are effective for hindered couplings.[1]
Employ Additives: The use of additives like HOBt or HOAt can facilitate the reaction by forming a more reactive activated ester intermediate, which can sometimes overcome steric barriers more effectively.
Consider Acyl Fluorides: For exceptionally challenging cases, converting the carboxylic acid to an acyl fluoride can be a powerful strategy. Acyl fluorides are highly reactive and less sterically demanding than other activated species. Reagents like BTFFH can be used for the in situ generation of acyl fluorides under mild conditions.[2][3]
Reaction Conditions: Increasing the reaction temperature can help overcome the activation energy barrier, but this must be done cautiously to avoid side reactions or racemization if chiral centers are present. Extending the reaction time is also a viable strategy.[4]
Question 2: I am attempting an etherification reaction (e.g., Williamson or Mitsunobu) and observing mainly starting material. What modifications should I try?
Answer: Etherification of this hindered secondary alcohol is challenging. The Williamson ether synthesis is often unsuitable for sterically congested alcohols due to competing elimination reactions.[5] The Mitsunobu reaction can also be sluggish with bulky substrates.[6]
Insight into the Problem: The steric bulk around the hydroxyl group makes it a poor nucleophile for SN2-type reactions. The conditions for the Williamson synthesis (strong base) can also lead to dehydrofluorination or other side reactions.
Strategic Solutions:
Alternative Etherification Methods:
Reductive Etherification: This metal-free method couples alcohols with carbonyl compounds using a silane and a thiourea catalyst and has been shown to be effective for hindered systems.[5]
Palladium-Catalyzed C-O Coupling: For coupling with aryl halides, palladium catalysis can be a powerful tool, although it may require careful optimization of ligands and conditions to overcome β-hydride elimination.[7]
Acid-Catalyzed Dehydration: While typically used for symmetrical ethers from primary alcohols, under certain conditions, acid catalysis can promote ether formation.[8][9]
Mitsunobu Reaction Optimization: If the Mitsunobu reaction is the desired route, consider using newer, more reactive phosphines and azodicarboxylates. Sonication has also been reported to improve yields for sterically hindered substrates in Mitsunobu reactions.[6]
Electrochemical Methods: Recent advances in electrochemistry offer novel ways to synthesize sterically hindered ethers under mild conditions by generating reactive carbocations that are then trapped by the alcohol nucleophile.[10]
Frequently Asked Questions (FAQs)
Q1: Which functional group is more reactive in 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol: the secondary alcohol or the piperidine nitrogen?
A1: The relative reactivity depends on the reaction conditions, particularly the pH. The piperidine nitrogen is generally a much stronger nucleophile than the secondary alcohol.[11] In its free base form, the piperidine nitrogen (pKa of the conjugate acid is ~11) will readily react with electrophiles. The secondary alcohol is a much weaker nucleophile. For selective reaction at the alcohol, the piperidine nitrogen must be protected. However, given the starting material is an HCl salt, the piperidine nitrogen is protonated. A stoichiometric amount of base will be required to free the amine for reaction. If only one equivalent of base is used, it will likely deprotonate the piperidinium ion, making the nitrogen the primary nucleophile.
Q2: How do the α-difluoro substituents affect the reactivity of the adjacent alcohol?
A2: The two fluorine atoms have a significant electron-withdrawing inductive effect. This effect can decrease the nucleophilicity of the alcohol by pulling electron density away from the oxygen atom. While this effect is well-documented for carbonyl reactivity, it can also influence the nucleophilicity of the alcohol.[12] Furthermore, fluorine can engage in hydrogen bonding, which may influence the solvation and reactivity of the hydroxyl group.[13]
Q3: Are there any protecting group strategies that can facilitate coupling at the alcohol?
A3: Yes, protecting the piperidine nitrogen is a crucial strategy to ensure selective reaction at the alcohol. Common N-protecting groups like Boc (tert-butyloxycarbonyl) or Cbz (carboxybenzyl) are suitable. Once the nitrogen is protected, the alcohol can be deprotonated with a strong base to form the alkoxide, which is a much better nucleophile for etherification reactions.
Experimental Protocols
Protocol 1: High-Efficiency Amide Coupling of a Hindered Carboxylic Acid using COMU
This protocol is designed for challenging amide bond formations where steric hindrance is a major obstacle.
Materials:
2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol HCl
Sterically hindered carboxylic acid (1.1 equiv)
COMU (1.2 equiv)
N,N-Diisopropylethylamine (DIPEA) (3.0 equiv)
Anhydrous N,N-Dimethylformamide (DMF)
Procedure:
To a dry reaction flask under an inert atmosphere (N2 or Ar), add 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol HCl and the carboxylic acid.
Dissolve the solids in anhydrous DMF.
Add DIPEA to the mixture and stir for 10 minutes at room temperature. This will neutralize the HCl salt and deprotonate the carboxylic acid.
In a separate vial, dissolve COMU in a small amount of anhydrous DMF.
Add the COMU solution to the reaction mixture dropwise at 0 °C.
Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.
Upon completion, quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).
Wash the combined organic layers with saturated NaHCO3 solution, followed by brine.
Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography.
Protocol 2: Reductive Etherification of a Hindered Aldehyde
This protocol is an effective metal-free alternative for the synthesis of sterically hindered ethers.[5]
To a dry reaction flask under an inert atmosphere, dissolve the 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol (free base), the aldehyde, and the Schreiner thiourea catalyst in anhydrous DCM.
Cool the mixture to 0 °C.
Slowly add chlorodimethylsilane (CDMS) to the reaction mixture.
Stir the reaction at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 4-12 hours. Monitor the reaction by TLC or LC-MS.
Upon completion, carefully quench the reaction with a saturated aqueous solution of NaHCO3.
Extract the product with DCM.
Wash the combined organic layers with brine, dry over anhydrous Na2SO4, filter, and concentrate.
Purify the crude product via column chromatography.
Diagram 1: Steric Hindrance around the Reactive Center
A schematic representation of the steric congestion.
Caption: Steric crowding around the secondary alcohol.
Diagram 2: Decision Workflow for Coupling Strategy
A flowchart to guide the selection of an appropriate coupling method.
Caption: Decision tree for coupling strategy selection.
References
ACS Publications. (2025). A General Method to Access Sterically Hindered and Complex Ethers. Retrieved from [Link]
Journal of the American Chemical Society. (2019). Catalytic Cross-Coupling of Secondary Alcohols. Retrieved from [Link]
National Institutes of Health. (n.d.). Amide Bond Bioisosteres: Strategies, Synthesis, and Successes. Retrieved from [Link]
Organic Chemistry Portal. (n.d.). Mitsunobu Reaction. Retrieved from [Link]
Royal Society of Chemistry. (2015). Applying old tricks to new problems: Acyl Fluorides in Sterically Hindered Amide Coupling. Retrieved from [Link]
ACS Publications. (2018). Palladium-Catalyzed C–O Coupling of a Sterically Hindered Secondary Alcohol with an Aryl Bromide and Significant Purity Upgrade in the API Step. Retrieved from [Link]
The Royal Society of Chemistry. (2014). Ester Coupling Reactions– an Enduring Challenge in the Chemical Synthesis of Bioactive Natural Products. Retrieved from [Link]
ACS Catalysis. (2017). A Cross-Coupling Approach to Amide Bond Formation from Esters. Retrieved from [Link]
Organic Chemistry Portal. (n.d.). Ether synthesis by etherification (alkylation). Retrieved from [Link]
Royal Society of Chemistry. (2022). Branching out: redox strategies towards the synthesis of acyclic α-tertiary ethers. Retrieved from [Link]
Aapptec Peptides. (n.d.). Coupling Reagents. Retrieved from [Link]
NSF PAR. (n.d.). 2-Azaaryl-1-methylpyridinium Halides: Aqueous-Soluble Activating Reagents for Efficient Amide Coupling in Water. Retrieved from [Link]
National Institutes of Health. (2023). Direct formation of amide/peptide bonds from carboxylic acids: no traditional coupling reagents, 1-pot, and green. Retrieved from [Link]
ACS Publications. (2024). eEtherification: An Electrochemical Strategy toward the Synthesis of Sterically Hindered Dialkyl Ethers from Activated Alcohols. Retrieved from [Link]
AIR Unimi. (n.d.). MINIREVIEW Amide bond formation strategies: latest advances on a dateless transformation. Retrieved from [Link]
Master Organic Chemistry. (2014). Alcohols To Ethers via Acid Catalysis. Retrieved from [Link]
Springer. (2025). Adaptive alcohols-alcohols cross-coupling via TFA catalysis: access of unsymmetrical ethers. Retrieved from [Link]
National Institutes of Health. (2025). Electrochemical Halogenation and Etherification of Alcohols Enabled by a Halide-Coupled Phosphine Oxidation. Retrieved from [Link]
Beilstein Journal of Organic Chemistry. (2017). Conformational preferences of α-fluoroketones may influence their reactivity. Retrieved from [Link]
Chemistry Steps. (2024). Amines to Alcohols. Retrieved from [Link]
The Journal of Organic Chemistry. (2008). Substituent Effects on Aryltrifluoroborate Solvolysis in Water: Implications for Suzuki−Miyaura Coupling and the Design of Stable 18F-Labeled Aryltrifluoroborates for Use in PET Imaging. Retrieved from [Link]
ResearchGate. (n.d.). The Influence of Fluoroalkyl Group in Alcohol on the Interaction between Alcohols and Fluoride Ion. Retrieved from [Link]
ChemRxiv. (n.d.). Reimagining Enantioselective Aminoalcohol Synthesis via Chemoselective Electrocatalytic Radical Cross Couplings. Retrieved from [Link]
RSC Publishing. (1966). The effect of α-fluoro-substituents on the SN reactivity of the C–Cl linkage. Retrieved from [Link]
National Institutes of Health. (n.d.). Hydrogen Bonding and Polymorphism of Amino Alcohol Salts with Quinaldinate. Retrieved from [Link]
Diva-portal.org. (n.d.). Amino Alcohols: Stereoselective Synthesis and Applications in Diversity-Oriented Synthesis. Retrieved from [Link]
MDPI. (2018). Pd-Catalyzed Mizoroki-Heck Reactions Using Fluorine-Containing Agents as the Cross-Coupling Partners. Retrieved from [Link]
Technical Support Center: Chiral Separation of 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol hydrochloride
Welcome to the technical support guide for resolving chiral separation challenges associated with 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol hydrochloride. This molecule presents a unique set of analytical hurdles due to...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the technical support guide for resolving chiral separation challenges associated with 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol hydrochloride. This molecule presents a unique set of analytical hurdles due to its structural characteristics: a basic piperidine nitrogen, a chiral alcohol center, and geminal fluorine atoms. This guide is structured to provide researchers, scientists, and drug development professionals with a logical framework for method development and troubleshooting, moving from general questions to in-depth, problem-specific solutions.
Frequently Asked Questions (FAQs)
This section addresses common initial questions to quickly orient you to the key challenges and starting points for this analysis.
Q1: What are the primary challenges in developing a chiral separation method for this compound?
A1: The main challenges stem from three core structural features:
Basic Piperidine Nitrogen: The secondary amine in the piperidine ring (pKa ≈ 11) is a strong base. On standard silica-based chiral stationary phases (CSPs), this group can interact strongly with residual acidic silanols, leading to severe peak tailing and poor chromatographic efficiency.[1]
Lack of a Strong UV Chromophore: The molecule does not possess significant UV-absorbing groups, making detection challenging with standard UV-Vis detectors, especially at low concentrations.
Unique Stereoelectronic Properties: The presence of two fluorine atoms adjacent to the chiral center can influence the molecule's interaction with the CSP, requiring careful selection of the stationary phase to achieve enantioselective recognition.[2][3]
Q2: Which type of chiral stationary phase (CSP) is a good starting point for screening?
A2: Polysaccharide-based CSPs are the most versatile and successful for a wide range of chiral compounds and should be your primary screening tool.[4][5][6] Specifically, start with columns based on:
Amylose tris(3,5-dimethylphenylcarbamate)
Cellulose tris(3,5-dimethylphenylcarbamate)
These phases offer a variety of chiral recognition mechanisms and can be used in normal-phase, polar organic, reversed-phase, and SFC modes.[4]
Q3: My peaks are tailing significantly. Is this expected and how can I fix it?
A3: Yes, peak tailing is a very common and expected issue for this basic compound. It is caused by strong secondary ionic interactions between the protonated piperidine nitrogen and acidic silanol groups on the silica surface of the CSP.[1] To resolve this, you must add a basic modifier to your mobile phase to compete for these active sites. Common choices include:
For Normal Phase/Polar Organic Mode: 0.1% to 0.4% diethylamine (DEA) or triethylamine (TEA).
For Reversed-Phase Mode: Using a buffer system like ammonium bicarbonate or ammonium acetate can often provide sufficient ionic strength and pH control to improve peak shape.[7]
Q4: Given the poor UV absorbance, what are the recommended detection methods?
A4: While a UV detector can be used at low wavelengths (e.g., < 210 nm), you will likely face sensitivity issues. For better performance, consider the following alternatives:
Mass Spectrometry (MS): This is the preferred method, offering high sensitivity and selectivity. It is compatible with reversed-phase and SFC mobile phases.[8]
Charged Aerosol Detector (CAD) or Evaporative Light Scattering Detector (ELSD): These are universal detectors that do not rely on a chromophore and can be excellent alternatives to UV.
Pre-column Derivatization: This involves reacting the analyte with a UV-active agent to attach a chromophore. While effective, this adds a step to your workflow and requires careful validation.[6][9]
Q5: Is Supercritical Fluid Chromatography (SFC) a viable option for this separation?
A5: Absolutely. SFC is an excellent and often superior technique for chiral separations of compounds like this.[2][10] Its advantages include high speed, reduced solvent consumption (making it a "greener" alternative), and high efficiency.[11] The mobile phase, typically carbon dioxide with an alcohol modifier, is highly compatible with MS detection. The same polysaccharide CSPs used for HPLC are the primary choice for SFC.[2]
In-Depth Technical Guide: A Strategic Approach to Method Development
A systematic screening approach is the most efficient path to a robust chiral separation method. The goal is to explore a diverse chemical space by testing different combinations of stationary and mobile phases.
Initial Method Development Workflow
The following workflow provides a structured path for initial screening, designed to maximize the probability of finding a successful separation.
Caption: A systematic workflow for initial chiral method development screening.
Recommended Screening Conditions
For efficiency, screen multiple columns in parallel using a column switcher if available. The selection of an appropriate column is the most crucial step in developing a chiral separation method.[4]
Rationale: SFC is preferred due to faster run times and higher efficiency enabled by the low viscosity of supercritical CO₂.[2][10] For HPLC, normal phase often provides better selectivity for polysaccharide CSPs.[4] Reversed-phase is a good alternative and is highly compatible with MS detection.[7] A basic additive like DEA is essential in non-aqueous mobile phases to prevent peak tailing.[12]
Troubleshooting Guide
This section provides solutions to specific problems you may encounter after your initial screening.
Issue 1: No Separation or Poor Resolution (Rs < 1.5)
Q: My initial screen yielded no separation on any column. What is my next step?
A: If a comprehensive screen on polysaccharide columns fails, it indicates that different chiral recognition mechanisms are needed.
Action 1: Switch to a Macrocyclic Glycopeptide CSP. Columns like Chirobiotic V or T operate on different principles (inclusion, ionic, and hydrogen bonding interactions) and are excellent for ionizable molecules. They are typically used in polar ionic mode (e.g., Methanol with 0.1% Acetic Acid and 0.1% TEA) or reversed-phase mode.
Action 2: Modify the Mobile Phase Drastically. Selectivity in chiral separations can be highly sensitive to mobile phase composition.[5] For a column that showed even a hint of separation, try changing the alcohol modifier (e.g., from isopropanol to ethanol in normal phase) or the organic modifier (from acetonitrile to methanol in reversed-phase).[7] Sometimes, this simple change can dramatically improve or even invert the elution order.[5]
Caption: Decision tree for troubleshooting poor enantiomeric resolution.
Q: I have partial separation. How can I improve it to baseline resolution (Rs ≥ 1.5)?
A: Partial separation is an excellent starting point. Fine-tuning the conditions can push it to baseline.
Action 1: Optimize Mobile Phase Strength. In normal phase, decrease the percentage of alcohol to increase retention and resolution. In reversed-phase, decrease the percentage of organic modifier.[7] Be aware that this will increase run time.
Action 2: Adjust the Temperature. Temperature can have a significant and non-linear effect on chiral separations.[13][14] Test temperatures both above and below your screening temperature (e.g., 15°C and 40°C). Lower temperatures often increase enantioselectivity, but at the cost of broader peaks and higher backpressure. In some cases, increasing temperature can improve efficiency and even reverse the elution order.[5][15]
Action 3: Lower the Flow Rate. Reducing the flow rate can increase the number of theoretical plates and improve resolution, particularly if the separation is kinetically limited.[1]
Issue 2: Peak Splitting
Q: My analyte peak is appearing as a doublet or has a significant shoulder. What could be the cause?
A: Peak splitting usually points to a physical problem in the system or a significant mismatch between the sample solvent and the mobile phase.[16]
Cause 1: Sample Solvent Incompatibility. This is the most common cause. If your sample is dissolved in a solvent much stronger than the mobile phase (e.g., dissolved in 100% methanol and injected into a mobile phase with 10% methanol), it can cause the peak to distort and split.[17][18]
Solution: Re-dissolve your sample in the initial mobile phase or in a solvent that is weaker than the mobile phase.
Cause 2: Column Void or Contamination. A void at the head of the column or particulate contamination on the inlet frit can create two different flow paths for the analyte, resulting in a split peak.[16][18]
Solution: First, try backflushing the column according to the manufacturer's instructions. If this doesn't work, the column may be permanently damaged and need replacement. Using a guard column can help protect the analytical column.[17]
Cause 3: Extra-Column Dead Volume. A poorly made connection (e.g., between the tubing and the column) can introduce a small void where the sample can get mixed, leading to peak distortion.[18]
Solution: Check all fittings, particularly at the column inlet and outlet, to ensure they are properly seated and there is no gap between the tubing and the port.
Issue 3: Irreproducible Retention Times and/or Resolution
Q: My results are not consistent from one run to the next. What should I check?
A: Irreproducibility in chiral separations often comes down to insufficient equilibration or subtle changes in the mobile phase or temperature.
Action 1: Ensure Thorough Column Equilibration. Chiral stationary phases, especially when using mobile phase additives, can require long equilibration times. When you change the mobile phase, ensure you flush the column with at least 20-30 column volumes of the new mobile phase before injecting your sample.[1]
Action 2: Check for Additive "Memory Effects". Basic or acidic additives can strongly adsorb to the stationary phase. If you previously used an additive and then removed it from the mobile phase, the column may "remember" it for a long time, causing drifting retention times.[19][20]
Solution: If you suspect a memory effect, you may need to perform a dedicated column flush with a stronger, intermediate-polarity solvent (if your CSP allows it—check the manufacturer's guide). For immobilized CSPs, solvents like dichloromethane or ethyl acetate can be used for regeneration.[21]
Action 3: Control Temperature. As mentioned, chiral separations are often temperature-sensitive. Use a high-quality column oven and ensure it maintains a stable temperature throughout the analysis.[1]
Action 4: Prepare Fresh Mobile Phase. Mobile phase composition can change over time due to the evaporation of volatile components (especially in normal phase). Prepare fresh mobile phase daily for the best reproducibility.
Detailed Experimental Protocols
Protocol 1: Universal Column Flushing and Equilibration
This protocol should be followed whenever a new column is installed or the mobile phase is changed significantly.
Initial Flush: Disconnect the column from the detector and flush it with 100% Isopropanol (IPA) at 0.5 mL/min for 10 minutes to remove storage solvent.
Introduce Mobile Phase: Switch to the new mobile phase without any additives first. Flush with 10 column volumes.
Introduce Additives: Switch to the final mobile phase containing the required additives (e.g., 0.2% DEA).
Equilibrate: Reduce the flow rate to the analytical method's setting and continue to flush for at least 20 column volumes. For a standard 4.6 x 250 mm column, this is approximately 30-40 minutes.
Check for Stability: Perform several blank injections followed by injections of a standard. Retention times should not drift by more than ±1%.
Protocol 2: Troubleshooting Peak Tailing for Basic Analytes
Confirm the Problem: Inject a neutral chiral compound if available. If it does not tail, the issue is specific to your basic analyte.
Introduce a Basic Additive: Start by adding 0.1% DEA (for NP/PO) or using an ammonium-based buffer (for RP).
Incrementally Increase Additive: If tailing persists, increase the DEA concentration in steps of 0.1% up to a maximum of 0.4-0.5%. Note that excessive DEA can sometimes reduce enantioselectivity.
Consider a Different Additive: In some cases, a different base like triethylamine (TEA) or a volatile salt in polar organic mode may provide a better peak shape.
Evaluate a Different CSP: If peak shape cannot be corrected with additives, consider a CSP based on a different support material or one with end-capping that is more resistant to secondary interactions.
References
A Strategy for Developing HPLC Methods for Chiral Drugs.
Playing with Selectivity for Optimal Chiral Separation.
Chiral Method Development Str
Effect of Temperature on Enantiomer Separation of Oxzepam and Lorazepam by High-Performance Liquid Chromatography on a β.
Temperature's Effects on Chromatographic Enantiomer Disproportionation Examined.
Memory effect of mobile phase additives in chiral separations on a Chiralpak AD column.
The Effect of Temperature on the High-Performance Liquid Chromatographic Separation of Enantiomers on Covalently Immobilized Polysaccharide-Based Chiral Stationary Phase.
Reversed Phase Chiral Method Development Using Polysaccharide-based Stationary Phases.
The effect of temperature on the separation of enantiomers with coated and covalently immobilized polysaccharide-based chiral stationary phases.
Chiral Separation and Enantiomeric Analysis: Critical Importance in Pharmaceutical Development. American Pharmaceutical Review.
Effect of Mobile Phase Additive on Enantiomer Resolution for Chiral Amines on Polysaccharide-derived Chiral Stationary Phases by High Performance Liquid Chrom
Application Note: Chiral HPLC Methods for the Enantioseparation of 2-Piperidinemethanol. Benchchem.
Memory effect of mobile phase additives in chiral separation on a Chiralpak AD column.
It Isn't Always The Column: Troubleshooting Your HPLC Separ
Troubleshooting guide for HPLC analysis of chiral compounds. Benchchem.
Resurgence in Fluorinated Chiral Polysaccharide Phases for Supercritical Fluid Chromatography.
Accessing (Multi)Fluorinated Piperidines Using Heterogeneous Hydrogenation.
The Impact of Gem-Difluorination on a Piperidine Scaffold: A Comparative Analysis of 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol and its Non-Fluorinated Analog
A Technical Guide for Drug Discovery Professionals In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine into small molecules has emerged as a powerful tool for optimizing pharmacokineti...
Author: BenchChem Technical Support Team. Date: April 2026
A Technical Guide for Drug Discovery Professionals
In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine into small molecules has emerged as a powerful tool for optimizing pharmacokinetic and pharmacodynamic properties.[1][2][3] This guide provides a detailed comparative analysis of 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol hydrochloride and its non-fluorinated counterpart, 1-(piperidin-4-yl)ethan-1-ol. Through an examination of their synthesis, physicochemical properties, and predicted biological performance, we will elucidate the profound impact of gem-difluorination on this piperidine scaffold. This document is intended to serve as a comprehensive resource for researchers, scientists, and drug development professionals, offering both theoretical insights and practical experimental protocols.
The Rationale for Fluorination: Enhancing Drug-Like Properties
The introduction of fluorine into a drug candidate can elicit a range of beneficial effects. The high electronegativity of fluorine and the strength of the carbon-fluorine bond can significantly alter a molecule's metabolic stability, lipophilicity, and basicity (pKa).[1][2][3][4] These modifications can lead to improved oral bioavailability, enhanced target affinity, and a more favorable overall drug profile.[1][4] This guide will explore these principles through the direct comparison of a gem-difluorinated piperidine ethanol derivative and its hydrocarbon analog.
Synthesis of Target Compounds
The synthesis of both the fluorinated and non-fluorinated piperidine analogs commences from a common intermediate, N-Boc-4-piperidone. The tert-butyloxycarbonyl (Boc) protecting group is utilized to prevent side reactions involving the piperidine nitrogen during the initial synthetic steps.
Synthesis of 1-(piperidin-4-yl)ethan-1-ol (Non-Fluorinated Analog)
The synthesis of the non-fluorinated analog is readily achieved through a Grignard reaction.
Step 1: Synthesis of 1-(N-Boc-piperidin-4-yl)ethan-1-ol
N-Boc-4-piperidinecarboxaldehyde is reacted with a methylmagnesium halide (e.g., methylmagnesium bromide) in an ethereal solvent such as tetrahydrofuran (THF) or diethyl ether. The Grignard reagent adds to the carbonyl group of the aldehyde, and subsequent aqueous workup yields the secondary alcohol.
Step 2: Deprotection
The Boc protecting group is removed under acidic conditions, typically using trifluoroacetic acid (TFA) in dichloromethane (DCM) or hydrochloric acid (HCl) in an appropriate solvent, to yield 1-(piperidin-4-yl)ethan-1-ol.
Synthesis of 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol hydrochloride (Fluorinated Analog)
The introduction of the difluoromethyl group requires a different synthetic strategy, often employing a Reformatsky-type reaction.
Step 1: Synthesis of ethyl 2,2-difluoro-3-hydroxy-3-(N-Boc-piperidin-4-yl)propanoate
N-Boc-4-piperidinecarboxaldehyde is treated with ethyl bromodifluoroacetate in the presence of activated zinc dust. This reaction forms an organozinc intermediate that adds to the aldehyde, yielding the β-hydroxy-α,α-difluoroester.
Step 2: Reduction of the Ester
The resulting ester is then reduced to the primary alcohol using a suitable reducing agent, such as lithium aluminium hydride (LiAlH4) in THF, to afford 2,2-difluoro-1-(N-Boc-piperidin-4-yl)ethan-1-ol.
Step 3: Deprotection and Salt Formation
The Boc group is removed with HCl in a suitable solvent, such as dioxane or methanol, which concurrently forms the hydrochloride salt of the final product, 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol hydrochloride.
Physicochemical Properties: A Head-to-Head Comparison
Table 1. Predicted Physicochemical Properties of the Non-Fluorinated and Fluorinated Piperidine Analogs.
Basicity (pKa)
The strong electron-withdrawing nature of the two fluorine atoms will significantly decrease the electron density on the piperidine nitrogen, thereby reducing its basicity. This is a well-documented effect of fluorination in proximity to a basic center.[1][5] A lower pKa can have profound implications for a drug candidate's absorption, distribution, and off-target effects, such as hERG channel binding.
Lipophilicity (LogP)
The effect of fluorination on lipophilicity is complex. While a single fluorine atom often increases lipophilicity, the introduction of multiple fluorine atoms can have varied effects. In the case of the gem-difluoro group, it is anticipated to increase the LogP value compared to the non-fluorinated analog. This increased lipophilicity can influence membrane permeability and plasma protein binding.
Performance in Key Experimental Assays
To empirically validate the predicted differences between the fluorinated and non-fluorinated analogs, a series of in vitro assays are essential. The following sections detail the experimental protocols for these critical studies.
Metabolic Stability Assay
Objective: To determine the rate of metabolic degradation of the compounds in the presence of liver enzymes.
Rationale: The C-F bond is significantly stronger than a C-H bond, making it less susceptible to oxidative metabolism by cytochrome P450 (CYP) enzymes.[6] Therefore, the difluorinated analog is expected to exhibit greater metabolic stability.
Figure 1. Workflow for the in vitro microsomal stability assay.
Experimental Protocol: A detailed protocol for a microsomal stability assay can be found in the supplementary information.
Lipophilicity (LogP) Determination
Objective: To experimentally measure the octanol-water partition coefficient (LogP).
Rationale: As predicted, the difluorinated analog is expected to have a higher LogP. This can be experimentally verified using a reverse-phase high-performance liquid chromatography (RP-HPLC) method.
Figure 2. Workflow for determining LogP using RP-HPLC.
Experimental Protocol: A detailed protocol for LogP determination via RP-HPLC is provided in the supplementary information.
Acidity/Basicity (pKa) Determination
Objective: To experimentally measure the pKa of the piperidine nitrogen.
Rationale: The inductive effect of the fluorine atoms is predicted to lower the pKa. Potentiometric titration is the gold-standard method for accurate pKa determination.
Optimizing LC-MS Purity Validation for Highly Polar Fluorinated Amines: A Comparative Guide for 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol Hydrochloride
As drug discovery increasingly relies on fluorinated bioisosteres to modulate lipophilicity and metabolic stability, analytical scientists are frequently tasked with validating the purity of highly polar, basic intermedi...
Author: BenchChem Technical Support Team. Date: April 2026
As drug discovery increasingly relies on fluorinated bioisosteres to modulate lipophilicity and metabolic stability, analytical scientists are frequently tasked with validating the purity of highly polar, basic intermediates. 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol hydrochloride represents a quintessential analytical nightmare for traditional reversed-phase liquid chromatography (RP-LC).
This guide objectively compares three chromatographic strategies for the LC-MS purity validation of this molecule, explaining the mechanistic causality behind their performance, and provides a self-validating, phase-appropriate protocol grounded in current regulatory standards.
The Analytical Challenge: Causality of Chromatographic Behavior
To design a robust LC-MS method, we must first deconstruct the physicochemical properties of 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol hydrochloride:
High Basicity: The secondary amine in the piperidine ring (pKa ~10) is fully protonated at standard acidic LC pH levels.
Extreme Polarity: The combination of the difluoroethanol moiety, the protonated amine, and the hydrochloride salt form creates a massive hydration shell around the molecule in aqueous solutions.
When injected onto a standard C18 Reversed-Phase column, the molecule's polarity prevents it from partitioning into the hydrophobic alkyl chains, causing it to elute in the void volume (
k′<1
). Furthermore, the protonated piperidine nitrogen engages in secondary electrostatic interactions with residual ionized silanols on the silica backbone—a well-documented phenomenon in the [1]. This results in severe peak tailing, destroying resolution and making accurate quantitation impossible.
Methodological Comparison: Finding the Optimal LC-MS Strategy
To overcome these challenges, analytical scientists typically evaluate three distinct chromatographic pathways.
Alternative 1: Standard RP-LC (The Baseline Failure)
Conditions: C18 column, Mobile Phase A: 0.1% Formic Acid (FA) in Water, Mobile Phase B: 0.1% FA in Acetonitrile (MeCN).
Outcome: The molecule elutes almost immediately. The weak ion-pairing capability of formate is insufficient to mask the basic amine, leading to unacceptable peak asymmetry.
Alternative 2: Ion-Pairing RP-LC (The Mass Spec Trap)
Conditions: C18 column, Mobile Phase A: 0.05% Trifluoroacetic Acid (TFA) in Water, Mobile Phase B: 0.05% TFA in MeCN.
Outcome: TFA forms a strong, hydrophobic ion pair with the basic piperidine nitrogen, successfully neutralizing its charge and increasing retention (
k′>3
). However, this is a fatal choice for LC-MS. TFA has high surface tension and a high gas-phase proton affinity, which severely suppresses electrospray ionization (ESI) efficiency, rendering trace-level impurity detection impossible.
Alternative 3: Hydrophilic Interaction Liquid Chromatography (The Superior Choice)
Conditions: Zwitterionic (ZIC-HILIC) column, Mobile Phase A: 10 mM Ammonium Acetate in Water, Mobile Phase B: Acetonitrile.
Outcome: HILIC operates in an orthogonal mode to RP-LC. The bulk mobile phase is highly organic (>70% MeCN), while the polar stationary phase holds a stagnant, water-rich layer. The highly polar difluoro-piperidine derivative partitions deeply into this aqueous layer, as described in [2]. Furthermore, the high volatility of the acetonitrile-rich mobile phase exponentially enhances ESI droplet desolvation, yielding a dramatic increase in MS sensitivity, supported by [3].
Quantitative Performance Data
Method
Stationary Phase
Mobile Phase Modifier
Retention Factor (
k′
)
Tailing Factor (
As
)
Theoretical Plates (
N
)
Relative MS Sensitivity
1. Standard RP-LC
C18 (Endcapped)
0.1% Formic Acid
0.4
2.9
2,100
1x (Baseline)
2. Ion-Pairing RP-LC
C18 (Endcapped)
0.05% Trifluoroacetic Acid
3.8
1.2
9,500
0.05x (Severe Suppression)
3. HILIC (Recommended)
Zwitterionic (ZIC-HILIC)
10 mM Ammonium Acetate
4.2
1.05
16,800
18x (Enhanced Desolvation)
Method Selection & Validation Workflow
Figure 1: Decision matrix and validation workflow for polar basic amine LC-MS method development.
Self-Validating HILIC-MS/MS Experimental Protocol
To ensure absolute trustworthiness, the following protocol is designed as a "self-validating system." It incorporates internal logic gates that prevent the progression of the analysis if system integrity is compromised, strictly adhering to the [4].
Phase 1: Preparation & Causality Checks
Mobile Phase Preparation:
Buffer (A): 10 mM Ammonium Acetate in MS-grade
H2O
, adjusted to pH 5.8. (Causality: Acetate provides necessary ionic strength to mitigate secondary silanol interactions without suppressing MS signal).
Organic (B): 100% MS-grade Acetonitrile.
Sample Diluent Matching (Critical Step):
Prepare samples in 75% Acetonitrile / 25% Water .
Causality: In HILIC, injecting a highly aqueous sample disrupts the stationary phase's water layer, causing severe peak splitting. The diluent must closely match the high-organic starting conditions of the mobile phase.
Phase 2: System Suitability Testing (SST) - The Internal Gatekeeper
Before running unknown samples, the system must prove its fitness.
Equilibration: Flush the ZIC-HILIC column with 90% B for 20 column volumes. (HILIC requires longer equilibration times than RP-LC to establish the hydration layer).
SST Injection Sequence: Inject the nominal concentration reference standard (e.g., 10 µg/mL) six consecutive times.
Automated Logic Gate: The sequence automatically halts unless the following criteria are met:
Retention Time %RSD
≤1.0%
Peak Area %RSD
≤2.0%
Tailing Factor (
As
)
≤1.5
Phase 3: The ICH Q2(R2) Validation Sequence
Once SST passes, execute the validation sequence using ESI+ Multiple Reaction Monitoring (MRM) mode.
Specificity (Carryover Check): Inject a diluent blank immediately after the highest calibration standard.
Pass Criterion: Target peak area in the blank must be
<0.1%
of the nominal standard area.
Linearity & Range: Inject calibration standards at 50%, 75%, 100%, 125%, and 150% of the target concentration.
Pass Criterion: Linear regression (
R2
)
≥0.995
.
Accuracy (Recovery): Spike known amounts of the reference standard into a synthetic matrix (if applicable) at 3 concentration levels (Low, Mid, High) in triplicate.
Pass Criterion: Back-calculated recovery must fall between 95.0% and 105.0%.
Limit of Quantitation (LOQ): Determine the lowest concentration where the Signal-to-Noise (S/N) ratio is
≥10:1
with an accuracy of
±15%
.
Conclusion
For highly polar, fluorinated basic amines like 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol hydrochloride, traditional RP-LC methods force a compromise between chromatographic peak shape and MS sensitivity. By pivoting to a HILIC-based methodology, analytical scientists can leverage the molecule's extreme polarity as an advantage, achieving robust retention, excellent peak symmetry, and an 18-fold increase in MS sensitivity.
References
Methods from Mars? Coping with Chromatographic Legacies
LCGC International
URL:[Link]
Hydrophilic Interaction Chromatography Using Silica Columns for the Retention of Polar Analytes and Enhanced ESI-MS Sensitivity
Waters Corporation
URL:[Link]
ICH Q2(R2) Validation of Analytical Procedures - Scientific Guideline
International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH) / European Medicines Agency (EMA)
URL:[Link]
Validation
A Comparative Stability Analysis: 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol Hydrochloride vs. Free Base
A Guide for Drug Development Professionals In pharmaceutical development, the selection of an appropriate salt form for an active pharmaceutical ingredient (API) is a critical decision that profoundly impacts its stabili...
Author: BenchChem Technical Support Team. Date: April 2026
A Guide for Drug Development Professionals
In pharmaceutical development, the selection of an appropriate salt form for an active pharmaceutical ingredient (API) is a critical decision that profoundly impacts its stability, bioavailability, and manufacturability. This guide provides a comprehensive framework for comparing the stability of 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol as a hydrochloride salt versus its free base form. We will delve into the underlying chemical principles, present detailed experimental protocols for characterization, and offer a robust methodology for comparative stability assessment under various stress conditions.
Introduction: The Rationale for Salt Selection
The conversion of a free base, particularly a weakly basic amine like the piperidine moiety in our target molecule, into a salt form is a common strategy to enhance its physicochemical properties. The primary motivation is often a significant improvement in aqueous solubility and dissolution rate, which can directly influence bioavailability. Furthermore, salts typically exhibit higher melting points and a more crystalline nature compared to their free base counterparts, which can be advantageous for formulation and handling.
However, the introduction of a counter-ion (chloride, in this case) is not without potential liabilities. The hydrochloride salt may exhibit increased hygroscopicity, a greater propensity for polymorphism, and potential for disproportionation back to the free base under certain pH conditions. Therefore, a direct, data-driven comparison is not merely recommended; it is essential for selecting the optimal form for clinical development.
Physicochemical Characterization: A Head-to-Head Comparison
The initial step in this analysis is to characterize the fundamental physicochemical properties of both the hydrochloride salt and the free base. These parameters provide the first clues into their relative stability and handling characteristics.
Salt formation often leads to a more ordered, crystalline lattice structure, which is generally preferred for manufacturing.
Aqueous Solubility
Low to moderate
High
The ionic nature of the HCl salt allows for favorable interactions with polar water molecules, drastically increasing solubility.
Melting Point
Lower
Higher
The strong ionic interactions in the salt's crystal lattice require more energy to overcome than the intermolecular forces of the free base.
pKa (Piperidine)
~10-11 (Predicted)
Not directly applicable (fully protonated)
The high pKa of the piperidine nitrogen indicates it is a strong base, making it an excellent candidate for stable salt formation.
Hygroscopicity
Low
Moderate to High
Hydrochloride salts are known to be more hygroscopic than their corresponding free bases, which can affect stability and require controlled storage.
Experimental Design for Stability Assessment
A comprehensive stability study involves subjecting both the salt and free base to accelerated degradation conditions. This "forced degradation" approach helps to rapidly identify potential degradation pathways and compare the intrinsic stability of the molecules. The International Council for Harmonisation (ICH) Q1A(R2) guidelines provide a framework for such studies.
Workflow for Comparative Stability Testing
Caption: Workflow for the forced degradation stability study.
Protocol 1: Hygroscopicity Assessment
Objective: To quantify and compare the water uptake of the hydrochloride salt and the free base under various relative humidity (RH) conditions.
Sample Preparation: Accurately weigh approximately 10 mg of each compound into separate, pre-weighed sample pans suitable for a dynamic vapor sorption (DVS) analyzer.
Drying: Dry the samples in the DVS instrument under a stream of dry nitrogen (0% RH) at 25°C until a stable weight is achieved (<0.002% change over 5 minutes). This establishes the dry reference mass.
Sorption/Desorption Cycle:
Increase the RH in stepwise increments from 0% to 90% (e.g., 10% steps), allowing the sample to equilibrate at each step.
Once 90% RH is reached and equilibrated, decrease the RH in the same stepwise manner back to 0%.
Data Analysis: Plot the percentage change in mass versus RH. A significant mass increase (>1-2%) indicates hygroscopicity. The salt is expected to absorb significantly more water than the free base.
Protocol 2: Forced Degradation Study
Objective: To compare the chemical stability of both forms under hydrolytic, oxidative, and photolytic stress.
Stock Solution Preparation: Prepare 1 mg/mL stock solutions of both the free base and the hydrochloride salt. A co-solvent like acetonitrile/water may be needed for the free base, while the salt should dissolve readily in water.
Stress Conditions:
Acid Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.2 M HCl. Incubate at 60°C.
Base Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.2 M NaOH. Incubate at 60°C. The HCl salt will be neutralized, effectively testing the free base under these conditions. The key comparison will be against the free base sample that was not exposed to acid first.
Oxidative Degradation: Mix 1 mL of stock solution with 1 mL of 6% H₂O₂. Keep at room temperature, protected from light.
Photostability: Expose solid samples and solutions to light in a validated photostability chamber according to ICH Q1B guidelines.
Time-Point Analysis: At specified time points (e.g., 0, 2, 4, 8, 24 hours), withdraw an aliquot from each stress condition. Quench the reaction if necessary (e.g., neutralize acid/base samples).
UPLC-MS Analysis: Analyze all samples by Ultra-Performance Liquid Chromatography coupled with Mass Spectrometry (UPLC-MS).
Method: Use a C18 reverse-phase column with a gradient elution (e.g., water/acetonitrile with 0.1% formic acid).
Detection: Monitor the disappearance of the parent peak (m/z corresponding to the protonated molecule) and the appearance of new peaks (degradants).
Data Interpretation: Calculate the percentage of degradation for each compound under each condition. Use the MS data to propose structures for any major degradants.
Expected Outcomes & Stability Predictions
Based on fundamental chemical principles, we can anticipate the following outcomes.
Predicted Degradation Pathways
The primary liabilities for this molecule are likely oxidation of the secondary alcohol and potential reactions involving the piperidine ring under harsh conditions. The difluoro-ethyl group is generally stable.
Caption: Likely oxidative degradation pathways for the parent molecule.
Comparative Stability Hypothesis
Hydrolytic Stability: Both the free base and the salt are expected to be relatively stable to hydrolysis due to the absence of readily hydrolyzable functional groups like esters or amides. However, the pH of the medium will be critical.
Oxidative Stability: The secondary alcohol is a potential site for oxidation to a ketone. The piperidine nitrogen could also be oxidized to an N-oxide. The relative stability will depend on the accessibility of these sites. The protonated nitrogen in the hydrochloride salt may offer some protection against N-oxidation compared to the lone pair available in the free base.
Solid-State Stability: The higher melting point and crystalline nature of the hydrochloride salt suggest it will have superior solid-state stability under thermal stress. However, its predicted higher hygroscopicity could lead to instability if not stored in a dry environment, as absorbed water can facilitate degradation.
Conclusion and Recommendations
The choice between the free base and the hydrochloride salt of 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol is a trade-off between solubility and potential hygroscopicity-related instability.
The hydrochloride salt is the unequivocally superior choice if enhanced aqueous solubility and dissolution are required for the intended formulation (e.g., an oral solid dosage form or an aqueous parenteral solution). Its expected crystallinity and higher melting point are also significant advantages for processing and long-term solid-state stability.
The free base might be considered only if the API is intended for a non-aqueous formulation, or if the hygroscopicity of the salt proves to be unmanageable, leading to significant physical (e.g., deliquescence) or chemical stability issues upon storage.
The experimental framework provided here offers a clear, actionable path to generating the necessary data to make an informed, evidence-based decision. A thorough execution of these studies will de-risk the development process and ensure the selection of the most robust and developable form of this promising API.
References
Serajuddin, A. T. M. (2007). Salt formation to improve drug solubility. Advanced Drug Delivery Reviews. Available at: [Link]
Stahl, P. H., & Wermuth, C. G. (Eds.). (2011). Handbook of Pharmaceutical Salts: Properties, Selection, and Use. Wiley-VCH. Available at: [Link]
Vippagunta, S. R., Brittain, H. G., & Grant, D. J. (2001). Crystalline solids. Advanced Drug Delivery Reviews. Available at: [Link]
ICH Harmonised Tripartite Guideline. (2003). Q1A(R2): Stability Testing of New Drug Substances and Products. International Council for Harmonisation. Available at: [Link]
Paulekuhn, G. S., Dressman, J. B., & Saal, C. (2007). Trends in active pharmaceutical ingredient salt selection. Journal of Medicinal Chemistry. Available at: [Link]
Comparative
A Researcher's Guide to Benchmarking the Binding Affinity of 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol hydrochloride
In the landscape of modern drug discovery, the precise characterization of molecular interactions is paramount. The introduction of novel chemical entities, such as 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol hydrochloride...
Author: BenchChem Technical Support Team. Date: April 2026
In the landscape of modern drug discovery, the precise characterization of molecular interactions is paramount. The introduction of novel chemical entities, such as 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol hydrochloride, necessitates a rigorous and multi-faceted approach to understanding their biological activity. A critical initial step in this endeavor is the determination of its binding affinity to a specific biological target. This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to benchmark the binding affinity of this and other novel compounds. We will explore and compare key experimental methodologies, providing not just the "how" but the critical "why" behind experimental design, ensuring the generation of robust and reliable data.
The Significance of Binding Affinity in Drug Discovery
Binding affinity, often quantified by the equilibrium dissociation constant (K D), is a fundamental parameter that describes the strength of the interaction between a ligand (in this case, our novel compound) and its target protein.[1] A lower K D value indicates a higher binding affinity, signifying that the compound binds more tightly to its target at lower concentrations.[1] This metric is a cornerstone of lead optimization and structure-activity relationship (SAR) studies, directly influencing a drug candidate's potency and potential for therapeutic efficacy.[1][2]
A Comparative Overview of Key Binding Affinity Assays
The choice of assay for determining binding affinity is a critical decision that can be influenced by factors such as the nature of the target protein, the availability of reagents, and the desired throughput. Here, we compare three widely employed and robust techniques: Surface Plasmon Resonance (SPR), Isothermal Titration Calorimetry (ITC), and Radioligand Binding Assays. Each method offers unique advantages and provides different facets of the binding interaction.
Feature
Surface Plasmon Resonance (SPR)
Isothermal Titration Calorimetry (ITC)
Radioligand Binding Assay
Principle
Measures changes in refractive index upon binding to an immobilized target.[3][4]
Measures the heat released or absorbed during a binding event.[2][5][6]
Measures the displacement of a radiolabeled ligand by the test compound.[7][8][9]
Provides a complete thermodynamic profile of the interaction.[2][11]
Considered a gold standard for its robustness and sensitivity.[8]
Considerations
Requires immobilization of one binding partner, which can potentially affect its activity.
Requires relatively large amounts of pure protein and compound.
Requires handling of radioactive materials and a suitable radioligand.
Experimental Workflows: A Visual Guide
To conceptualize the process of benchmarking a novel compound, the following workflow provides a general overview.
Caption: Step-by-step workflow for a Surface Plasmon Resonance (SPR) experiment.
Step-by-Step SPR Protocol:
Target Immobilization:
Equilibrate the sensor chip (e.g., a CM5 chip) with running buffer (e.g., HBS-EP+).
Activate the surface with a 1:1 mixture of 0.4 M EDC and 0.1 M NHS.
Inject the purified target protein (typically at 10-50 µg/mL in a low ionic strength buffer, e.g., 10 mM sodium acetate, pH 4.5) to achieve the desired immobilization level. The choice of pH is critical to ensure a positive net charge on the protein for efficient coupling.
Deactivate any remaining active esters with an injection of 1 M ethanolamine-HCl, pH 8.5.
[1]
Analyte Binding Assay:
Prepare a series of dilutions of 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol hydrochloride in running buffer. A typical concentration range might be from 0.1 to 100 times the expected K D.
Inject each concentration of the test compound over the immobilized protein surface and a reference flow cell (a deactivated surface without protein) to subtract bulk refractive index changes.
[1] * Monitor the association phase during the injection and the dissociation phase during the subsequent flow of running buffer.
Data Analysis:
After subtracting the reference surface data, the resulting sensorgrams are globally fitted to a suitable binding model (e.g., a 1:1 Langmuir binding model) using the instrument's analysis software to determine the kinetic parameters (k on and k off) and the equilibrium dissociation constant (K D).
Isothermal Titration Calorimetry (ITC)
ITC is a label-free in-solution technique that directly measures the heat changes associated with a binding event. [2][6]It is considered the gold standard for thermodynamic characterization, providing the binding affinity (K D), enthalpy (ΔH), entropy (ΔS), and stoichiometry (n) of the interaction in a single experiment.
[2][11]
Step-by-Step ITC Protocol:
Sample Preparation:
Dialyze both the target protein and the 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol hydrochloride stock solution extensively against the same buffer to minimize buffer mismatch effects, which can generate significant heat signals.
Accurately determine the concentrations of the protein and the compound.
Titration Experiment:
Load the target protein into the sample cell and the test compound into the injection syringe. The ligand concentration in the syringe should typically be 10-20 times the protein concentration in the cell.
[2] * Perform a series of small, sequential injections of the test compound into the protein solution.
[1] * The heat change after each injection is measured and recorded as a peak. The area under each peak corresponds to the heat released or absorbed for that injection.
[1]
Data Analysis:
The integrated heat data is plotted against the molar ratio of the ligand to the protein.
The resulting isotherm is fitted to a suitable binding model (e.g., a one-site binding model) to determine the thermodynamic parameters: K D, ΔH, and the stoichiometry of binding (n). The Gibbs free energy (ΔG) and entropy (ΔS) can then be calculated using the equation: ΔG = -RTln(K A) = ΔH - TΔS, where K A = 1/K D.
Radioligand Binding Assay
Radioligand binding assays are a highly sensitive and robust method for measuring the affinity of a test compound for a receptor. [8][9]These assays are typically performed in a competitive format, where the unlabeled test compound competes with a known radiolabeled ligand for binding to the target receptor.
[8]
Step-by-Step Competitive Radioligand Binding Assay Protocol:
Homogenize cells or tissues expressing the target receptor in a cold lysis buffer.
Centrifuge the homogenate to pellet the cell membranes.
[7] * Wash the membrane pellet and resuspend it in the assay binding buffer.
[7] * Determine the protein concentration of the membrane preparation.
Competitive Binding Assay:
In a 96-well plate, add the membrane preparation, a fixed concentration of the radioligand (typically at or below its K D), and varying concentrations of the unlabeled test compound (2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol hydrochloride).
[7][8] * Incubate the plate to allow the binding to reach equilibrium.
Separate the receptor-bound from the free radioligand by rapid vacuum filtration through a glass fiber filter mat.
[8][12] * Wash the filters with ice-cold wash buffer to remove any non-specifically bound radioligand.
Data Analysis:
Measure the radioactivity retained on the filters using a scintillation counter.
[7] * Plot the percentage of specific binding against the logarithm of the test compound concentration.
Fit the data to a sigmoidal dose-response curve to determine the IC 50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand).
Calculate the inhibition constant (K i) from the IC 50 value using the Cheng-Prusoff equation: K i = IC 50 / (1 + [L]/K D), where [L] is the concentration of the radioligand and K D is its dissociation constant.
Data Presentation: A Template for Your Findings
A clear and concise presentation of your binding affinity data is crucial for comparative analysis. The following table provides a template for summarizing your experimental results for 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol hydrochloride and any comparator compounds.
The journey of a novel compound from its synthesis to a potential therapeutic agent is a long and data-driven process. The initial benchmarking of its binding affinity is a critical milestone that provides foundational information for all subsequent stages of development. By carefully selecting and executing the appropriate binding assays, researchers can gain a comprehensive understanding of the molecular interactions of 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol hydrochloride, paving the way for its further investigation. This guide provides the necessary framework and detailed protocols to ensure that this crucial first step is performed with the scientific rigor and precision it demands.
References
ACS Publications. (2009, December 22). Binding Affinity and Kinetic Analysis of Targeted Small Molecule-Modified Nanoparticles. Bioconjugate Chemistry. [Link]
Gifford Bioscience. Data Sheet Radioligand Binding Assay Protocol. [Link]
TA Instruments. (2025, March 10). Isothermal Titration Calorimetry (ITC) for Binding Characterization in Pharmaceutical Research. [Link]
Reaction Biology. ITC Assay Service for Drug Discovery. [Link]
Velazquez-Campoy, A., & Freire, E. (2011, June 20). Isothermal titration calorimetry and thermal shift assay in drug design. Methods in Molecular Biology, 723, 1-15. [Link]
Holdgate, G. A. (2001). Isothermal titration calorimetry in drug discovery. Expert Opinion on Drug Discovery, 1(4), 339-351. [Link]
Talat, U., et al. (2016, December 15). Isothermal titration calorimetry for drug design: Precision of the enthalpy and binding constant measurements and comparison of the instruments. Biochimica et Biophysica Acta (BBA) - General Subjects, 1860(11 Pt A), 2411-2419. [Link]
Nicoya Lifesciences. (2019, May 29). The ABC's of Competitive Binding Assays with SPR. [Link]
Creative Biostructure. Characterization of Small Molecule–Protein Interactions Using SPR Method. [Link]
Bio-Rad. Large and Small Molecule Screening by SPR. [Link]
PubMed. (2018). Characterization of Small Molecule-Protein Interactions Using SPR Method. [Link]
Limbird, L. E. (1996). Radioligand binding methods: practical guide and tips. The American journal of physiology, 270(3 Pt 2), F383-9. [Link]
Reproducibility and Scalability in the Synthesis of 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol Hydrochloride: A Comparative Guide
Introduction & Mechanistic Rationale The incorporation of the difluoromethyl (–CHF₂) group into aliphatic nitrogen heterocycles is a premier strategy in contemporary drug design. Acting as a lipophilic hydrogen bond dono...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction & Mechanistic Rationale
The incorporation of the difluoromethyl (–CHF₂) group into aliphatic nitrogen heterocycles is a premier strategy in contemporary drug design. Acting as a lipophilic hydrogen bond donor, the –CHF₂ moiety serves as a metabolically stable bioisostere for hydroxyl and thiol groups[1]. Consequently, building blocks like 2,2-difluoro-1-(piperidin-4-yl)ethan-1-ol hydrochloride have become highly sought after for the development of kinase inhibitors and advanced antimicrobial agents.
Synthesizing this specific motif—a secondary alcohol flanked by a difluoromethyl group and a piperidine ring—presents unique reproducibility challenges. Traditional fluorination methods (e.g., DAST or SF₄) are unsuitable, as they convert aldehydes directly to gem-difluorides rather than the required difluoroalkyl alcohols. Furthermore, classical Reformatsky-type reactions using ethyl bromodifluoroacetate often suffer from poor diastereoselectivity and require harsh conditions[2].
This guide objectively compares the two most viable modern synthetic routes: Direct Nucleophilic Difluoromethylation (Route A) and Weinreb Amide Homologation (Route B) , providing self-validating experimental protocols to ensure high-fidelity reproduction in your laboratory.
Mechanistic Pathways & Route Design
To construct the 2,2-difluoro-1-hydroxyethyl pharmacophore, the synthetic logic must center on C–C bond formation using a pre-fluorinated synthon.
Route A (Direct Nucleophilic Addition): Leverages (difluoromethyl)trimethylsilane (TMS-CF₂H) as a nucleophile. When activated by a Lewis base (such as TBAF), the robust Si–C bond is cleaved, generating a pentacoordinate silicate that transfers a "CF₂H⁻" equivalent directly to N-Boc-piperidine-4-carboxaldehyde[3].
Route B (Weinreb Amide Homologation): Begins with N-Boc-piperidine-4-carboxylic acid, which is converted to a Weinreb amide. Homologation with TMS-CF₂H activated by potassium tert-amylate yields an intermediate difluoroketone[4], which is subsequently reduced using NaBH₄ to the secondary alcohol.
Fig 1. Comparative synthetic workflows for 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol hydrochloride.
Comparative Analysis of Synthetic Routes
When evaluating these routes for scale-up and reproducibility, Route A is vastly superior in terms of atom economy and operational simplicity. While Route B is mechanistically elegant for accessing tertiary difluoroketones[4], it requires an additional reduction step and utilizes highly moisture-sensitive alkoxide bases, which drastically reduces batch-to-batch reproducibility.
The choice of Lewis base initiator in Route A dictates the success of the Si–C bond cleavage. As shown below, catalytic TBAF provides the optimal balance of reactivity and minimal side-product formation compared to stoichiometric alkoxides or insoluble fluoride salts[3].
The following protocol details the optimal Route A , engineered with integrated causality and In-Process Controls (IPCs) to guarantee a self-validating workflow.
Step 1: Synthesis of N-Boc-2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol
Causality Check: TMS-CF₂H is notoriously less reactive than its trifluoromethyl counterpart (Ruppert-Prakash reagent). Using a catalytic amount of Tetrabutylammonium fluoride (TBAF) is critical; it initiates the reaction by forming a reactive fluorosilicate intermediate. The resulting alkoxide product can then propagate the catalytic cycle by activating another molecule of TMS-CF₂H, making the process highly atom-economical and preventing thermal runaways[3].
Procedure:
Charge a flame-dried, argon-purged 500 mL round-bottom flask with tert-butyl 4-formylpiperidine-1-carboxylate (10.0 g, 46.9 mmol) and anhydrous THF (150 mL).
Cool the solution to 0 °C using an ice-water bath.
Add (difluoromethyl)trimethylsilane (TMS-CF₂H) (8.7 g, 70.3 mmol, 1.5 eq) in one portion via syringe.
Dropwise add TBAF (1.0 M in THF, 4.7 mL, 4.7 mmol, 0.1 eq) over 10 minutes. Note: A slight exotherm and color change to pale yellow will be observed.
Remove the ice bath and stir at room temperature for 2 hours.
[IPC 1 - Reaction Completion]: Pull a 50 µL aliquot, quench with water, extract with EtOAc, and analyze via ¹⁹F NMR. The reaction is complete when the TMS-CF₂H signal (~ -137 ppm) disappears and the product's –CHF₂ doublet of doublets appears at ~ -128 ppm.
Quench the reaction with saturated aqueous NH₄Cl (50 mL). Extract with EtOAc (3 × 50 mL), wash the combined organics with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.
Purify via flash chromatography (Hexanes/EtOAc, 80:20 to 60:40) to afford the intermediate as a colorless oil (10.9 g, 88% yield).
Step 2: Boc Deprotection and Hydrochloride Salt Precipitation
Causality Check: Utilizing anhydrous HCl in dioxane cleaves the Boc group without introducing water. Because the resulting difluoro-piperidine hydrochloride salt is highly polar, it spontaneously precipitates from the non-polar DCM/dioxane mixture. This eliminates the need for tedious aqueous workups, basification, or reverse-phase chromatography, yielding analytically pure material directly.
Procedure:
Dissolve the intermediate from Step 1 (10.0 g, 37.7 mmol) in anhydrous Dichloromethane (DCM) (40 mL).
While stirring vigorously at room temperature, slowly add 4M HCl in Dioxane (47 mL, 188.5 mmol, 5.0 eq).
Stir the mixture at room temperature for 4 hours. Note: A white precipitate will begin to form within 30 minutes.
[IPC 2 - Deprotection]: Pull a 50 µL aliquot of the suspension, dilute in MeOH, and analyze via LC-MS. The Boc-protected mass should be entirely replaced by the desired product mass ([M+H]⁺ = 166.1).
Add diethyl ether (100 mL) to the suspension to maximize precipitation and stir for an additional 15 minutes.
Filter the white solid through a sintered glass funnel (medium porosity) under a vacuum.
Wash the filter cake with cold diethyl ether (2 × 30 mL) and dry under a high vacuum at 40 °C for 12 hours.
Final Yield: 7.2 g (95% yield) of 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol hydrochloride as a stark white, free-flowing powder.
[Validation]: ¹H NMR (400 MHz, D₂O) confirms the complete absence of the Boc tert-butyl singlet at 1.45 ppm.
References
Nucleophilic (Phenylsulfonyl/arylthio)difluoromethylation of Aldehydes with TMSCF2Br: A Three-Component Strategy | Organic Letters
Source: ACS Publications
URL:[Link]
Efficient and Direct Nucleophilic Difluoromethylation of Carbonyl Compounds and Imines with Me3SiCF2H at Ambient or Low Temperature | Organic Letters
Source: ACS Publications
URL:[Link]
Direct and Chemoselective Synthesis of Tertiary Difluoroketones via Weinreb Amide Homologation with a CHF2-Carbene Equivalent | Organic Letters
Source: ACS Publications
URL:[Link]
Stereoselectivity of the Honda–Reformatsky Reaction in Reactions with Ethyl Bromodifluoroacetate with α-Oxygenated Sulfinylimines | The Journal of Organic Chemistry
Source: ACS Publications
URL:[Link]
Comparative Pharmacokinetics of Difluoroethyl Piperidine Hydrochloride Salts: A Researcher's Guide to In-Depth Analysis
Introduction In the landscape of modern drug discovery, the piperidine scaffold remains a cornerstone of medicinal chemistry, valued for its favorable physicochemical properties and versatile synthetic accessibility. The...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction
In the landscape of modern drug discovery, the piperidine scaffold remains a cornerstone of medicinal chemistry, valued for its favorable physicochemical properties and versatile synthetic accessibility. The introduction of fluorine-containing substituents, such as the difluoroethyl group, has emerged as a key strategy to modulate metabolic stability, lipophilicity, and target binding affinity, thereby enhancing the pharmacokinetic and pharmacodynamic profile of drug candidates. The selection of an appropriate salt form, frequently the hydrochloride salt, is a critical step in drug development, profoundly influencing solubility, stability, and bioavailability.
This guide provides a comprehensive framework for the comparative pharmacokinetic evaluation of novel difluoroethyl piperidine hydrochloride salts. We will delve into the scientific rationale behind experimental design, present detailed protocols for key in vivo and in vitro assays, and offer a robust structure for data analysis and interpretation. This document is intended for researchers, scientists, and drug development professionals seeking to rigorously characterize and compare the pharmacokinetic properties of their lead compounds.
The Critical Role of Salt Selection in Pharmacokinetics
The decision to formulate a drug candidate as a hydrochloride salt is a deliberate one, aimed at improving the biopharmaceutical properties of the parent molecule. For basic compounds like piperidine derivatives, the formation of a hydrochloride salt can significantly enhance aqueous solubility and dissolution rate, which are often rate-limiting steps for oral absorption. However, the in vivo environment is complex, and the potential for common ion effects in the gastrointestinal tract or interactions with endogenous species necessitates a thorough experimental evaluation to confirm the anticipated benefits.
Experimental Design for Comparative Pharmacokinetic Studies
A well-designed pharmacokinetic study is paramount for generating reliable and interpretable data. The following experimental workflow provides a robust framework for comparing different difluoroethyl piperidine hydrochloride salts or for benchmarking a novel salt against a known standard.
Safety & Regulatory Compliance
Safety
Personal protective equipment for handling 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-olhydrochloride
2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol Hydrochloride: Advanced Handling, PPE, and Operational Logistics As a pharmaceutical intermediate and 3D fragment used in Fragment-Based Drug Discovery (FBDD), 2,2-Difluoro-1-(pi...
Author: BenchChem Technical Support Team. Date: April 2026
2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol Hydrochloride: Advanced Handling, PPE, and Operational Logistics
As a pharmaceutical intermediate and 3D fragment used in Fragment-Based Drug Discovery (FBDD), 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol hydrochloride presents unique handling requirements. The incorporation of fluorine atoms into piperidine scaffolds is a common medicinal chemistry strategy to lower basicity and mitigate hERG-related cardiac toxicity[1]. However, this structural modification, combined with its hydrochloride salt form, dictates specific logistical and safety protocols.
This guide provides researchers and drug development professionals with the essential causality-driven safety procedures, personal protective equipment (PPE) requirements, and waste management plans necessary for handling this compound safely.
Hazard Assessment & Causality
To design an effective safety protocol, we must first understand the physicochemical behavior of the molecule:
The Hydrochloride Salt Form: Amines are typically supplied as HCl salts to improve aqueous solubility and solid-state stability. Consequently, this compound exists as a fine, potentially hygroscopic crystalline powder. The primary physical hazard is aerosolization . Fine dust dispersed in the air can cause severe respiratory tract irritation (STOT SE 3)[2].
The Fluorinated Piperidine Moiety: While the HCl salt is water-soluble, the difluoroethyl group increases the lipophilic character of the free base[1]. If this compound is dissolved in permeation-enhancing organic solvents (such as DMSO or DMF) during assay preparation, the risk of rapid dermal absorption increases exponentially.
General Toxicity: Piperidine hydrochloride derivatives generally carry GHS classifications for Acute Toxicity (Oral/Dermal/Inhalation Category 4), Skin Irritation (Category 2), and Eye Irritation (Category 2A)[2],[3].
Table 1: Physicochemical & Hazard Profile Summary
Property / Hazard
Classification / State
Operational Implication
Physical State
Solid (Crystalline Powder)
High risk of aerosolization; requires draft-free weighing techniques.
Solubility
High (Aqueous)
Easily decontaminated with water/ethanol mixtures.
GHS Classification
Acute Tox. 4, Skin/Eye Irrit. 2
Requires strict barrier protection (Nitrile gloves, chemical goggles).
Target Organ Toxicity
STOT SE 3 (Respiratory)
Mandatory handling within a certified Chemical Fume Hood[2].
Personal Protective Equipment (PPE) Matrix
Standard laboratory safety practices mandate that novel or uncharacterized pharmaceutical intermediates be treated with stringent engineering controls and barrier protections[4].
Table 2: Required PPE and Causality
Protection Zone
Required Equipment
Causality & Specification
Respiratory
Chemical Fume Hood (Face velocity >100 fpm)
Prevents inhalation of aerosolized HCl salt dust. If a hood is unavailable, a NIOSH-approved N95 or P100 particulate respirator is mandatory.
Hand/Skin
Double Nitrile Gloves (Min. 0.11 mm thickness)
Nitrile provides excellent resistance to the compound. Double-gloving ensures the inner barrier remains intact if the outer glove is contaminated with permeation enhancers like DMSO.
Eye/Face
Tight-fitting Chemical Splash Goggles
Protects ocular mucosa from fine airborne dust and accidental solvent splashes during solubilization. Safety glasses with side shields are insufficient for fine powders.
Body
Flame-retardant Lab Coat & Closed-toe Shoes
Prevents accumulation of dust on personal clothing and protects against systemic dermal exposure.
Step-by-Step Operational Workflow
The following self-validating protocol is designed to minimize aerosolization and prevent cross-contamination during the preparation of stock solutions.
Phase 1: Pre-Weighing Setup
Verify Engineering Controls: Ensure the fume hood is operational with a face velocity between 100–120 fpm.
Surface Preparation: Line the working area inside the hood with anti-static weighing paper. Causality: Hydrochloride salts are prone to static cling, which can cause the powder to aggressively repel from spatulas and aerosolize.
Phase 2: Dispensing and Solubilization
Dispensing: Using a grounded, anti-static micro-spatula, carefully transfer the required mass of 2,2-Difluoro-1-(piperidin-4-yl)ethan-1-ol hydrochloride into a pre-tared glass vial.
In-Hood Solubilization (Critical Step): Do not transport the dry powder across the laboratory. Add your assay solvent (e.g., DMSO, water, or buffer) directly to the vial inside the fume hood.
Sealing: Cap the vial tightly and vortex to ensure complete dissolution.
Validation: Visually inspect the sealed vial against a light source to confirm no undissolved particulates remain before moving the solution to the open bench.
Phase 3: Decontamination
Wet Wiping: Dampen a paper towel with a 70/30 mixture of Ethanol/Water. Wipe down the spatulas, balance pan, and hood surface. Causality: The aqueous component easily dissolves the HCl salt, while the ethanol ensures rapid evaporation and surface sterilization.
Validation: Perform a final visual inspection of the hood surface to ensure no crystalline residue remains.
Caption: Step-by-step operational workflow for handling fluorinated piperidine salts.
Waste Management and Disposal Plan
Chemical waste generated from laboratory research must be managed according to strict environmental regulations (e.g., RCRA in the United States) to ensure environmentally sound disposal[5]. Because this molecule contains stable carbon-fluorine bonds, its disposal requires specific routing.
Solid Waste: All contaminated consumables (weighing paper, outer gloves, empty chemical vials, and decontamination wipes) must be placed in a sealed, puncture-resistant container labeled as Hazardous Solid Organic Waste .
Aqueous Liquid Waste: If the compound is dissolved in biological buffers or water, the resulting solution should be routed to Aqueous Hazardous Waste . Ensure the pH is neutralized (the HCl salt may slightly acidify unbuffered water).
Organic Liquid Waste: Solutions containing DMSO, Methanol, or DMF must be collected in liquid waste carboys. Because the molecule contains fluorine, standard practice in many institutional chemical hygiene plans dictates routing this to Halogenated Organic Waste to ensure it undergoes high-temperature incineration, preventing the environmental release of fluorinated byproducts[5].
Caption: Decision tree for the segregation and disposal of fluorinated piperidine waste.
Emergency Response Protocols
Powder Spill Outside Hood: Do not dry sweep, as this will aerosolize the powder. Evacuate the immediate area. Wearing a P100 respirator and double gloves, cover the spill with absorbent paper towels. Gently pour a 70% ethanol solution over the towels to dissolve the salt and suppress dust. Wipe up the spill and dispose of all materials in solid hazardous waste.
Dermal Exposure: Immediately remove contaminated clothing. Flush the affected skin with copious amounts of water for a minimum of 15 minutes[3]. If the compound was dissolved in DMSO, extended flushing is required as DMSO rapidly carries solutes into the dermis. Seek medical attention.
References
Synthesis and Chemoinformatic Analysis of Fluorinated Piperidines as 3D Fragments for Fragment-Based Drug Discovery. The Journal of Organic Chemistry (ACS Publications). Available at:[Link]
Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Research Council. Available at:[Link]
The Subtleties of Managing Laboratory Waste in 2024. ACS Chemical Health & Safety. Available at:[Link]
4-(2-fluorophenyl)piperidine hydrochloride — Chemical Substance Information. NextSDS Substance Database. Available at: [Link]
